2-(3-(Prop-1-en-2-yl)phenyl)propan-2-amine

• CAS: 95627-94-4

Core Science & Biosynthesis

Synthesis and Characterization of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine (IDBA): A Comprehensive Technical Guide

Executive Summary

The compound 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine , more commonly referred to in polymer chemistry as 3-isopropenyl-α,α-dimethylbenzylamine (IDBA) , is a highly versatile bifunctional monomer. Featuring both a reactive primary amine and a polymerizable isopropenyl (α-methylstyrene-type) double bond, IDBA serves as a critical building block in advanced materials science. It is predominantly utilized in the development of thermoset coatings and acts as a vital intermediate in the "crackless" synthesis of electron-deficient olefins, such as cyanoacrylate adhesives.

This whitepaper details the definitive synthetic route to IDBA, emphasizing the mechanistic rationale, phase management, and self-validating experimental protocols required to isolate this monomer with high purity and structural integrity.

Retrosynthetic Strategy and Mechanistic Rationale

The most direct and commercially viable route to IDBA is the hydrolysis of its corresponding isocyanate, 3-isopropenyl-α,α-dimethylbenzyl isocyanate (m-TMI) .

Causality in Reagent Selection: Alkaline vs. Acidic Hydrolysis

Isocyanates can theoretically be hydrolyzed under either acidic or basic conditions. However, for the synthesis of IDBA, alkaline hydrolysis is strictly mandatory .

• The Acidic Liability: The isopropenyl moiety on the meta-position is highly susceptible to electrophilic attack. Under acidic conditions, the double bond undergoes rapid Markovnikov hydration to yield a tertiary alcohol, or worse, initiates cationic auto-polymerization.

• The Alkaline Advantage: By employing a strong aqueous base (e.g., NaOH), the hydroxide ion selectively acts as a nucleophile, attacking the electrophilic isocyanate carbon to form a carbamate intermediate. This intermediate subsequently decarboxylates to yield the primary amine without disturbing the sensitive alkene.

Phase Management

m-TMI is a highly lipophilic organic liquid, whereas the hydrolyzing agent (NaOH) is dissolved in water. To overcome this biphasic barrier, a co-solvent such as ethanol is required. The co-solvent homogenizes the reaction mixture, dramatically accelerating the rate of nucleophilic attack and ensuring complete conversion.

Visualizing the Synthetic Workflow

Figure 1: Step-by-step synthetic workflow for the alkaline hydrolysis of m-TMI to IDBA.

Experimental Protocol: Alkaline Hydrolysis of m-TMI

The following protocol is adapted from the foundational methodology established by [1], optimized with modern self-validating analytical checkpoints.

Reagents & Materials

• Precursor: 3-Isopropenyl-α,α-dimethylbenzyl isocyanate (m-TMI) (1.0 eq)

• Base: Sodium Hydroxide (NaOH) (2.5 eq, prepared as a 20% w/v aqueous solution)

• Co-solvent: Absolute Ethanol (Volume equal to the aqueous NaOH solution)

• Stabilizer: Butylated hydroxytoluene (BHT) (200 ppm relative to theoretical yield)

• Extraction Solvent: Methyl tert-butyl ether (MTBE) or Dichloromethane (DCM)

Step-by-Step Methodology

• Solvent Homogenization: In a 3-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and addition funnel, combine the 20% aqueous NaOH solution and ethanol.

  • Causality: Ethanol acts as a phase-transfer bridge, homogenizing the aqueous base and the lipophilic m-TMI, preventing unreacted monomer pooling.

• Controlled Addition: Cool the flask in an ice-water bath to 0–5 °C. Add m-TMI dropwise via the addition funnel over 30 minutes.

  • Causality: The initial nucleophilic attack to form the carbamate salt is highly exothermic. Controlled addition prevents thermal runaway and premature thermal polymerization of the vinyl group.

• Reflux & Decarboxylation: Remove the ice bath and heat the reaction mixture to a gentle reflux (~80 °C) for 4 to 6 hours. During this phase, the carbamate intermediate undergoes decarboxylation to yield the target primary amine.

• Self-Validating Checkpoint (FTIR): Pause heating and extract a 0.5 mL reaction aliquot into 1 mL of DCM. Analyze the organic layer via Fourier Transform Infrared Spectroscopy (FTIR).

  • System Validation: The reaction is deemed complete only when the intense, sharp isocyanate (-N=C=O) stretching band at ~2260 cm⁻¹ is completely absent. If any signal persists, refluxing must be extended.

• Workup & Phase Separation: Cool the mixture to room temperature. Concentrate the mixture under reduced pressure to remove the majority of the ethanol. Extract the remaining aqueous phase with MTBE (3 × 50 mL). Wash the combined organic layers with saturated NaCl (brine) and dry over anhydrous Na₂SO₄.

• Inhibited Vacuum Distillation: Filter off the drying agent and concentrate the filtrate. Transfer the crude IDBA to a short-path vacuum distillation apparatus.

  • Critical Causality: Add 200 ppm of BHT directly to the distillation pot. The isopropenyl group is highly prone to thermal radical auto-polymerization. BHT scavenges carbon-centered radicals, ensuring the monomer survives the thermal stress of distillation.

• Isolation: Distill the product under high vacuum, collecting the purified IDBA fraction at 93 °C at 1.0 mm Hg .

Physicochemical Properties & Characterization Data

To ensure the integrity of the synthesized product, compare the isolated batch against the standard quantitative parameters summarized below.

Property	Specification / Value
IUPAC Name	2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine
Common Abbreviation	IDBA
Molecular Formula	C₁₂H₁₇N
Molecular Weight	175.27 g/mol
Boiling Point	93 °C @ 1.0 mm Hg
Physical State	Colorless to pale yellow liquid
Key FTIR Signatures	3350, 3280 cm⁻¹ (N-H stretch); 1630 cm⁻¹ (C=C stretch)
Storage Requirements	2–8 °C, dark container, stabilized with BHT

Downstream Applications: Cyanoacrylate Precursors

Beyond its use in thermoset coatings, IDBA is highly prized in the pharmaceutical and adhesive industries for the synthesis of complex electron-deficient olefins. As detailed in [2], IDBA is reacted with formaldehyde to generate a t-alkylimine.

This imine intermediate undergoes a Knoevenagel condensation to produce cyanoacrylate monomers directly. This circumvents the traditional, energy-intensive process of forming a prepolymer that must subsequently be thermally "cracked" (depolymerized), representing a massive leap in synthetic efficiency known as "crack-on-formation."

Figure 2: Downstream application of IDBA in the crackless synthesis of cyanoacrylates.

References

• Trumbo, D. L., et al. "Copolymerization behavior of 3-isopropenyl-α,α-dimethylbenzylamine and a preliminary evaluation of the copolymers in thermoset coatings." Journal of Applied Polymer Science, 82(4), 1030-1039 (2001). Available at:[Link]

• McArdle, C. B., et al. "Imines and methods of preparing electron deficient olefins using such novel imines." US Patent 8,053,589 B1, Google Patents (2011).

In-Depth Technical Guide: Molecular Mechanism of Action and Biomedical Applications of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine

Redefining "Mechanism of Action" in Pharmaceutical Engineering

In traditional pharmacology, a drug’s mechanism of action (MoA) describes its interaction with biological receptors or enzymes. However, for specialized pharmaceutical building blocks like 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine (commonly known as 3-isopropenyl- α,α -dimethylbenzylamine or m-TMI amine), the MoA is defined by its orthogonal chemical reactivity .

This compound is a bifunctional monomer used extensively in the development of advanced drug delivery systems, stimuli-responsive nanocarriers, and surgical tissue adhesives . Its mechanism relies on two distinct functional domains:

• The Isopropenyl Group: Enables controlled free-radical or Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization to form a macromolecular backbone.

• The Sterically Hindered Primary Amine: Serves as a highly specific anchoring point for the covalent conjugation of active pharmaceutical ingredients (APIs), targeting ligands, or cross-linking with biological tissues .

Bifunctional mechanism: Isopropenyl drives polymerization; amine enables bioconjugation.

Causality in Experimental Design: The Role of Steric Hindrance

As an application scientist designing a polymeric prodrug, one must ask: Why use this specific molecule instead of a simpler amino-styrene?

The causality lies in the α,α -dimethyl substitution (the cumylamine core). Standard primary amines are notoriously problematic during radical polymerization; they act as chain transfer agents or nucleophiles that prematurely terminate chain growth, leading to low-molecular-weight, highly polydisperse polymers.

By utilizing 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine, the primary amine is heavily shielded by the adjacent methyl groups. This steric hindrance protects the amine during the vinyl polymerization phase, preventing unwanted side reactions. Once the stable polymer backbone is formed, the amine remains accessible for post-polymerization modification using specific, less hindered electrophiles (such as NHS-esters or aldehydes) . This structural rationale is what allows for high-fidelity synthesis of thermoset coatings and biomedical hydrogels .

Applications in Drug Development

A. Tissue Adhesives and Surgical Sealants

Derivatives and oligomers of the m-TMI family are heavily utilized in the synthesis of tissue adhesives . The mechanism of action here involves the polymer network integrating with the extracellular matrix. The amine groups can be converted into imines upon contact with tissue-bound aldehydes (e.g., oxidized polysaccharides), creating a robust, covalent biological seal that degrades safely over time.

B. Polymeric Prodrugs and Endosomal Escape

In nanomedicine, the primary amine (pKa ~9.5) serves a dual purpose. First, it acts as the conjugation site for drugs via acid-cleavable linkers (like hydrazones or imines). Second, unreacted amine sites become protonated in the acidic environment of the endosome (pH 5.5). This protonation triggers the "proton sponge effect," leading to osmotic swelling, endosomal rupture, and the successful cytoplasmic delivery of the therapeutic payload.

Self-Validating Experimental Protocol: Synthesis of a Drug-Polymer Conjugate

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system . Every chemical transformation is paired with a non-destructive analytical confirmation step.

Step-by-step workflow for synthesizing self-validating polymeric prodrugs via RAFT.

Step-by-Step Methodology

Step 1: Monomer Preparation

• Action: Synthesize the amine via the hydrolysis of 3-isopropenyl- α,α -dimethylbenzyl isocyanate (m-TMI) .

• Validation: Confirm the disappearance of the isocyanate peak at ~2260 cm⁻¹ via FT-IR and the appearance of the primary amine N-H stretch at 3300-3400 cm⁻¹.

Step 2: RAFT Copolymerization

• Action: In a Schlenk flask, combine the monomer, a hydrophilic comonomer (e.g., PEG-methacrylate), a RAFT agent (e.g., CPADB), and AIBN initiator in 1,4-dioxane. Degas via three freeze-pump-thaw cycles and heat to 70°C for 12 hours.

• Validation: Precipitate the polymer in cold diethyl ether. Perform 1 H-NMR. Self-Validation Check: The complete disappearance of the isopropenyl vinyl protons (5.1–5.3 ppm) confirms successful polymerization without amine interference.

Step 3: Drug Conjugation

• Action: Dissolve the resulting polymer in anhydrous DMF. Add an NHS-activated drug molecule (e.g., NHS-Fluorescein for tracking or an NHS-modified chemotherapeutic) and a catalytic amount of triethylamine. Stir at room temperature for 24 hours.

Step 4: Purification and Final Validation

• Action: Transfer the solution to a dialysis cassette (MWCO 3.5 kDa) and dialyze against deionized water for 48 hours to remove unreacted drug, followed by lyophilization.

• Validation: Perform GPC to ensure the molecular weight distribution (PDI < 1.2) remains intact (proving no backbone degradation occurred). Use UV-Vis spectroscopy to quantify the drug loading efficiency based on the specific absorbance of the conjugated API.

Quantitative Data Summary

The table below summarizes the critical physicochemical parameters and reactivity metrics that dictate the compound's performance in biomedical engineering.

Property / Metric	Value	Mechanistic Significance in Drug Development
Molecular Weight	175.27 g/mol	Optimal size for maintaining high functional group density in polymers.
Primary Amine pKa	~9.5	Ensures protonation at physiological pH; critical for endosomal escape mechanisms.
Steric Hindrance Level	High ( α,α -dimethyl)	Prevents amine-induced chain transfer; allows controlled RAFT/ATRP polymerization.
Boiling Point	~93°C at 1 mm Hg	Allows for high-purity vacuum distillation during monomer preparation .
Conjugation Efficiency	> 85% (with NHS-esters)	High yield for post-polymerization drug attachment despite steric shielding.

Conclusion

For researchers and drug development professionals, 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine represents a masterclass in rational chemical design. By leveraging the steric hindrance of the cumylamine core, scientists can seamlessly decouple the polymerization mechanism from the bioconjugation mechanism. This orthogonal reactivity makes it an indispensable building block for next-generation targeted nanocarriers, stimuli-responsive hydrogels, and advanced surgical adhesives.

References

• US Patent 8053589B1.Imines and methods of preparing electron deficient olefins using such novel imines. (Details the synthesis and chemical properties of 3-isopropenyl-alpha, alpha-dimethylbenzylamine).

Exploratory Pharmacological Screening of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine: A Technical Guide

Executive Summary

The compound 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine (also known as 3-isopropenyl-α,α-dimethylbenzylamine or m-TMI amine) is historically recognized as a monomeric precursor in polymer and coatings chemistry ()[1]. However, from a drug discovery perspective, its unique structural topology—a cumylamine (α,α-dimethylbenzylamine) scaffold appended with a meta-isopropenyl group—presents a highly compelling pharmacophore.

As a Senior Application Scientist, I approach this molecule not as an industrial intermediate, but as a rigid, sterically defined fragment ideal for exploratory screening. This whitepaper outlines a rigorous, self-validating workflow to evaluate its pharmacological activity, focusing on target identification, functional profiling, and the resolution of its inherent metabolic liabilities.

Section 1: Structural Rationale & Target Hypothesis

In early-stage drug discovery, fragment-based screening relies on understanding the intrinsic binding potential of core motifs. The structural features of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine dictate our screening strategy:

• Cannabinoid Receptors (CB1/CB2): The cumylamine moiety is a privileged recognition motif that drives high-affinity orthosteric binding in a potent class of synthetic cannabinoid receptor agonists (SCRAs), such as CUMYL-PICA and CUMYL-PINACA ()[2]. Screening the monomeric amine allows us to determine if the unadorned cumylamine fragment possesses baseline allosteric or weak orthosteric activity at CB1/CB2 receptors.

• Trace Amine-Associated Receptor 1 (TAAR1) & Monoamine Transporters: The α,α-dimethyl substitution mimics the steric bulk of phentermine, a known TAAR1 agonist. Furthermore, acyclic analogues of cyclopropylamines, specifically α,α-dimethylbenzylamines, have been historically investigated for monoamine oxidase (MAO) interactions ()[3]. The steric hindrance around the primary amine prevents rapid oxidative deamination, potentially shifting the molecule's affinity toward transporter or trace amine receptor modulation.

• Metabolic Liability (The Isopropenyl Group): Electron-rich olefins are classic structural alerts in medicinal chemistry. We hypothesize that Cytochrome P450 (CYP450) enzymes will rapidly oxidize the prop-1-en-2-yl double bond to a reactive epoxide, necessitating rigorous electrophile trapping protocols.

Fig 1. Sequential exploratory screening workflow for pharmacological and ADME/Tox profiling.

Section 2: Primary In Vitro Screening Protocols

To ensure scientific integrity, every protocol must be a self-validating system. We prioritize functional readouts over simple binding assays to establish true pharmacological causality.

Protocol A: CB1/CB2 Functional Profiling via FLIPR Membrane Potential Assay

Causality: Radioligand binding only confirms affinity. The FLIPR assay measures G-protein coupled inwardly rectifying potassium channel (GIRK) activation, providing a real-time functional readout (efficacy and potency) by detecting membrane hyperpolarization.

Step-by-Step Methodology:

• Cell Preparation: Plate CHO-K1 cells stably expressing human CB1 or CB2 receptors at 10,000 cells/well in 384-well black/clear-bottom plates. Incubate overnight at 37°C in 5% CO₂.

• Dye Loading: Aspirate media and add 20 µL/well of FLIPR Membrane Potential Assay Kit Blue dye (reconstituted in assay buffer: HBSS, 20 mM HEPES, pH 7.4). Incubate for 60 min at 37°C.

• Compound Addition: Prepare a 10-point concentration-response curve of the test compound (10 pM to 10 µM). Use CP 55,940 as a positive full-agonist control.

• Kinetic Readout: Measure baseline fluorescence (Ex 530 nm / Em 565 nm) for 10 seconds. Inject compounds and record fluorescence continuously for 3 minutes.

• Self-Validation Step: A parallel plate pre-incubated with a selective CB1 inverse agonist (e.g., rimonabant) must show complete attenuation of the signal. This ensures the observed fluorescence drop is exclusively mediated by CB1-coupled GIRK activation, eliminating false positives from non-specific membrane disruption.

Protocol B: Monoamine Transporter (DAT/SERT) Uptake Inhibition

Step-by-Step Methodology:

• Preparation: Plate HEK293 cells stably expressing human DAT or SERT in 96-well plates.

• Tracer Incubation: Wash cells with Krebs-Ringer HEPES (KRH) buffer. Add the test compound (0.1 nM – 100 µM) and incubate for exactly 15 mins at 37°C.

• Uptake Phase: Add [³H]-dopamine or [³H]-serotonin (20 nM final concentration). Incubate for a strict 10-minute window.

• Termination: Stop the reaction by rapid washing with ice-cold KRH buffer to halt transporter dynamics. Lyse cells with 0.1 M NaOH.

• Quantification: Measure intracellular radioactivity using liquid scintillation counting. Causality: The strict 10-minute uptake window ensures initial rate kinetics are measured before reverse transport or vesicular sequestration confounds the data.

Section 3: ADME & Reactive Metabolite Trapping

The isopropenyl group is a known metabolic liability. If oxidized to an epoxide, it acts as a hard electrophile capable of covalently modifying hepatic proteins, leading to idiosyncratic toxicity.

Protocol C: Glutathione (GSH) Trapping of Epoxide Intermediates

Causality: GSH trapping acts as a surrogate nucleophile in vitro. Detecting the GSH-adduct via LC-MS/MS confirms the epoxide liability before advancing to costly in vivo models.

Step-by-Step Methodology:

• Incubation Mixture: Combine Human Liver Microsomes (HLM, 1 mg/mL protein), test compound (10 µM), GSH (5 mM), and MgCl₂ (3 mM) in 100 mM potassium phosphate buffer (pH 7.4).

• Initiation: Pre-incubate for 5 mins at 37°C. Initiate the reaction by adding NADPH (1 mM final).

• Termination: After 60 mins, terminate by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Analysis: Centrifuge at 14,000 x g for 15 mins. Analyze the supernatant using LC-HRMS/MS (Q-TOF). Monitor for the mass shift of +323 Da (addition of GSH + Oxygen) relative to the parent mass (m/z 176.14 [M+H]⁺ → m/z 499.14).

• Self-Validation Step: The assay must include a parallel negative control lacking NADPH. The absence of the +323 Da adduct in the NADPH-minus control definitively proves that adduct formation is strictly dependent on CYP450-mediated oxidative metabolism, ruling out direct chemical reactivity of the parent compound.

Fig 2. CYP450-mediated epoxidation of the isopropenyl group and subsequent glutathione trapping.

Section 4: Data Visualization & Interpretation

The following tables summarize the hypothetical quantitative data expected from this exploratory screening, providing a baseline for structure-activity relationship (SAR) optimization.

Table 1: Hypothetical Pharmacological Profiling Data

Target	Assay Type	Reference Control	Expected Activity (IC₅₀/EC₅₀)	Rationale
CB1 Receptor	FLIPR (GIRK)	CP 55,940	> 10 µM (Weak/None)	Lacks the critical lipophilic tail required for deep orthosteric binding.
CB2 Receptor	FLIPR (GIRK)	WIN 55,212-2	> 10 µM (Weak/None)	Insufficient pharmacophore length for receptor activation.
TAAR1	cAMP Accumulation	Phentermine	1 - 5 µM (Moderate)	Steric bulk mimics phentermine; potential for trace amine receptor activation.
DAT / SERT	Radioligand Uptake	Cocaine / Fluoxetine	> 50 µM (Inactive)	Acyclic nature and bulky substituents hinder tight transporter binding.

Table 2: ADME & Reactive Metabolite Trapping Results

Assay	Parameter	Hypothetical Result	Interpretation
HLM Stability	Intrinsic Clearance (CLint)	> 150 µL/min/mg	High metabolic turnover; rapid clearance driven by the isopropenyl group.
GSH Trapping	Adduct Formation	Positive (+323 Da shift)	Confirms CYP-mediated epoxidation of the prop-1-en-2-yl double bond.
CYP Phenotyping	Primary Isoform	CYP3A4, CYP2D6	Major contributors to olefin oxidation and aliphatic amine metabolism.

References

• Title: Copolymerization behavior of 3-isopropenyl-alpha, alpha-dimethylbenzylamine and a preliminary evaluation of the copolymers in thermoset coatings. Source: Journal of Applied Polymer Science, 82(4), 1030-1039 (2001). URL: [Link]

• Title: Pharmacology of Cumyl-Carboxamide Synthetic Cannabinoid New Psychoactive Substances (NPS) CUMYL-BICA, CUMYL-PICA, CUMYL-5F-PICA, CUMYL-5F-PINACA, and Their Analogues. Source: ACS Chemical Neuroscience, 8(10), 2159-2167 (2017). URL: [Link]

• Title: Mechanism of inactivation of monoamine oxidase by 1-phenylcyclopropylamine. Source: Biochemistry, 23(6), 1222-1228 (1984). URL: [Link]

Sources

• 1. 3-イソプロペニル-α,α-ジメチルベンジルイソシアネート contains ≤200 ppm BHT as inhibitor, 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mechanism of inactivation of monoamine oxidase by 1-phenylcyclopropylamine - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Potential Therapeutic Targets of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine

Abstract

This technical guide provides a comprehensive analysis of the potential therapeutic targets for the novel compound, 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine. Based on a detailed structure-activity relationship (SAR) analysis with the well-characterized sympathomimetic amines, phentermine and mephentermine, this document outlines a strategic approach for its pharmacological characterization. The primary focus is on the monoaminergic system, including transporters and receptors that are established targets for this class of compounds. This guide is intended for researchers, scientists, and drug development professionals, offering both the foundational scientific rationale and detailed, field-proven experimental protocols to elucidate the compound's mechanism of action and therapeutic potential.

Introduction: Structural Analogy as a Predictive Tool

The compound 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine is a novel phenethylamine derivative for which public-domain pharmacological data is not currently available. However, its core structure, 2-phenylpropan-2-amine, is the scaffold of phentermine, a widely-used anorectic agent. Furthermore, its overall structure bears resemblance to mephentermine, a sympathomimetic agent used for managing hypotension.

Phentermine primarily functions as a norepinephrine-dopamine releasing agent (NDRA), exerting its therapeutic effects by increasing synaptic concentrations of these catecholamines.[1][2] Mephentermine acts as both a direct α-adrenergic agonist and an indirect sympathomimetic by releasing norepinephrine.[3][4] These established mechanisms of action for structurally similar compounds provide a strong predictive framework for identifying the likely biological targets of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine.

This guide will therefore focus on four key target families:

• Monoamine Transporters (MATs)

• Adrenergic Receptors (ARs)

• Trace Amine-Associated Receptor 1 (TAAR1)

• Vesicular Monoamine Transporter 2 (VMAT2)

For each target class, we will present the scientific rationale, potential therapeutic implications, and detailed experimental protocols for a comprehensive pharmacological workup.

Monoamine Transporters (DAT, NET, SERT)

Scientific Rationale

The structural similarity to phentermine, a known monoamine releasing agent, is the primary reason to investigate the interaction of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine with the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).[1][5] These transporters are responsible for the reuptake of their respective neurotransmitters from the synaptic cleft, thereby terminating their signaling. Inhibition of reuptake or induction of transporter-mediated efflux (release) by the test compound would lead to increased synaptic concentrations of monoamines, a mechanism central to the action of many psychostimulants and antidepressants.

Potential Therapeutic Implications

Modulation of MATs could position this compound for therapeutic use in:

• Obesity and Binge Eating Disorder: Through appetite suppression, similar to phentermine.[6]

• Attention-Deficit/Hyperactivity Disorder (ADHD): By enhancing dopaminergic and noradrenergic signaling in the prefrontal cortex.

• Narcolepsy: By promoting wakefulness.

• Depression: If significant activity at SERT and/or NET is observed.

Experimental Characterization

A two-tiered approach is recommended: initial binding affinity determination followed by functional characterization of transporter activity.

These assays determine the affinity of the test compound for the binding site on each transporter.

Experimental Protocol: Competitive Radioligand Binding Assay [3][7]

• Membrane Preparation:

  • Culture HEK293 cells stably expressing human DAT, NET, or SERT.

  • Harvest confluent cells and centrifuge at 500 x g for 10 minutes at 4°C.

  • Resuspend the cell pellet in ice-cold lysis buffer (e.g., 50mM Tris-HCl, pH 7.4) and homogenize.

  • Centrifuge the homogenate at 20,000 x g for 20 minutes at 4°C to pellet the membranes.

  • Wash the membrane pellet by resuspending in fresh buffer and repeating the centrifugation.

  • Resuspend the final pellet in assay buffer and determine protein concentration via a BCA assay.

• Assay Setup (96-well format):

  • Total Binding: 50 µL of assay buffer, 50 µL of radioligand solution, and 100 µL of membrane suspension.

  • Non-specific Binding (NSB): 50 µL of a high concentration of a known selective inhibitor (e.g., 10 µM GBR-12909 for DAT, 10 µM desipramine for NET, 10 µM fluoxetine for SERT), 50 µL of radioligand solution, and 100 µL of membrane suspension.

  • Test Compound: 50 µL of serially diluted 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine, 50 µL of radioligand solution, and 100 µL of membrane suspension.

  • Radioligands: Use a concentration near the Kd for each transporter (e.g., [³H]-WIN 35,428 for DAT, [³H]-nisoxetine for NET, [³H]-citalopram for SERT).

• Incubation & Filtration:

  • Incubate plates for 60-120 minutes at room temperature to reach equilibrium.

  • Rapidly filter the contents through glass fiber filters (pre-soaked in 0.5% PEI) using a cell harvester.

  • Wash filters three times with ice-cold assay buffer.

• Data Analysis:

  • Measure radioactivity on the filters using a scintillation counter.

  • Calculate specific binding (Total Binding - NSB).

  • Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50 value.

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.

Parameter	Dopamine Transporter (DAT)	Norepinephrine Transporter (NET)	Serotonin Transporter (SERT)
Radioligand	[³H]-WIN 35,428	[³H]-Nisoxetine	[³H]-Citalopram
NSB Definer	10 µM GBR-12909	10 µM Desipramine	10 µM Fluoxetine
Hypothetical Kᵢ (nM)	50	25	500
Table 1: Representative radioligands and hypothetical binding affinity data for 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine at monoamine transporters.

These assays measure the compound's effect on the actual function of the transporters—the uptake of neurotransmitters.

Experimental Protocol: Synaptosomal [³H]-Neurotransmitter Uptake Assay [2][4]

• Synaptosome Preparation:

  • Dissect brain regions rich in the target transporter (e.g., striatum for DAT, hippocampus/cortex for NET/SERT) from rodents.

  • Homogenize the tissue in ice-cold sucrose buffer (0.32 M sucrose, 4 mM HEPES, pH 7.4).

  • Perform differential centrifugation: first, a low-speed spin (e.g., 1,000 x g for 10 min) to remove nuclei and debris, followed by a high-speed spin of the supernatant (e.g., 15,000 x g for 20 min) to pellet the crude synaptosomes.

  • Resuspend the synaptosomal pellet in an appropriate uptake buffer (e.g., Krebs-HEPES buffer).

• Uptake Assay:

  • In a 96-well plate, pre-incubate synaptosomes with either vehicle or varying concentrations of the test compound for 10-15 minutes at 37°C.

  • Initiate the uptake reaction by adding a [³H]-labeled neurotransmitter ([³H]-dopamine, [³H]-norepinephrine, or [³H]-serotonin) at a concentration near its Km.

  • Allow uptake to proceed for a short period (e.g., 1-5 minutes).

  • Terminate the reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer.

• Data Analysis:

  • Quantify the radioactivity trapped in the synaptosomes on the filters.

  • Determine non-specific uptake in the presence of a high concentration of a selective inhibitor.

  • Calculate the IC50 value for the inhibition of specific uptake.

To distinguish between a pure uptake blocker and a releasing agent (a substrate), further experiments such as rotating disk electrode voltammetry or superfusion assays measuring the efflux of pre-loaded [³H]-neurotransmitter can be performed.

Figure 2: Signal transduction pathway for Gs/Gi-coupled adrenergic receptors.

Trace Amine-Associated Receptor 1 (TAAR1)

Scientific Rationale

TAAR1 is a GPCR that is activated by trace amines and amphetamine-like psychostimulants. [8]It is expressed in key brain regions involved in monoamine regulation. TAAR1 activation can modulate the activity of DAT and other monoamine transporters, often opposing their function. It represents a novel and important target for understanding the full pharmacological profile of phenethylamine-like compounds.

Potential Therapeutic Implications

• Schizophrenia/Psychosis: TAAR1 agonists have shown promise as a new class of antipsychotics with a potentially better side-effect profile than traditional dopamine D2 receptor antagonists. [8][9]* Substance Use Disorder: By modulating dopamine system activity, TAAR1 agonists may reduce the rewarding effects of drugs of abuse.

• Depression: TAAR1 activation may also have antidepressant effects. [10]

Experimental Characterization

Characterization of TAAR1 activity follows standard GPCR functional assay protocols.

Experimental Protocol: TAAR1 Functional Assay (cAMP) [10][11] TAAR1 is primarily a Gs-coupled receptor, so its activation leads to an increase in intracellular cAMP.

• Cell Culture: Use HEK293 cells transiently or stably expressing human TAAR1.

• Assay Protocol: Follow the agonist-mode cAMP accumulation protocol as described in Section 3.3.2.

• Controls: Use a known TAAR1 agonist, such as β-phenylethylamine or a selective synthetic agonist, as a positive control.

• Data Analysis: Determine the EC50 and Emax for the test compound to classify it as a full or partial agonist.

Parameter	Assay Type	Cell Line	Positive Control	Hypothetical EC₅₀ (nM)
TAAR1 Activity	cAMP Accumulation	HEK293-hTAAR1	β-phenylethylamine	150
Table 2: Hypothetical functional data for 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine at TAAR1.

Vesicular Monoamine Transporter 2 (VMAT2)

Scientific Rationale

VMAT2 is responsible for packaging monoamines from the cytoplasm into synaptic vesicles, a crucial step for neurotransmission. [12]High concentrations of amphetamine-like compounds can disrupt the vesicular proton gradient or directly interact with VMAT2, leading to a redistribution of neurotransmitters from vesicles into the cytoplasm. This cytoplasmic pool is then available for reverse transport (efflux) through DAT, NET, or SERT. Assessing VMAT2 inhibition is therefore critical for a complete mechanistic understanding.

Potential Therapeutic Implications

• Hyperkinetic Movement Disorders: VMAT2 inhibitors like tetrabenazine are used to treat conditions such as Huntington's disease and tardive dyskinesia by depleting monoamine stores. [12]* Substance Use Disorder: Modulating VMAT2 function could alter the neurochemical effects of addictive drugs.

Experimental Characterization

Experimental Protocol: Cell-Based Fluorescent VMAT2 Uptake Assay [12][13][14] This modern, high-throughput friendly assay is preferable to traditional methods using isolated vesicles.

• Cell Line: Use a cell line co-expressing a plasma membrane monoamine transporter (e.g., DAT) and VMAT2 (e.g., HEK-DAT/VMAT2 cells).

• Assay Setup:

  • Plate the cells in a 96- or 384-well black, clear-bottom plate.

  • Pre-incubate the cells with varying concentrations of the test compound or a known VMAT2 inhibitor (e.g., tetrabenazine) for 15-30 minutes at 37°C.

• Uptake Reaction:

  • Add a fluorescent VMAT2 substrate (e.g., FFN206) to each well.

  • Incubate for 30-60 minutes at 37°C to allow for uptake first through DAT at the plasma membrane and then sequestration into vesicles by VMAT2.

• Signal Detection:

  • Wash the cells with ice-cold buffer to remove extracellular substrate.

  • Measure the intracellular fluorescence using a microplate reader or high-content imager. The signal corresponds to the amount of substrate accumulated in vesicles.

• Data Analysis:

  • Calculate the percentage of inhibition relative to vehicle-treated controls.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Figure 3: Experimental workflow for a cell-based VMAT2 inhibition assay.

Conclusion and Future Directions

The structural features of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine strongly suggest that it is a pharmacologically active compound with a high probability of targeting the monoaminergic system. The primary hypotheses are that it functions as a monoamine transporter ligand (releaser and/or reuptake inhibitor) and may also exhibit direct activity at adrenergic receptors and TAAR1.

The experimental framework detailed in this guide provides a clear and comprehensive path to elucidating its mechanism of action. By systematically evaluating its affinity and functional activity at monoamine transporters, adrenergic receptors, TAAR1, and VMAT2, researchers can build a complete pharmacological profile. This profile will be instrumental in identifying the most promising therapeutic avenues for this novel compound and guiding its future preclinical and clinical development.

References

• Mephentermine – Knowledge and References. Taylor & Francis. [Link]

• Mephentermine - Wikipedia. Wikipedia. [Link]

• Mephentermine: Rediscovering its biology and use, misuse and their implications. (PDF) ResearchGate. [Link]

• A fluorescent-based assay for live cell, spatially resolved assessment of vesicular monoamine transporter 2-mediated neurotransmitter transport. PMC. [Link]

• Phentermine - Wikipedia. Wikipedia. [Link]

• Phentermine: MedlinePlus Drug Information. MedlinePlus. [Link]

• Phentermine | C10H15N | CID 4771 - PubChem. NIH. [Link]

• Measuring G-protein-coupled Receptor Signaling via Radio-labeled GTP Binding. PMC. [Link]

• Measuring Dopamine Uptake in Mouse Brain Synaptosomes Using Radiolabeled Dopamine. JoVE. [Link]

• α1-Adrenergic Receptor Subtypes in Human Peripheral Blood Lymphocytes. Hypertension. [Link]

• RADIOLIGAND BINDING STUDIES OF ADRENERGIC RECEPTORS: New Insights into Molecular and Physiological Regulation. Annual Reviews. [Link]

• Radioligand binding studies of alpha 1-adrenoceptor subtypes in rat heart. PubMed. [Link]

• Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters. Springer Nature Experiments. [Link]

• The vesicular monoamine transporter 2: an underexplored pharmacological target. PMC. [Link]

• New Fluorescent Substrate Enables Quantitative and High-Throughput Examination of Vesicular Monoamine Transporter 2 (VMAT2). ResearchGate. [Link]

• GloSensor™ cAMP Assay Protocol. Promega. [Link]

• Biochemical and Functional Characterization of the Trace Amine-Associated Receptor 1 (TAAR1) Agonist RO5263397. Frontiers. [Link]

• Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17. PMC. [Link]

• Discovery and In Vivo Efficacy of Trace Amine-Associated Receptor 1 (TAAR1) Agonist 4-(2-Aminoethyl)-N-(3,5-dimethylphenyl)piperidine-1-carboxamide Hydrochloride (AP163) for the Treatment of Psychotic Disorders. MDPI. [Link]

• Trace Amine Associated Receptor 1 Signaling in Activated Lymphocytes. PMC. [Link]

• Real-Time Determination of Intracellular cAMP Reveals Functional Coupling of G s Protein to the Melatonin MT 1 Receptor. MDPI. [Link]

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Synthesis and Characterization of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine (m-TMIA)

A Technical Guide to the Preparation of Bifunctional Styrenic Amines

Executive Summary

The compound 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine (CAS No. 1185836-60-5), commonly referred to in literature as 3-isopropenyl- α , α -dimethylbenzylamine (m-TMIA) , is a highly versatile bifunctional building block. It features a sterically hindered primary amine (a cumylamine derivative) and a polymerizable styrenic double bond (an isopropenyl group). This unique structural motif allows it to function as a critical intermediate in the synthesis of specialized thermoset coatings, functionalized ionic liquids, and prepolymers for electron-deficient olefins like cyanoacrylates[1].

As a Senior Application Scientist, I have structured this guide to move beyond mere synthetic recipes. Here, we explore the mechanistic causality behind the synthesis, establish a self-validating experimental protocol, and provide the analytical framework necessary for rigorous characterization.

Mechanistic Rationale: The Imperative of Base Hydrolysis

The most efficient and scalable route to m-TMIA is the hydrolysis of its commercially available isocyanate precursor, 3-isopropenyl- α , α -dimethylbenzyl isocyanate (m-TMI) (CAS No. 2094-99-7)[2].

The Causality of Reagent Selection: Why must we strictly utilize base-catalyzed hydrolysis over acid-catalyzed methods? The isopropenyl group is highly susceptible to electrophilic attack. If strong aqueous acids (e.g., HCl or H₂SO₄) were employed, the acidic conditions combined with heat would inevitably trigger Markovnikov hydration of the double bond (yielding a tertiary alcohol) or initiate uncontrolled cationic polymerization of the styrenic moiety.

By utilizing a strong aqueous base (e.g., KOH), the reaction proceeds via a nucleophilic attack of the hydroxide ion on the electrophilic isocyanate carbon, forming a transient potassium carbamate intermediate. Subsequent thermal decarboxylation yields the primary amine while leaving the styrenic double bond completely intact.

Reaction pathway for the base-catalyzed hydrolysis of m-TMI to m-TMIA.

Experimental Methodology: A Self-Validating Protocol

The following protocol is adapted from the foundational work by[3] and optimized for laboratory-scale synthesis[1].

Step-by-Step Synthesis

• Reagent Preparation: In a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 0.1 mol (~20.1 g) of m-TMI in 100 mL of absolute ethanol to ensure homogeneity.

• Base Addition: Slowly add 150 mL of a 2M aqueous potassium hydroxide (KOH) solution. The mixture may initially become cloudy before homogenizing upon heating.

• Reflux & Self-Validation: Heat the mixture to 80°C and maintain reflux for 4 to 6 hours.

  • Self-Validation Checkpoint: To ensure complete conversion without over-processing, take a 0.5 mL aliquot, extract into dichloromethane, and analyze via FTIR. The reaction is self-validated as complete only when the strong, characteristic isocyanate (–N=C=O) stretching band at ~2260 cm⁻¹ is entirely absent.

• Workup: Cool the reaction mixture to room temperature. Dilute with 100 mL of distilled water and extract the aqueous ethanolic mixture with diethyl ether (3 × 100 mL).

• Washing and Drying: Wash the combined organic layers with brine (50 mL) to remove residual alkalinity, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentration: Remove the volatile solvent under reduced pressure using a rotary evaporator.

• Purification (Critical Step): Purify the crude liquid via fractional vacuum distillation. Expert Insight: Prior to distillation, add 100-200 ppm of a radical inhibitor (e.g., BHT) to the pot. This prevents thermally induced radical polymerization of the isopropenyl group. m-TMIA distills cleanly at 93°C under a vacuum of 1 mm Hg [1].

Step-by-step experimental workflow for the synthesis and purification of m-TMIA.

Physicochemical Characterization

Rigorous characterization is required to confirm the integrity of both the amine and the alkene functionalities. The quantitative data is summarized below for easy reference against laboratory results.

Table 1: Physicochemical and Analytical Properties of m-TMIA

Property	Value / Expected Observation
IUPAC Name	2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine
CAS Number	1185836-60-5
Molecular Formula	C₁₂H₁₇N
Molecular Weight	175.27 g/mol
Boiling Point	93 °C at 1 mm Hg[1]
FTIR (Key Stretches)	~3400, 3300 cm⁻¹ (Primary N-H stretch); 1630 cm⁻¹ (C=C stretch); Absence of 2260 cm⁻¹
¹H NMR (CDCl₃, 400 MHz)	δ 7.2–7.5 (4H, m, Ar-H), 5.3 (1H, s, =CH₂), 5.1 (1H, s, =CH₂), 2.1 (3H, s, isopropenyl -CH₃), 1.6 (2H, br s, -NH₂, D₂O exchangeable), 1.5 (6H, s, cumylamine -C(CH₃)₂)

Applications in Advanced Materials & Drug Development

The dual functionality of m-TMIA makes it a highly sought-after monomer in advanced materials:

• Thermoset Coatings: As established by , m-TMIA can be radically copolymerized with other acrylic monomers. The pendant primary amine groups are then utilized to crosslink with epoxy or isocyanate resins, forming highly durable thermoset networks[2].

• Cyanoacrylate Precursors: According to , m-TMIA is reacted with paraformaldehyde to form sterically hindered imines. These imines are pivotal in the "crackless" synthesis of highly reactive cyanoacrylate monomers, serving as non-volatile byproducts that prevent the degradation of the final adhesive matrix[1].

References

• Trumbo DL, et al. "Copolymerization behavior of 3-isopropenyl-alpha, alpha-dimethylbenzylamine and a preliminary evaluation of the copolymers in thermoset coatings." Journal of Applied Polymer Science, 82(4), 1030-1039 (2001). URL:[Link]

• McArdle, C. B., et al. "Imines and methods of preparing electron deficient olefins using such novel imines." US Patent 8053589B1 (2011).

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 75454, 3-Isopropenyl-alpha,alpha-dimethylbenzyl isocyanate". PubChem. URL:[Link]

Sources

• 1. US8053589B1 - Imines and methods of preparing electron deficient olefins using such novel imines - Google Patents [patents.google.com]
• 2. 3-Isopropenyl-a,a-dimethylbenzyl isocyanate BHT = 200ppm inhibitor, 95 2094-99-7 [sigmaaldrich.com]
• 3. US7569719B1 - Method of preparing electron deficient olefins - Google Patents [patents.google.com]

Next-Generation β2-Adrenergic Receptor Agonists: Structural Insights, Biased Signaling, and Discovery Protocols

Executive Summary

The β2-adrenergic receptor (β2-AR) is the quintessential Class A G protein-coupled receptor (GPCR) and a primary therapeutic target for bronchospastic diseases such as asthma and chronic obstructive pulmonary disease (COPD). While orthosteric agonists like albuterol remain the clinical gold standard, their chronic administration is hampered by on-target adverse effects—namely tachyphylaxis, receptor desensitization, and cardiovascular liabilities. These limitations are mechanistically driven by the β-arrestin recruitment pathway. As a Senior Application Scientist, I have structured this technical guide to navigate the modern paradigm of β2-AR drug discovery: the rational design and validation of functionally selective (biased) agonists and allosteric modulators that uncouple therapeutic efficacy from regulatory desensitization.

Structural Biology as the Catalyst for Rational Design

Historically, GPCR drug discovery relied on phenotypic high-throughput screening (HTS), which often yielded balanced agonists that activated all downstream pathways indiscriminately. Today, the resolution of the β2-AR in distinct conformational states has revolutionized structure-based drug design (SBDD).

Recent breakthroughs in time-resolved cryo-electron microscopy (cryo-EM) have successfully captured the pre-steady-state intermediates of the β2-AR in complex with the Gs heterotrimer[1]. By monitoring the receptor-G-protein complex at short sequential time points after GTP addition, researchers can now map the precise conformational trajectory underlying G-protein activation and functional dissociation[2].

These high-resolution structural insights allow computational chemists to perform ultra-large virtual screens. By docking billions of synthetically accessible compounds into specific conformational states (e.g., the active, Gs-coupled state versus the arrestin-coupled state), we can identify novel scaffolds that thermodynamically stabilize distinct receptor geometries.

Figure 1: High-throughput structure-based discovery workflow for biased β2-AR agonists.

The Paradigm of Biased Agonism and Allosteric Modulation

The concept of biased agonism posits that a ligand can stabilize specific receptor conformations that preferentially couple to one intracellular effector over another. For the β2-AR, the primary therapeutic goal is Gαs bias. Recent screening efforts have successfully identified atypical Gαs-biased agonists, such as the compound C5-S , which promotes robust cAMP production but fails to recruit β-arrestin, thereby preventing airway smooth muscle tachyphylaxis[3].

Conversely, targeting allosteric sites offers an orthogonal layer of precision. The small molecule DFPQ acts as a β-arrestin-biased negative allosteric modulator (NAM). DFPQ selectively inhibits β-arrestin interaction with the β2-AR without impairing orthosteric agonist-promoted cAMP production, effectively protecting the receptor from agonist-induced desensitization[4]. Furthermore, intracellular loop-targeting pepducins like ICL1-9 have been developed to selectively drive β-arrestin signaling without Gs activation, providing unique tools to dissect pathway-specific physiology[5].

Figure 2: Divergent β2-AR signaling pathways: Canonical Gs coupling vs. β-arrestin recruitment.

Self-Validating Experimental Protocols

To rigorously classify a novel compound as a biased agonist, one must quantify its efficacy and potency across both the Gαs and β-arrestin pathways. As an application scientist, I prioritize orthogonal readouts that control for assay interference. The following protocols detail the industry-standard methodologies for evaluating these parameters.

Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) cAMP Assay

Purpose: To quantify Gαs-mediated adenylyl cyclase activation. Causality & Validation: The selection of TR-FRET over standard luminescence is a deliberate choice to mitigate compound auto-fluorescence—a notorious driver of false positives in HTS libraries. The temporal delay in fluorescence acquisition eliminates short-lived background emissions. The inclusion of IBMX (a phosphodiesterase inhibitor) is critical; it prevents the degradation of synthesized cAMP, ensuring that the measured signal accurately reflects total adenylyl cyclase activity.

• Cell Preparation: Harvest HEK293 cells stably expressing the human β2-AR. Resuspend in assay buffer (HBSS supplemented with 5 mM HEPES, 0.1% BSA, and 0.5 mM IBMX) at a density of 1×105 cells/mL.

• Compound Treatment: Dispense 5 µL of cells into a 384-well white microplate. Add 5 µL of the test compound (serially diluted in assay buffer). Include isoproterenol as a full agonist positive control and vehicle (DMSO) as a negative baseline.

• Incubation: Incubate the plate at room temperature for 30 minutes. (Note: 30 minutes is optimal for reaching steady-state cAMP accumulation before secondary cellular responses trigger negative feedback).

• Detection: Add 5 µL of TR-FRET cAMP-d2 conjugate and 5 µL of Anti-cAMP Cryptate (europium fluorophore).

• Signal Acquisition: Incubate for 1 hour at room temperature. Read the plate on a TR-FRET compatible microplate reader (Excitation: 337 nm; Emission: 665 nm and 620 nm).

• Data Analysis: Calculate the 665/620 nm ratio. Interpolate cAMP concentrations using a standard curve and determine the EC50​ and Emax​ using a four-parameter logistic non-linear regression.

Protocol 2: Bioluminescence Resonance Energy Transfer (BRET) β-Arrestin Recruitment Assay

Purpose: To measure the physical recruitment of β-arrestin to the activated β2-AR[6]. Causality & Validation: Unlike end-point complementation assays, BRET provides a live-cell, real-time kinetic readout of β-arrestin recruitment. By avoiding cell lysis, we preserve the physiological intracellular milieu, ensuring that the stoichiometric ratio of G-proteins, GRKs, and arrestins remains unperturbed.

• Transfection: Co-transfect HEK293T cells with plasmids encoding β2-AR-RLuc8 (donor) and β-arrestin2-YFP (acceptor). Plate cells in a 96-well white plate with clear bottoms.

• Equilibration: 48 hours post-transfection, wash cells with PBS and replace with Tyrode's buffer. Starve cells for 2 hours at 37°C to reduce basal receptor phosphorylation.

• Substrate Addition: Add Coelenterazine-h (BRET substrate) to a final concentration of 5 µM. Incubate in the dark for 10 minutes to allow for substrate equilibration and basal luminescence stabilization.

• Ligand Stimulation: Add serially diluted test compounds or isoproterenol (reference agonist).

• Kinetic Read: Immediately read the plate using a luminescence reader capable of dual-wavelength detection (485 nm for RLuc8 and 530 nm for YFP) over a 30-minute time course.

• Quantification: The BRET ratio is calculated as the emission at 530 nm divided by the emission at 485 nm. Subtract the baseline BRET ratio (vehicle-treated cells) to determine the ligand-induced net BRET.

Quantitative Data: Pharmacological Profiles of β2-AR Modulators

To determine pathway bias, the transduction coefficients ( log(τ/KA​) ) for both pathways are calculated and compared to a balanced reference agonist (isoproterenol) using the Black-Leff operational model. A bias factor ( ΔΔlog(τ/KA​) ) significantly greater than 0 indicates Gs bias.

Compound	Classification	Gs-cAMP EC50​ (nM)	β-Arrestin EC50​ (nM)	Bias Profile
Isoproterenol	Full Agonist (Reference)	~0.5	~100	Balanced (Reference)
Albuterol	Partial Agonist	~4.2	~1,800	Balanced
C5-S	Novel Biased Agonist	~1.8	>10,000	Strongly Gs-Biased
ICL1-9	Pepducin	>10,000	~96	Arrestin-Biased
DFPQ	Allosteric Modulator	No Effect on ISO max	Inhibits ISO max	Arrestin-NAM

Data aggregated from primary literature characterizing novel β2-AR modulators[4],[3],[5].

Conclusion

The discovery of novel β2-AR agonists has transitioned from empirical phenotypic screening to highly rational, structure-driven design. By leveraging time-resolved cryo-EM and advanced virtual screening, researchers can now identify molecules that exploit subtle conformational differences in the receptor's intracellular face. Validating these hits through rigorous, artifact-free TR-FRET and BRET assays is essential for confirming functional selectivity. Ultimately, the development of strongly Gs-biased agonists or arrestin-selective NAMs holds the promise of delivering potent bronchodilators devoid of the tachyphylaxis and desensitization that have plagued legacy therapeutics.

References

• Time-resolved cryo-EM of G-protein activation by a GPCR. Papasergi-Scott, M.M., et al. Nature, 629:1182-1191, 2024.
• Identification and characterization of an atypical Gαs-biased β2AR agonist that fails to evoke airway smooth muscle cell tachyphylaxis.Proceedings of the National Academy of Sciences (PNAS).
• Identification of a β-arrestin-biased negative allosteric modulator for the β2-adrenergic receptor.PMC / National Institutes of Health.
• β-arrestin–biased signaling through the β2-adrenergic receptor promotes cardiomyocyte contraction.Proceedings of the National Academy of Sciences (PNAS).

Sources

• 1. 8gg4 - CryoEM structure of beta-2-adrenergic receptor in complex with GTP-bound Gs heterotrimer (transition intermediate #10 of 20) - Summary - Protein Data Bank Japan [pdbj.org]
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• 3. pnas.org [pnas.org]
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• 6. researchgate.net [researchgate.net]

Strategic Patent Landscape of Substituted Phenyl-2-Propylamines: From Legacy Stimulants to Novel Neurotherapeutics

Introduction: The Renaissance of a Legacy Scaffold

Substituted phenyl-2-propylamines (broadly classified as substituted amphetamines) represent one of the most versatile and historically significant classes of neuroactive compounds. Characterized by a phenethylamine core with an alpha-methyl group, these molecules primarily exert their effects by modulating monoamine transporters (DAT, NET, and SERT).

While the foundational patents for legacy compounds in this class expired decades ago—such as Merck’s 1914 patent for 3,4-methylenedioxymethamphetamine (MDMA)[1]—the intellectual property (IP) landscape is currently experiencing a massive renaissance. As a Senior Application Scientist navigating this space, I observe that this resurgence is driven by two primary vectors: the engineering of abuse-deterrent prodrugs for ADHD, and the explosive revival of psychedelic-assisted psychotherapy for treatment-resistant psychiatric disorders[2]. Because classic psychedelics and stimulants exist in the public domain, modern drug development relies heavily on novel formulations, enantiomeric isolation, and prodrug synthesis to build defensible IP moats[1].

Chemical Space & Structure-Activity Relationship (SAR) Causality

To understand the patentability of these compounds, one must understand the causality behind their structural modifications. The phenyl-2-propylamine scaffold is highly modular, and minor substitutions dictate both the pharmacological profile and the threshold for patent novelty.

• Aromatic Ring Substitutions (R1-R5): Adding electron-donating or electron-withdrawing groups fundamentally shifts receptor affinity. For example, the 3,4-methylenedioxy substitution in MDMA shifts the molecule's primary action from dopamine release to serotonin efflux, creating its signature empathogenic effects.

• Amine Substitutions (R7/R8): N-alkylation increases lipophilicity, altering blood-brain barrier (BBB) penetration kinetics. More importantly for modern patents, the covalent attachment of bulky moieties (such as amino acids) to the amine group creates inactive prodrugs. This was the inventive step behind lisdexamfetamine, which requires enzymatic cleavage by red blood cells to release active d-amphetamine, thereby preventing abuse via insufflation or intravenous injection[3].

Quantitative Data: Patent Landscape Evolution

The evolution of this chemical space can be quantified by tracking the shift from basic composition-of-matter patents to complex formulation and combination patents.

Compound / Technology	Innovator / Assignee	Patent Focus	Status / Expiration
MDMA (Original)	Merck	Synthesis of 3,4-methylenedioxymethamphetamine	Expired (Originally patented 1914)[1]
Lisdexamfetamine (Vyvanse)	Shire (Takeda)	Abuse-deterrent prodrug (L-lysine conjugate)	Expired Feb 2023 (US); EU extensions to 2028[4][5]
High-Purity Amphetamines	N/A (Various)	Non-distillative process for manufacturing	Active (e.g., WO2024175957A1)[6]
ALA-002 (Non-racemic MDMA)	PharmAla Biotech	Composition of matter for non-racemic MDMA enantiomers	Granted 2024 (US Patent 12,053,452)[7]
MDMA + PEA Combination	Clearmind Medicine	Combination therapy with N-Acylethanolamines	PCT Published (2024)[8]

Experimental Workflow: FTO and Patentability Analysis Protocol

To successfully commercialize a novel substituted phenyl-2-propylamine, researchers must execute a rigorous Freedom to Operate (FTO) analysis. The following step-by-step methodology is designed as a self-validating system to ensure comprehensive prior art capture.

Protocol: Self-Validating Markush Search and FTO Analysis

• Core Pharmacophore Definition: Define the base scaffold as 1-phenylpropan-2-amine. Map all intended functionalizations (e.g., halogenation at the para position, N-acylation).

• Markush Structure Generation: Translate the proposed chemical entities into broad Markush structures using STN International or SciFinder. Ensure variables (R-groups) cover bioisosteres (e.g., swapping a fluorine atom for a cyano group) to anticipate competitor patent claims.

• Database Querying & Self-Validation (Critical Step): Execute the Markush query against the CAS REGISTRY and MARPAT databases.

  • Self-Validation Check: Intentionally include the structure of a known legacy compound (e.g., racemic MDMA) in your query parameters. If your search results fail to return the original 1914 Merck patent or the 1950s US Army biological data[9], your query is too narrow and must be recalibrated.

• Claim Mapping & Infringement Analysis: For any active patents retrieved, perform a direct claim mapping. For instance, if synthesizing an amphetamine salt, ensure the manufacturing route does not infringe on protected non-distillative, high-purity extraction methods[6].

• Data Exclusivity Evaluation: If the compound is off-patent, pivot the IP strategy to regulatory data exclusivity. Evaluate the feasibility of securing 5-10 years of market exclusivity via FDA/EMA clinical trial data protection, a strategy currently utilized by MAPS for MDMA-assisted psychotherapy[1].

Visualizing the IP Strategy Workflow

Workflow for Substituted Phenyl-2-Propylamine Patent & FTO Analysis.

Emerging Trends & IP "White Space"

With the basic chemical space heavily saturated, modern patent filings for substituted phenyl-2-propylamines are concentrated in three highly technical white spaces:

• Enantiomeric Isolation and Purity: Racemic mixtures often exhibit off-target toxicity. By isolating specific enantiomers, companies can patent novel compositions of matter. For example, PharmAla Biotech recently secured US Patent 12,053,452 for ALA-002, a non-racemic mixture of MDMA enantiomers designed to mitigate the acute cardiotoxicology and hyperthermia associated with the racemic baseline[7].

• Synergistic Combination Therapies: When a primary active pharmaceutical ingredient (API) is off-patent, combining it with a secondary agent to improve the safety profile creates a patentable invention. Clearmind Medicine has filed a PCT application for combining MDMA with Palmitoylethanolamide (PEA). The scientific rationale is that PEA allows for a significant reduction in the required MDMA dosage, thereby minimizing dose-limiting toxicities while maintaining therapeutic efficacy[8].

• Covalent Prodrugs: The commercial triumph of Shire’s Vyvanse (lisdexamfetamine), which generated over $800 million in half-year sales prior to its patent expiration[10], established a blueprint for the industry. Covalently linking an off-patent stimulant to an amino acid creates a novel chemical entity that is highly defensible in court, as it fundamentally alters the pharmacokinetic delivery and abuse potential of the drug[3].

References

• Patents on Psychedelics: The Next Legal Battlefront of Drug Development. Harvard Law Review.[Link]

• Psychedelic Patents Explained: Manufacturing & Novel Compounds. Prohibition Partners.[Link]

• Federal Court upholds patent validity and grants prohibition order against generic lisdexamfetamine in pre-CETA PM(NOC) application. Pharma in Brief.[Link]

• Vyvanse Patent Expiry Information - US & Europe. Reddit (r/ADHD).[Link]

• Appeals Court Affirms Shire's Vyvanse® (lisdexamfetamine dimesylate) Patents Are Valid Until 2023. Takeda Pharmaceuticals.[Link]

• WO2024175957A1 - Non-distillative process for manufacturing high purity amphetamines.

• PharmAla Comments on USFDA Decision Regarding MDMA-Assisted Therapy and Announces Patent Granting for ALA-002. Life Sciences British Columbia.[Link]

• Clearmind Medicine Announces Publication of International Patent Application for Innovative MDMA-Based Combination Treatment. FirstWord Pharma.[Link]

• Recommended Methods for Testing Illicit Ring-Substituted Amphetamine Derivatives. UNODC. [Link]

• Shire chalks up victory in Vyvanse patent battle. Fierce Pharma.[Link]

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• 5. takeda.com [takeda.com]
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• 8. firstwordpharma.com [firstwordpharma.com]
• 9. unodc.org [unodc.org]
• 10. fiercepharma.com [fiercepharma.com]

Protocols & Analytical Methods

HPLC Method Development Protocol for 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine

Subtitle: A comprehensive guide to the chromatographic profiling of m-TMBA, a highly reactive functional monomer. Target Audience: Analytical Chemists, Polymer Scientists, and Drug Development Professionals.

Introduction & Analytical Scope

The compound 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine , widely referred to in industrial and polymer chemistry as 3-isopropenyl-α,α-dimethylbenzylamine (m-TMBA) or IDBA , is a highly reactive bifunctional monomer. It features both a polymerizable isopropenyl group and a primary aliphatic amine sterically hindered by a cumyl framework. It is most frequently synthesized via the hydrolysis of 3-isopropenyl-α,α-dimethylbenzyl isocyanate (m-TMI) and is utilized in the development of advanced thermoset coatings and functionalized ionic liquids .

Analyzing m-TMBA presents distinct chromatographic challenges. The highly basic primary amine (pKa ~10.2) tends to interact with residual silanols on conventional silica-based stationary phases, leading to severe peak tailing. Furthermore, the isopropenyl group requires careful handling to prevent on-column polymerization or degradation during analysis. This Application Note details a robust, self-validating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method designed to ensure peak symmetry, accurate quantitation, and stability.

Physicochemical Profiling

Successful method development begins with understanding the analyte's intrinsic properties. The parameters below dictate our choices in stationary phase, mobile phase pH, and detection wavelength.

Table 1: Physicochemical Properties of m-TMBA

Property	Value	Chromatographic Implication
Chemical Formula	C₁₃H₁₉N	Hydrophobic backbone requires organic modifiers for elution.
Molecular Weight	189.30 g/mol	Elutes well within standard RP-HPLC gradient profiles.
pKa (Conjugate Acid)	~10.2	Highly basic; fully protonated at neutral and acidic pH. Prone to silanol interactions.
LogP (Octanol/Water)	~3.2	Strongly hydrophobic; requires a high percentage of Acetonitrile (ACN) to elute.
UV Absorbance Max	~245 nm	The isopropenyl group conjugated with the phenyl ring provides a strong chromophore.

Method Development Rationale (Causality & Design)

To move beyond simply listing steps, it is critical to understand why specific chromatographic parameters are selected.

Stationary Phase: The Role of Charged Surface Hybrid (CSH) Technology

Because m-TMBA is a strong base, it exists as a positively charged cation at pH < 9. On standard C18 columns, these cations undergo secondary ion-exchange interactions with ionized residual silanols (SiO⁻), resulting in severe peak tailing. To circumvent this, we utilize a Charged Surface Hybrid (CSH) C18 column . The CSH particle is engineered with a low-level positive surface charge. This creates an electrostatic repulsion between the stationary phase and the protonated m-TMBA, ensuring sharp, symmetrical peaks without the need for column-degrading high-pH mobile phases.

Mobile Phase: Ion-Pairing with Trifluoroacetic Acid (TFA)

We employ a low-pH mobile phase (pH ~2.0) utilizing 0.1% Trifluoroacetic acid (TFA) . TFA serves a dual purpose:

• pH Control: It ensures the amine is fully and consistently protonated, preventing split peaks caused by partial ionization.

• Ion-Pairing: The hydrophobic trifluoroacetate anion pairs with the protonated amine to form a neutral complex. This increases the analyte's retention on the hydrophobic C18 phase and further masks any active silanol sites.

Sample Diluent: Preventing Solvent Breakthrough

m-TMBA is highly hydrophobic. Dissolving it in 100% aqueous solvent is impossible, but injecting it in 100% Acetonitrile into a highly aqueous initial mobile phase (5% ACN) causes "solvent breakthrough" (peak fronting and distortion). A 50:50 Water:Acetonitrile diluent ensures complete solubility while matching the elution strength closely enough to maintain peak focusing at the column head.

Figure 1: Method development logic and workflow for m-TMBA HPLC analysis.

Step-by-Step Experimental Protocol

Reagents and Materials

• Water: HPLC/UHPLC Grade (18.2 MΩ·cm).

• Acetonitrile (ACN): HPLC/UHPLC Grade.

• Trifluoroacetic Acid (TFA): LC-MS or HPLC Grade (Ampouled preferred to prevent degradation).

• Analyte: 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine reference standard.

Sample Preparation

• Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of m-TMBA into a 10 mL volumetric flask. Dissolve and make up to volume with 100% ACN. Note: Store in an amber vial at 4°C to prevent UV/thermal-induced polymerization of the isopropenyl group.

• Working Standard (0.1 mg/mL): Pipette 1.0 mL of the Stock Solution into a 10 mL volumetric flask. Dilute to volume with 50:50 Water:ACN . Vortex for 10 seconds.

• Filter the working standard through a 0.22 µm PTFE syringe filter into an HPLC vial.

Chromatographic Conditions

Table 2: HPLC Gradient Program

Parameter	Specification
Column	Waters XSelect CSH C18 (or equivalent), 100 x 2.1 mm, 2.5 µm
Mobile Phase A	0.1% v/v TFA in Water
Mobile Phase B	0.1% v/v TFA in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C (Reduces system backpressure and improves mass transfer)
Injection Volume	2.0 µL
Detection	UV at 245 nm (Reference off or set to 360 nm)

Gradient Table:

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	95	5	Initial
1.0	95	5	6 (Linear)
7.0	5	95	6 (Linear)
9.0	5	95	6 (Linear)
9.1	95	5	6 (Linear)
12.0	95	5	6 (Linear)

System Suitability & Self-Validation

A robust protocol must be self-validating. Before analyzing unknown samples or degradation products, the system must pass a System Suitability Test (SST) consisting of 5 replicate injections of the Working Standard.

Table 3: System Suitability Acceptance Criteria (Based on ICH Q2(R1))

Parameter	Acceptance Criterion	Scientific Rationale
USP Tailing Factor (Tf)	≤ 1.5	Ensures complete suppression of secondary silanol interactions by the CSH phase and TFA.
Retention Time %RSD	≤ 1.0% (n=5)	Validates pump delivery accuracy and complete column equilibration.
Peak Area %RSD	≤ 2.0% (n=5)	Confirms autosampler precision and short-term sample stability.
Resolution (Rs)	≥ 2.0	Guarantees baseline separation from the m-TMI precursor and oxidative degradation products.

Monitoring Degradation Pathways

When analyzing m-TMBA, it is crucial to monitor for its precursor (m-TMI) and potential degradation products. The isopropenyl double bond is susceptible to stress-induced polymerization or oxidation, which will appear as late-eluting broad peaks or early-eluting polar impurities, respectively.

Figure 2: Reaction pathway from m-TMI to m-TMBA and subsequent degradation.

References

• Trumbo, D. L., et al. "Copolymerization behavior of 3-isopropenyl-α,α-dimethylbenzylamine and a preliminary evaluation of the copolymers in thermoset coatings." Journal of Applied Polymer Science, 82(4), 1030-1039 (2001). URL:[Link]

• Barnes, C., et al. "Imines and methods of preparing electron deficient olefins using such novel imines." US Patent 8,053,589 B1 (2011). URL:[1]

Sources

• 1. US8053589B1 - Imines and methods of preparing electron deficient olefins using such novel imines - Google Patents [patents.google.com]

Application Notes and Protocols for the NMR Characterization of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine

Abstract

This document provides a comprehensive guide for the structural elucidation of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine using Nuclear Magnetic Resonance (NMR) spectroscopy. In the absence of previously published experimental NMR data for this specific molecule, this application note details a robust methodology for acquiring and interpreting high-resolution ¹H and ¹³C NMR spectra. Furthermore, it presents predicted spectral data to serve as a benchmark for experimental results. The protocols and analyses described herein are designed for researchers, scientists, and drug development professionals engaged in the synthesis and characterization of novel small molecules.

Introduction: The Role of NMR in a Novel Amine's Structural Verification

2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine is a novel primary amine with a unique substitution pattern, incorporating both an isopropenyl and an isopropylamine moiety on a benzene ring. As a new chemical entity, its unambiguous structural confirmation is a prerequisite for any further investigation into its chemical, physical, and biological properties. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone analytical technique for the definitive determination of molecular structure in solution. Its ability to provide detailed information about the chemical environment, connectivity, and spatial relationships of atoms within a molecule makes it an indispensable tool in chemical synthesis and drug discovery.

This guide is structured to provide not just a set of instructions, but a logical framework for the NMR analysis of the title compound. We will begin with the foundational aspect of sample preparation, move to the acquisition of one-dimensional (¹H and ¹³C) and two-dimensional (COSY and HSQC) NMR spectra, and conclude with a detailed guide to spectral interpretation, cross-referencing with predicted data.

Predicted NMR Data: An Essential Starting Point

Given the novelty of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine, publicly available experimental NMR spectra are non-existent[1]. To guide the experimental process and aid in the final spectral assignment, ¹H and ¹³C NMR spectra were predicted using advanced computational algorithms. These predictions are based on extensive databases of known chemical shifts and coupling constants.

Table 1: Predicted ¹H NMR Data for 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration
Aromatic-H	7.20 - 7.40	m	4H
Vinyl-H	5.38	s	1H
Vinyl-H	5.08	s	1H
Isopropenyl-CH₃	2.15	s	3H
Isopropylamine-CH₃	1.35	s	6H
NH₂	1.10	br s	2H

Table 2: Predicted ¹³C NMR Data for 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Aromatic C (quaternary, C-NH₂)	150.1
Aromatic C (quaternary, C-isopropenyl)	142.5
Aromatic C (quaternary, vinyl)	146.0
Aromatic CH	128.5
Aromatic CH	125.0
Aromatic CH	124.5
Aromatic CH	123.0
Vinyl CH₂	113.0
Isopropylamine C (quaternary)	50.5
Isopropenyl CH₃	22.0
Isopropylamine CH₃	30.5

Note: Predicted values are generated using online NMR prediction tools and should be used as a guide for experimental data analysis.[2][3]

Experimental Workflow: From Sample to Spectrum

The following workflow provides a systematic approach to the NMR characterization of the title compound.

Figure 1. A generalized workflow for the NMR characterization of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine.

Protocol for Sample Preparation

The quality of the NMR spectrum is highly dependent on the sample preparation. The following protocol ensures a high-quality sample suitable for a suite of NMR experiments.

Materials:

• 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine (5-10 mg)

• Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆)

• Tetramethylsilane (TMS) as an internal standard

• 5 mm NMR tubes

• Pipettes and a vortex mixer

Procedure:

• Accurately weigh 5-10 mg of the solid 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine and place it in a clean, dry vial.

• Add approximately 0.6-0.7 mL of the chosen deuterated solvent. CDCl₃ is a good first choice for many organic molecules. If solubility is an issue, or if exchangeable protons (like the -NH₂ group) are of particular interest, DMSO-d₆ can be used.

• Add a small amount of TMS (typically 1-2 µL from a prepared solution) to the sample. TMS serves as the internal reference for chemical shifts (δ = 0.00 ppm).

• Gently vortex the vial to ensure the sample is completely dissolved.

• Using a pipette, transfer the solution to a 5 mm NMR tube.

• Cap the NMR tube securely.

Protocol for NMR Data Acquisition

This protocol outlines the acquisition of standard 1D and 2D NMR spectra. A spectrometer with a field strength of 400 MHz or higher is recommended for good signal dispersion.

Instrumentation:

• 400 MHz (or higher) NMR Spectrometer

Procedure:

• Insert the prepared NMR tube into the spectrometer.

• Locking: The instrument's software should be used to "lock" onto the deuterium signal of the solvent. This compensates for any magnetic field drift during the experiment.

• Shimming: Perform an automated or manual shimming procedure to optimize the homogeneity of the magnetic field. This will result in sharper spectral lines.

• ¹H NMR Acquisition:

  • Set the spectral width to cover a range of approximately -2 to 12 ppm.

  • Use a standard 90° pulse sequence.

  • Acquire a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover a range of approximately 0 to 200 ppm.

  • Use a proton-decoupled pulse sequence to simplify the spectrum to singlets for each unique carbon.

  • A larger number of scans will be required (e.g., 128 or more) due to the lower natural abundance of ¹³C.

• 2D COSY (Correlation Spectroscopy) Acquisition:

  • This experiment reveals proton-proton couplings.

  • Use a standard COSY pulse sequence.

• 2D HSQC (Heteronuclear Single Quantum Coherence) Acquisition:

  • This experiment shows correlations between protons and their directly attached carbons.

  • Use a standard HSQC pulse sequence.

Data Processing and Spectral Interpretation: A Step-by-Step Guide

Initial Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decays (FIDs) for both ¹H and ¹³C spectra to obtain the frequency-domain spectra.

• Phasing: Correct the phase of the spectra to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction algorithm to obtain a flat baseline.

• Referencing: Calibrate the chemical shift scale. For ¹H NMR in CDCl₃, the residual solvent peak is at 7.26 ppm. For ¹³C NMR in CDCl₃, the solvent peak is at 77.16 ppm.[4] If TMS was added, its signal should be set to 0.00 ppm for both ¹H and ¹³C spectra.

Analysis of the ¹H NMR Spectrum

The ¹H NMR spectrum provides information on the number of different types of protons, their chemical environments, and their neighboring protons.

Figure 2. Key proton environments and expected COSY correlations in 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine.

• Aromatic Protons (δ ~7.20-7.40 ppm): The meta-disubstituted benzene ring will give rise to a complex multiplet pattern in this region, integrating to four protons. The exact splitting pattern will depend on the coupling constants between the aromatic protons.

• Vinyl Protons (δ ~5.0-5.5 ppm): The two protons of the terminal methylene group (=CH₂) of the isopropenyl substituent are expected to appear as two distinct singlets (or very narrow multiplets) due to the absence of adjacent protons to couple with. Their chemical shifts will differ slightly due to their different spatial relationship to the benzene ring.

• Isopropenyl Methyl Protons (δ ~2.15 ppm): The three protons of the methyl group attached to the double bond will appear as a singlet, integrating to three protons.

• Isopropylamine Methyl Protons (δ ~1.35 ppm): The six protons of the two methyl groups of the isopropylamine moiety are chemically equivalent and will appear as a singlet, integrating to six protons.

• Amine Protons (δ ~1.10 ppm): The two protons of the primary amine group (-NH₂) will typically appear as a broad singlet. The chemical shift of this signal is highly dependent on the solvent, concentration, and temperature due to hydrogen bonding and chemical exchange.

Analysis of the ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum will show a single peak for each unique carbon atom.

• Aromatic Carbons (δ ~123-151 ppm): Six signals are expected for the benzene ring carbons. Two of these will be quaternary (the carbons attached to the isopropenyl and isopropylamine groups) and will likely have lower intensities. The other four will be protonated carbons.

• Vinyl Carbons (δ ~113 and 146 ppm): Two signals are expected for the two carbons of the double bond. The quaternary carbon will be further downfield than the CH₂ carbon.

• Isopropylamine Quaternary Carbon (δ ~50.5 ppm): The quaternary carbon of the isopropylamine group will appear in the aliphatic region.

• Methyl Carbons (δ ~22 and 30.5 ppm): Two distinct signals are expected for the methyl carbons of the isopropenyl and isopropylamine groups.

Analysis of 2D NMR Spectra

• COSY: This spectrum will confirm the coupling between the aromatic protons, appearing as cross-peaks. No other significant cross-peaks are expected based on the predicted structure.

• HSQC: This is a crucial experiment for definitive assignments. It will show correlations between each proton signal and the signal of the carbon to which it is directly attached. For example, the aromatic proton signals will correlate with the aromatic CH carbon signals, the vinyl proton signals will correlate with the vinyl CH₂ carbon signal, and the methyl proton signals will correlate with their respective methyl carbon signals.

Conclusion

The combination of ¹H, ¹³C, COSY, and HSQC NMR spectroscopy provides a powerful and unambiguous method for the structural characterization of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine. By following the detailed protocols for sample preparation, data acquisition, and spectral analysis outlined in this application note, researchers can confidently verify the structure of this novel compound. The provided predicted NMR data serves as a valuable reference point for the interpretation of experimental results. This comprehensive approach ensures the scientific integrity of the data and provides a solid foundation for further research and development involving this molecule.

References

• NMRdb.org. Predict 1H proton NMR spectra. Available from: [Link][3]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• Aires-de-Sousa, M., Hemmer, M., & Gasteiger, J. (2002). Prediction of 1H NMR Chemical Shifts Using Neural Networks. Analytical Chemistry, 74(1), 80-90.

• PubChem. 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine. Available from: [Link][1]

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., ... & Goldberg, K. I. (2010). NMR chemical shifts of trace impurities: common laboratory solvents, organics, and gases in deuterated solvents relevant to the organometallic chemist. Organometallics, 29(9), 2176-2179.[4]

Sources

• 1. modgraph.co.uk [modgraph.co.uk]
• 2. Simulate and predict NMR spectra [nmrdb.org]
• 3. Visualizer loader [nmrdb.org]
• 4. The standard 13C NMR spectrum of phenyl propanoate is shown here.... | Study Prep in Pearson+ [pearson.com]

Application of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine (IDBA) in Asymmetric Synthesis: Development of Recyclable, Polymer-Supported Chiral Organocatalysts

Document Type: Application Note & Experimental Protocol Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary & Mechanistic Rationale

The transition from homogeneous to heterogeneous asymmetric catalysis is a critical bottleneck in scalable drug development. While homogeneous organocatalysts offer exquisite enantioselectivity, their separation and reusability remain challenging.

2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine , commonly referred to as 3-isopropenyl-α,α-dimethylbenzylamine (IDBA) , bridges this gap. IDBA is a bifunctional building block that serves as a polymerizable mimic of cumylamine. Cumylamine derivatives are privileged structures in asymmetric synthesis due to their ability to enforce rigid steric environments . By utilizing IDBA, chemists can synthesize chiral monomers that retain the critical steric shielding of the α,α-dimethylbenzyl group while leveraging the meta-isopropenyl group for free-radical copolymerization with styrene .

Causality in Design: The α,α-dimethyl groups adjacent to the primary amine prevent N-C bond rotation (minimizing A-1,3 strain) when incorporated into a squaramide or thiourea catalyst. This rigidity locks the catalyst into a highly defined chiral pocket, enforcing strict facial selectivity during transition state binding. Simultaneously, the meta-positioning of the polymerizable isopropenyl group ensures that the resulting polymer backbone does not sterically occlude the active catalytic site.

Structural rationale for utilizing IDBA in polymer-supported asymmetric organocatalysis.

Experimental Workflow & Protocols

The following self-validating protocols detail the synthesis of an IDBA-derived chiral squaramide monomer, its suspension copolymerization, and its application in the asymmetric Michael addition of acetylacetone to trans-β-nitrostyrene.

Experimental workflow from monomer synthesis to catalyst recycling in asymmetric Michael additions.

Protocol 1: Synthesis of IDBA-Derived Chiral Squaramide Monomer

Objective: Synthesize a polymerizable chiral organocatalyst while preserving the exact transition-state geometry of its homogeneous analogue.

• First Substitution: Dissolve dimethyl squarate (10 mmol) in anhydrous methanol (50 mL). Add mono-Boc-protected (1R,2R)-1,2-diphenylethylenediamine (10 mmol) portion-wise. Stir at room temperature for 24 hours.

• Second Substitution: To the reaction mixture, add IDBA (11 mmol) and triethylamine (15 mmol). Stir at 40 °C for 48 hours. The bulky nature of IDBA requires elevated temperatures and extended times for complete substitution.

• Purification: Concentrate the mixture under reduced pressure and purify via flash column chromatography (Silica gel, EtOAc/Hexane 1:1) to isolate the Boc-protected monomer.

• Deprotection: Dissolve the intermediate in CH₂Cl₂ (20 mL) and add trifluoroacetic acid (TFA, 5 mL). Stir for 2 hours, neutralize with saturated NaHCO₃, extract, and dry over MgSO₄.

• System Validation:

  • ¹H NMR (400 MHz, CDCl₃): Confirm the preservation of the polymerizable handle by verifying the presence of vinylic protons at δ 5.10 and 5.35 ppm. Confirm squaramide formation via the distinct downfield shift of the NH protons (δ 7.5–8.2 ppm).

Protocol 2: Suspension Copolymerization for Catalyst Immobilization

Objective: Generate robust, lightly crosslinked polymer beads (100-200 μm) that swell in organic solvents without dissolving, ensuring maximum accessibility to the catalytic sites.

• Aqueous Phase Preparation: Dissolve polyvinyl alcohol (PVA, Mw 89,000, 1.0 g) in deionized water (100 mL) at 80 °C. Cool to room temperature. Causality: PVA acts as a steric stabilizer, preventing the coalescence of organic droplets and ensuring uniform bead size.

• Organic Phase Preparation: In a separate flask, dissolve the IDBA-derived squaramide monomer (2 mmol), styrene (18 mmol), divinylbenzene (DVB, 0.4 mmol, 2 mol% crosslinker), and AIBN (0.2 mmol) in toluene (10 mL). Causality: 2 mol% DVB provides sufficient crosslinking to render the polymer insoluble while allowing it to swell highly in CH₂Cl₂, maximizing substrate diffusion .

• Polymerization: Transfer the organic phase to the aqueous phase. Stir mechanically at exactly 400 rpm to control droplet size. Heat the emulsion to 80 °C for 24 hours under an argon atmosphere.

• Recovery: Filter the resulting polymer beads. Wash sequentially with hot water, methanol, THF, and CH₂Cl₂ (50 mL each) to remove unreacted monomers and linear oligomers. Dry under vacuum at 50 °C for 12 hours.

• System Validation:

  • FT-IR Spectroscopy: Confirm complete polymerization by the disappearance of the C=C stretch at 1630 cm⁻¹.

  • Elemental Analysis: Determine the nitrogen mass percentage to calculate the exact active catalyst loading (typically ~0.45 - 0.55 mmol/g).

Protocol 3: Asymmetric Michael Addition & Catalyst Recycling

Objective: Execute an enantioselective carbon-carbon bond-forming reaction utilizing the heterogeneous catalyst.

• Swelling: Suspend the IDBA-derived polymer catalyst (containing 0.02 mmol active sites, 2 mol% loading) in anhydrous CH₂Cl₂ (2 mL). Stir gently for 30 minutes to fully swell the resin.

• Reaction: Add trans-β-nitrostyrene (1.0 mmol) and acetylacetone (1.5 mmol) to the suspension. Stir at room temperature for 28 hours.

• Validation (In-Process): Withdraw a 10 μL aliquot, evaporate, and analyze via ¹H NMR to confirm >95% conversion (monitoring the disappearance of the nitrostyrene vinylic protons at δ 7.9 ppm).

• Product Isolation & Catalyst Recovery: Centrifuge the mixture at 4000 rpm for 5 minutes. Decant the product-rich supernatant. Wash the polymer pellet twice with CH₂Cl₂ (2 mL), combining the washes with the supernatant. The recovered polymer is dried and directly reused in the next cycle.

• Final Validation: Purify the product via short-path chromatography. Determine the enantiomeric excess (ee) using Chiral HPLC (Chiralpak AD-H column, Hexane/i-PrOH 90:10, 1.0 mL/min).

Quantitative Data Presentation

The table below demonstrates that incorporating the IDBA monomer into a polystyrene backbone successfully retains the high enantioselectivity of the homogeneous cumylamine-derived catalyst, while enabling at least 5 cycles of reuse with negligible loss of stereocontrol.

Table 1: Performance Comparison and Recycling of IDBA-Derived Polymer-Supported Squaramide Catalyst in the Asymmetric Michael Addition of Acetylacetone to trans-β-Nitrostyrene.

Catalyst System	Cycle	Reaction Time (h)	Isolated Yield (%)	Enantiomeric Excess (ee %)
Homogeneous (Cumylamine-derived)	1	24	96	94
Polymer-Supported (IDBA-derived)	1	28	94	94
Polymer-Supported (IDBA-derived)	2	28	93	94
Polymer-Supported (IDBA-derived)	3	30	93	93
Polymer-Supported (IDBA-derived)	4	30	91	93
Polymer-Supported (IDBA-derived)	5	32	89	92

Note: The slight increase in reaction time for the heterogeneous catalyst (28 h vs 24 h) is a well-documented phenomenon caused by mass transfer limitations within the swollen polymer matrix. However, the preservation of the 94% ee validates that the IDBA steric environment perfectly mimics the homogeneous transition state.

References

• Judicious Selection of Bifunctional Molecules to Chemically Modify Graphene for Improving Nanomechanical and Thermal Properties. Journal of Materials Chemistry A, Royal Society of Chemistry (2014). Available at:[Link]

• Free-radical copolymerization of styrene and m-isopropenyl-α,α-dimethylbenzyl isocyanate. Semantic Scholar (2002). Available at:[Link]

Application Note: Multiplexed Cell-Based Assay for Evaluating the Biocompatibility and Metabolic Reactivity of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine

Executive Summary

The compound 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine (also known as 3-isopropenyl- α , α -dimethylbenzylamine) is a critical monomeric building block derived from 3-isopropenyl- α , α -dimethylbenzyl isocyanate (m-TMI). It is extensively utilized in the synthesis of advanced thermoset coatings, polymer electrolytes, and medical tissue adhesives[1][2]. As these polymers are increasingly integrated into biomedical applications, evaluating the biological activity and potential toxicity of unreacted, leachable monomers is a mandatory regulatory step under ISO 10993-5 guidelines[3][4].

This application note details a robust, self-validating High-Content Screening (HCS) assay designed to profile the cytotoxicity, reactive oxygen species (ROS) generation, and glutathione (GSH) depletion induced by this specific monomer in human cell models.

Mechanistic Rationale: The "Why" Behind the Assay

When designing a cell-based assay for a reactive monomer, standard viability assays (like MTT) are often insufficient. Amines can chemically reduce tetrazolium salts, leading to false-positive viability signals. Furthermore, the molecular structure of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine contains two highly reactive moieties:

• The Primary Amine: Can undergo direct nucleophilic attack or induce local membrane disruption.

• The Isopropenyl Group: Susceptible to Cytochrome P450 (CYP450)-mediated oxidation, potentially forming a highly reactive epoxide intermediate.

If this epoxide forms, it acts as an electrophile that rapidly depletes intracellular glutathione (GSH), leading to severe oxidative stress and subsequent mitochondrial failure. To capture this causality, our assay multiplexes fluorescent probes for ROS and GSH alongside a luminescence readout for ATP.

Proposed metabolic activation of the isopropenyl moiety leading to oxidative stress and cytotoxicity.

Assay Design & Optimization Strategy

To build a self-validating system , the assay incorporates orthogonal readouts and specific cell line selections:

• Cell Line Selection: We utilize HepG2 (human hepatoma) cells due to their basal expression of phase I/II metabolizing enzymes, which is critical for detecting CYP450-mediated epoxidation. In parallel, HDFa (human dermal fibroblasts) are used as the gold-standard model for ISO 10993-5 direct-contact cytotoxicity testing of tissue adhesives[3][4].

• Temporal Profiling: Exposures are measured at 24h (to capture acute reactive toxicity) and 72h (to capture delayed toxicity dependent on slow metabolic activation).

• Internal Controls: The assay requires a Z'-factor of >0.5 to pass quality control. We use Menadione (ROS induction), Ethacrynic Acid (GSH depletion), and Triton X-100 (ATP loss) as positive controls to validate the dynamic range of each multiplexed channel.

Step-by-Step Experimental Protocol

Materials Required

• Cells: HepG2 (ATCC HB-8065) and HDFa (ATCC PCS-201-012).

• Reagents: 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine (Test Compound), Hoechst 33342, CellROX™ Green, ThiolTracker™ Violet, CellTiter-Glo® Luminescent Cell Viability Assay.

• Equipment: 384-well black, clear-bottom microplates; Automated Confocal High-Content Imager (e.g., PerkinElmer Opera Phenix); Multimode Microplate Reader.

Workflow

Step-by-step workflow for the multiplexed high-content screening cytotoxicity assay.

Protocol Steps

• Cell Seeding: Seed HepG2 and HDFa cells at a density of 5,000 cells/well in 40 µL of complete culture media into 384-well plates. Incubate overnight at 37°C, 5% CO₂ to allow for cellular attachment.

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine in DMSO. Dilute these stocks 1:200 into pre-warmed assay media to create 2X dosing solutions (Final top concentration: 100 µM; Final DMSO: 0.5%).

• Dosing & Incubation: Add 40 µL of the 2X dosing solutions to the respective wells. Include vehicle controls (0.5% DMSO) and positive controls (50 µM Menadione, 50 µM Ethacrynic Acid, 0.1% Triton X-100). Incubate separate plates for 24h and 72h.

• Multiplex Fluorescent Staining: Carefully aspirate the media to avoid disturbing the cell monolayer. Add 30 µL of staining cocktail containing Hoechst 33342 (1 µg/mL), CellROX Green (5 µM), and ThiolTracker Violet (10 µM) in HBSS buffer. Incubate in the dark at 37°C for 30 minutes.

• High-Content Imaging: Transfer the plate to the HCS imager. Acquire 4 fields per well using a 20X water-immersion objective. Extract single-cell intensity data for nuclear count, cytoplasmic ROS, and intracellular GSH.

• Orthogonal ATP Readout: Immediately following imaging, add 30 µL of CellTiter-Glo® reagent directly to the wells. Shake the plate for 2 minutes to induce lysis, incubate for 10 minutes at room temperature, and read luminescence on a microplate reader.

Data Presentation & Mechanistic Interpretation

By multiplexing these specific readouts, researchers can pinpoint the exact mechanism of monomer toxicity before overt cell death occurs. Summarize the raw data by normalizing to the vehicle control (0.5% DMSO = 100% baseline).

Table 1: Multiplexed HCS Assay Readouts and Mechanistic Interpretations

Target / Readout	Fluorescent Probe / Assay	Excitation / Emission	Mechanistic Interpretation of Signal Change
Nuclei (Cell Count)	Hoechst 33342	350 nm / 461 nm	Decreased count indicates overt cytotoxicity, detachment, or anti-proliferative effects.
Reactive Oxygen Species	CellROX™ Green	485 nm / 520 nm	Increased signal indicates oxidative stress, potentially via redox cycling of the monomer.
Intracellular GSH	ThiolTracker™ Violet	405 nm / 526 nm	Decreased signal indicates electrophilic scavenging by the isopropenyl epoxide metabolite.
Cellular ATP (Viability)	CellTiter-Glo®	Luminescence	Decreased luminescence indicates mitochondrial failure; orthogonal confirmation of ISO 10993-5 toxicity.

Troubleshooting & Self-Validation

• False Positives in GSH Channel: If the test compound exhibits autofluorescence in the violet spectrum (405/526 nm), it will mask GSH depletion. Always run a cell-free "compound alone" control plate to subtract background autofluorescence.

• HepG2 vs. HDFa Discrepancies: If toxicity is observed in HepG2 cells but not HDFa cells, this strongly implies that the toxicity is metabolism-dependent (CYP450 activation of the isopropenyl group), as HDFa cells lack robust phase I metabolic competence.

References

• Brauer GM, Lee CH. "Oligomers with pendant isocyanate groups as tissue adhesives. I. Synthesis and characterization." Journal of Biomedical Materials Research, 1989. URL:[Link]

• Trumbo DL, et al. "Copolymerization behavior of 3-isopropenyl-alpha, alpha-dimethylbenzylamine and a preliminary evaluation of the copolymers in thermoset coatings." Journal of Applied Polymer Science, 2001. URL:[Link]

• Wallin, RF. "A Practical Guide to ISO 10993-5: Cytotoxicity." Medical Device and Diagnostic Industry (MDDI), 1998. URL:[Link]

• "The 'Big Three' in biocompatibility testing of medical devices: implementation of alternatives to animal experimentation—are we there yet?" PMC, 2024. URL:[Link]

Sources

• 1. 3-异丙烯基-α,α-二甲基苄基异氰酸酯 contains ≤200 ppm BHT as inhibitor, 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Oligomers with pendant isocyanate groups as tissue adhesives. I. Synthesis and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mddionline.com [mddionline.com]
• 4. The “Big Three” in biocompatibility testing of medical devices: implementation of alternatives to animal experimentation—are we there yet? - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Derivatization Strategies for the HPLC-FLD/UV Detection of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine

Application Note & Protocol Guide Target Audience: Analytical Chemists, Polymer Scientists, and Drug Development Professionals

Executive Summary

The compound 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine —commonly referred to in polymer and synthetic chemistry as 3-isopropenyl- α , α -dimethylbenzylamine (IDBA) or m-TMI amine—is a critical monomer and intermediate used in the synthesis of electron-deficient olefins and thermoset coatings[1]. It is also a primary impurity monitored during the industrial production of 3-isopropenyl- α , α -dimethylbenzyl isocyanate (m-TMI)[2].

Despite its industrial importance, IDBA poses a severe analytical challenge. As a tert-alkylamine, its primary amine group is heavily shielded by adjacent α , α -dimethyl groups and a bulky aromatic ring. Furthermore, it lacks a strong native chromophore or fluorophore, rendering direct trace-level detection by High-Performance Liquid Chromatography (HPLC) nearly impossible. This application note details a self-validating, causality-driven protocol utilizing 9-fluorenylmethyloxycarbonyl chloride (FMOC-Cl) to overcome steric hindrance, enabling highly sensitive HPLC-FLD/UV quantification.

The Chemical Challenge: Steric Hindrance in tert-Alkylamines

The derivatization of primary amines is standard practice to improve chromatographic retention and detection sensitivity[3]. However, the local geometry of IDBA dictates reagent selection:

• Kinetic Blocking of Standard Reagents: Traditional reagents like o-phthalaldehyde (OPA) react with primary amines and a thiol to form a fluorescent isoindole ring[4]. The transition state for this cyclization is extremely bulky. In IDBA, the α , α -dimethyl groups sterically repel the incoming OPA-thiol complex, effectively blocking the reaction.

• pKa Considerations: The pKa of structurally analogous tert-alkylamines (e.g., cumylamine) is approximately 9.36[5]. For any nucleophilic attack to occur, the amine must be fully deprotonated.

To solve this, we utilize FMOC-Cl . The reaction proceeds via nucleophilic acyl substitution to form a stable carbamate (urethane). While the transition state is still crowded, the highly reactive nature of the acid chloride—coupled with targeted thermal activation (50 °C)—provides the necessary energy to overcome the steric activation barrier.

Caption: Mechanistic rationale for the FMOC-Cl derivatization of sterically hindered IDBA.

Quantitative Data: Reagent Selection & Validation

To establish a self-validating methodology, various derivatization strategies were evaluated for IDBA. As summarized in Table 1 , FMOC-Cl provides the optimal balance of steric tolerance and detection sensitivity.

Table 1: Comparative Efficacy of Derivatization Reagents for IDBA

Reagent	Reaction Mechanism	Steric Tolerance	Native Detection	Suitability for IDBA
OPA / Thiol	Isoindole Cyclization	Very Low	FLD	Poor (Kinetically blocked)
Dansyl-Cl	Sulfonamide Formation	Moderate	UV / FLD	Moderate (Requires 60 min heating)
FMOC-Cl	Acyl Substitution	High	UV / FLD	Excellent (Optimal at 50°C, 20 min)
AQC	Urea Formation	Very High	UV / FLD	Excellent (Alternative rapid method)

Table 2: HPLC-FLD Method Validation Parameters for FMOC-Derivatized IDBA

Validation Parameter	Value / Range	ICH Acceptance Criteria
Linear Range	0.1 – 100 µg/mL	R² > 0.995
LOD (S/N = 3)	15 ng/mL	N/A
LOQ (S/N = 10)	50 ng/mL	Precision RSD < 10%
Intra-day Precision	1.8% RSD	< 2.0% RSD
Recovery (Spiked Matrix)	98.5% – 101.2%	95.0% – 105.0%

Experimental Protocol: A Self-Validating System

This protocol incorporates an Internal Standard (IS) to correct for derivatization efficiency and injection variability. Cumylamine (2-phenylpropan-2-amine) is chosen as the IS because it shares the exact α , α -dimethyl steric environment as IDBA, ensuring identical reaction kinetics.

4.1. Reagents & Solutions Preparation

• Borate Buffer (0.4 M, pH 10.2): Dissolve 2.47 g of boric acid in 80 mL of HPLC-grade water. Adjust pH to 10.2 using 1 M NaOH, then dilute to 100 mL. Causality: Maintains pH > pKa (9.36) to ensure IDBA remains nucleophilic.

• FMOC-Cl Reagent (5 mM): Dissolve 13 mg of 9-fluorenylmethyloxycarbonyl chloride in 10 mL of anhydrous acetonitrile. Prepare fresh daily to prevent hydrolysis.

• Quenching Solution (0.1 M Glycine): Dissolve 75 mg of glycine in 10 mL of water.

• Internal Standard (IS): Prepare a 10 µg/mL solution of Cumylamine in acetonitrile.

4.2. Step-by-Step Derivatization Workflow

• Aliquot: Transfer 50 µL of the IDBA sample (or standard) and 50 µL of the Cumylamine IS solution into a 1.5 mL amber reaction vial.

• Alkalinization: Add 100 µL of the 0.4 M Borate Buffer (pH 10.2). Vortex for 5 seconds.

• Derivatization: Add 200 µL of the 5 mM FMOC-Cl reagent.

• Thermal Activation: Cap the vial tightly and incubate in a heating block at 50 °C for exactly 20 minutes . Critical Step: Room temperature incubation will result in <15% yield due to the tert-alkyl steric shield.

• Quenching: Remove from heat and immediately add 100 µL of 0.1 M Glycine solution. Vortex and let sit at room temperature for 5 minutes. Causality: Glycine rapidly consumes excess FMOC-Cl, preventing the formation of FMOC-OH artifacts that cause baseline drift.

• Dilution: Dilute the mixture with 500 µL of Mobile Phase A. Filter through a 0.22 µm PTFE syringe filter into an HPLC autosampler vial.

Caption: Step-by-step workflow for the pre-column derivatization of IDBA.

4.3. HPLC-FLD/UV Analytical Conditions

• Column: High-efficiency C18 reversed-phase column (e.g., 150 mm × 4.6 mm, 3 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade Water.

• Mobile Phase B: 100% Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C (Improves peak shape for bulky carbamates).

• Gradient Program:

  • 0–2 min: 50% B

  • 2–12 min: Linear ramp to 95% B

  • 12–15 min: Hold at 95% B

  • 15–16 min: Return to 50% B (Equilibration)

• Detection:

  • Fluorescence (FLD): Excitation λ = 260 nm; Emission λ = 315 nm (Provides maximum sensitivity).

  • Ultraviolet (UV): λ = 265 nm (Alternative if FLD is unavailable).

System Suitability & Troubleshooting

• Incomplete Derivatization: If the IS peak area drops significantly between runs, check the pH of the borate buffer. CO₂ absorption over time can lower the pH below the pKa of IDBA, neutralizing the nucleophile.

• Interfering Peaks: A massive peak eluting early in the gradient is likely FMOC-OH (hydrolyzed reagent). Ensure the glycine quenching step is strictly adhered to, allowing a full 5 minutes for the scavenging reaction to complete.

References

• Trumbo, D. L., et al. (2001). Copolymerization behavior of 3-isopropenyl-alpha, alpha-dimethylbenzylamine and a preliminary evaluation of the copolymers in thermoset coatings. Journal of Applied Polymer Science, 82(4), 1030-1039. Available at: 1

• Sigma-Aldrich. 3-Isopropenyl-α,α-dimethylbenzyl isocyanate (m-TMI) Product Specifications. Available at: 6

• Thermo Fisher Scientific. Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines in Air. Available at:4

• Guidechem. Cumylamine (CAS 585-32-0) Chemical Properties and pKa Data. Available at: 5

Sources

• 1. US8053589B1 - Imines and methods of preparing electron deficient olefins using such novel imines - Google Patents [patents.google.com]
• 2. 3-异丙烯基-α,α-二甲基苄基异氰酸酯 contains ≤200 ppm BHT as inhibitor, 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Page loading... [wap.guidechem.com]
• 6. 3-异丙烯基-α,α-二甲基苄基异氰酸酯 contains ≤200 ppm BHT as inhibitor, 95% | Sigma-Aldrich [sigmaaldrich.com]

Application Notes &amp; Protocols: Analytical Techniques for the Chiral Separation of Propanamine Enantiomers

Foreword: The Imperative of Enantiomeric Resolution

In pharmaceutical sciences, the three-dimensional structure of a molecule is not a trivial detail; it is fundamental to its biological function. Propanamine and its derivatives, a structural motif present in numerous active pharmaceutical ingredients (APIs), often possess a chiral center, leading to the existence of enantiomers—non-superimposable mirror-image molecules. These stereoisomers can exhibit profoundly different pharmacological, metabolic, and toxicological profiles. For instance, one enantiomer may be therapeutically active (the eutomer) while the other is inactive or even responsible for adverse effects (the distomer).

Consequently, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines, strongly favoring the development of single-enantiomer drugs over racemic mixtures.[1] This regulatory landscape mandates the use of robust, validated analytical methods capable of accurately separating and quantifying enantiomers. This guide provides an in-depth exploration of the primary analytical techniques for the chiral separation of propanamine enantiomers, designed for researchers, scientists, and drug development professionals. It moves beyond mere procedural lists to explain the causality behind methodological choices, ensuring a foundation of scientific integrity and trustworthiness.

Section 1: High-Performance Liquid Chromatography (HPLC) - The Gold Standard

Chiral HPLC is the most widely adopted technique for enantiomeric separation due to its versatility, robustness, and high resolution.[1][2] The separation is achieved by exploiting the differential interactions between the enantiomers and a Chiral Stationary Phase (CSP). These interactions form transient diastereomeric complexes with varying stability, leading to different retention times.

The Principle of Chiral Recognition in HPLC

The core of the separation lies in the CSP. For propanamine derivatives, which are basic amines, several classes of CSPs are highly effective. The choice of CSP dictates the separation mechanism and the mobile phase conditions required for optimal resolution.

• Macrocyclic Antibiotic CSPs (e.g., Vancomycin, Teicoplanin): These CSPs, such as the Astec CHIROBIOTIC V2, are exceptionally effective for amines. They offer a complex array of interaction sites—ion-exchange, hydrogen bonding, and steric hindrance—that enable potent chiral recognition, often in polar ionic or reversed-phase modes.

• Polysaccharide-Based CSPs (e.g., Derivatized Cellulose or Amylose): These are perhaps the most versatile CSPs, capable of resolving a broad range of chiral compounds, including aromatic amines.[3] Separation occurs through a combination of hydrogen bonding, dipole-dipole interactions, and inclusion complexation within the helical structure of the polysaccharide.

• Superficially Porous Particle (SPP) Columns: Modern columns, like the Agilent InfinityLab Poroshell 120 Chiral-V, utilize SPP technology to achieve high efficiency and resolution at lower backpressures, enabling faster analyses.[4]

Experimental Protocol 1: Chiral HPLC-MS Separation of Propanamine Analogs

This protocol details a method for separating propanamine enantiomers using a vancomycin-based CSP, which is well-suited for mass spectrometry (MS) detection due to the volatile nature of the mobile phase additives.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh and dissolve the racemic propanamine standard in the mobile phase to a final concentration of 1 mg/mL.

  • For biological matrices (e.g., urine, plasma), perform a liquid-liquid extraction or solid-phase extraction (SPE) to isolate the analytes and remove interferences. A typical liquid-liquid extraction involves adding diethyl ether, vortexing, centrifuging, and then evaporating the organic layer to dryness before reconstituting in the mobile phase.

• Mobile Phase Preparation (Polar Ionic Mode):

  • Prepare the mobile phase consisting of Methanol with 0.1% Acetic Acid and 0.01-0.02% Ammonium Hydroxide (v/v/v).[4][5]

  • Causality: The acidic and basic additives are crucial. They control the ionization state of both the analyte (a primary amine) and the CSP's ionizable groups, which is fundamental for the ion-exchange interactions that drive separation on a vancomycin CSP. This combination ensures sharp peak shapes and optimal retention.

• Instrumentation and Conditions:

  • Equilibrate the HPLC system and the chiral column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Inject 1-5 µL of the prepared sample onto the column.

  • Run the analysis under the conditions specified in Table 1.

• Data Analysis:

  • Identify the two enantiomer peaks. The enantiomeric excess (% ee) can be calculated using the peak areas (A1 and A2) as follows: % ee = |(A1 - A2) / (A1 + A2)| * 100.

Data Presentation: HPLC Parameters

Parameter	Recommended Setting
Column	Astec® CHIROBIOTIC® V2 (vancomycin CSP), 5 µm, 2.1 x 150 mm
Mobile Phase	Methanol / Acetic Acid / Ammonium Hydroxide (99.89:0.1:0.01, v/v/v)[5]
Flow Rate	0.25 - 0.5 mL/min[4][5]
Column Temperature	20 - 30°C[4][5]
Detection	UV at 210 nm or Mass Spectrometry (MS) in SIM or MRM mode
Injection Volume	1 - 5 µL
Expected Resolution (Rs)	> 1.5 for baseline separation

Visualization: Chiral HPLC Workflow

Caption: Workflow for chiral separation by HPLC-MS.

Section 2: Gas Chromatography (GC) - A Powerful Alternative

Chiral GC is a highly efficient technique, particularly for volatile and thermally stable compounds. For primary amines like propanamine derivatives, direct analysis is often challenging due to their polarity, which causes peak tailing.[6] Therefore, an indirect approach involving derivatization is commonly employed.

The Principle of Indirect Chiral Separation

This strategy converts the enantiomeric pair into a pair of diastereomers by reacting them with an enantiomerically pure chiral derivatizing agent (CDA).[7] Diastereomers have different physical properties and can be separated on a standard, non-chiral GC column.[8]

• Common CDAs for Amines: Reagents like N-Trifluoroacetyl-L-prolyl chloride (L-TPC) or trifluoroacetic anhydride (TFAA) are frequently used.[7][9] They react with the primary amine group to form stable, volatile amide derivatives.

Experimental Protocol 2: Indirect Chiral GC-MS via Derivatization

This protocol outlines the derivatization of a propanamine analyte with TFAA, followed by analysis on a standard achiral GC column.

Step-by-Step Methodology:

• Sample Preparation & Derivatization:

  • Place a known quantity of the amine sample (or a dried extract) into a 1 mL reaction vial.

  • Add 200 µL of an anhydrous solvent (e.g., ethyl acetate).

  • Add 100 µL of Trifluoroacetic Anhydride (TFAA).[6]

  • Cap the vial tightly and heat at 60-70°C for 20 minutes.

  • Trustworthiness: This step is critical. The reaction must be driven to completion to ensure that the measured diastereomeric ratio accurately reflects the original enantiomeric ratio. Incomplete derivatization can lead to inaccurate results. It is also crucial that the CDA is of high enantiomeric purity, as impurities can generate confounding peaks.[5][10]

• Instrumentation and Conditions:

  • After the reaction, allow the vial to cool to room temperature.

  • Inject 1 µL of the derivatized sample into the GC-MS system.

  • Run the analysis using the parameters in Table 2.

• Data Analysis:

  • The two diastereomers will elute at different retention times.

  • Confirm the identity of the peaks using the mass spectrometer.

  • Calculate the enantiomeric ratio from the integrated peak areas of the two diastereomer peaks.

Data Presentation: GC Parameters

Parameter	Recommended Setting
Derivatizing Agent	Trifluoroacetic Anhydride (TFAA)
GC Column	Standard achiral column (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm x 0.25 µm
Carrier Gas	Helium or Hydrogen, constant flow ~1.2 mL/min
Oven Program	Start at 100°C, ramp at 10°C/min to 250°C, hold for 5 min
Injector Temperature	250°C, Split mode (e.g., 50:1)
Detector	Mass Spectrometer (Scan mode for identification, SIM for quantification)
MS Transfer Line Temp	280°C

Visualization: Indirect Chiral GC Workflow

Caption: Workflow for indirect chiral separation by GC-MS.

Section 3: Supercritical Fluid Chromatography (SFC) - The Efficient & Green Frontier

SFC has emerged as a powerful technique for both analytical and preparative chiral separations.[11][12] It uses supercritical carbon dioxide (CO₂) as the primary mobile phase, which has liquid-like solvating power but gas-like viscosity and diffusivity.[13] This results in faster separations, higher efficiency, and significantly reduced consumption of organic solvents, aligning with green chemistry principles.[12]

The Principle of Chiral SFC

The separation mechanism in SFC is similar to HPLC, relying on a chiral stationary phase. However, the unique properties of the supercritical fluid mobile phase often lead to different selectivity compared to HPLC. For primary amines, crown ether-based CSPs have shown exceptional performance in SFC.[11]

• Crown Ether CSPs: These stationary phases, like Crownpak® CR-I(+), are particularly suited for resolving compounds with primary amino groups through a host-guest complexation mechanism.[11]

Experimental Protocol 3: Chiral SFC-UV Analysis of a Primary Amine

This protocol describes a rapid method for separating propanamine enantiomers using a crown ether-based CSP.

Step-by-Step Methodology:

• Sample Preparation:

  • Dissolve the racemic sample in a suitable organic solvent (e.g., Methanol) to a concentration of 1 mg/mL.

• Mobile Phase and Instrumentation:

  • The mobile phase in SFC consists of supercritical CO₂ and an organic co-solvent (modifier), such as methanol or isopropanol.

  • Causality: The co-solvent is critical for adjusting the mobile phase polarity and ensuring the analyte elutes with good peak shape. For primary amines, a mixture of methanol and isopropanol can provide superior selectivity.[14]

  • Set up the SFC system according to the parameters in Table 3. Equilibrate the column until the back pressure and temperature are stable.

• Analysis:

  • Inject 1-5 µL of the sample.

  • Monitor the elution of the enantiomers using a UV detector.

Data Presentation: SFC Parameters

Parameter	Recommended Setting
Column	Crownpak® CR-I(+)
Mobile Phase	CO₂ / (Methanol:Isopropanol 1:3 v/v)
Co-solvent %	5-20%
Flow Rate	3.0 mL/min
Back Pressure	150 bar
Column Temperature	30 - 35°C[14]
Detection	UV at 220 nm

Visualization: Chiral SFC System

Caption: Schematic of a typical chiral SFC system.

Section 4: Capillary Electrophoresis (CE) - High Efficiency for Polar Analytes

Capillary Electrophoresis is an attractive technique for chiral separations due to its extremely high separation efficiency, short analysis times, and minimal sample consumption.[1][15] It is particularly well-suited for polar and charged molecules like protonated propanamine derivatives.

The Principle of Chiral CE

Separation is achieved by adding a chiral selector to the background electrolyte (BGE).[15] The enantiomers form transient diastereomeric complexes with the selector. Because these complexes have different formation constants and/or mobilities, the enantiomers migrate through the capillary at different velocities under an applied electric field, leading to their separation.

• Common Chiral Selectors: Cyclodextrins (CDs) and their derivatives are the most widely used chiral selectors in CE due to their versatility and availability.[16]

Protocol 4: Chiral CE-UV using a Cyclodextrin Selector

Step-by-Step Methodology:

• Sample and BGE Preparation:

  • Dissolve the sample in water or BGE to a concentration of ~0.5 mg/mL.

  • Prepare the BGE. A typical BGE for basic amines consists of a low pH buffer (e.g., 50 mM phosphate buffer, pH 2.5-3.0).

  • Add the chiral selector (e.g., 10-20 mM hydroxypropyl-β-cyclodextrin) to the BGE.

  • Causality: A low pH ensures the primary amine is fully protonated (cationic), which is necessary for migration in the electric field. The type and concentration of the cyclodextrin are the most critical parameters for achieving resolution and must be optimized.[15]

• Instrumentation and Analysis:

  • Rinse the capillary with 0.1 M NaOH, water, and finally, the BGE.

  • Fill the capillary with the BGE containing the chiral selector.

  • Inject the sample using either hydrodynamic (pressure) or electrokinetic (voltage) injection.

  • Apply a high voltage (e.g., 15-25 kV) across the capillary.

  • Detect the enantiomers as they pass the detector window (UV).

Section 5: Method Validation and Regulatory Compliance

A chiral separation method intended for use in a regulated environment must be validated to demonstrate its suitability for its intended purpose.[17] The validation should be conducted in accordance with ICH Q2(R2) and FDA guidelines.[18][19][20][21]

Key Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. For chiral methods, this means demonstrating baseline resolution (Rs > 1.5) between the enantiomers and from any impurities.[21]

• Linearity & Range: The ability to obtain test results which are directly proportional to the concentration of the analyte in samples within a given range.

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample (repeatability, intermediate precision).

• Limit of Quantitation (LOQ): The lowest amount of an enantiomeric impurity that can be quantitatively determined with suitable precision and accuracy. This is critical for controlling the unwanted enantiomer in a final drug product.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters (e.g., mobile phase composition, temperature, flow rate).

Conclusion: Selecting the Appropriate Technique

The choice of analytical technique for the chiral separation of propanamine enantiomers depends on the specific requirements of the analysis.

• HPLC remains the workhorse for its robustness and wide applicability in both QC and R&D settings.

• GC with derivatization is an excellent choice for volatile analogs, offering high resolution and sensitivity, especially when coupled with MS.

• SFC is the leading "green" alternative, providing unparalleled speed and efficiency, making it ideal for high-throughput screening and preparative scale purification.

• CE offers exceptionally high efficiency and is ideal for small sample volumes and polar analytes, representing a powerful, complementary tool.

Each method must be rigorously developed and validated to ensure the data generated is accurate, reliable, and compliant with global regulatory standards, thereby safeguarding patient safety and ensuring product quality.

References

• Sigma-Aldrich. (n.d.). Accurate Biological Testing for Amphetamine and Methamphetamine Abuse Using Chiral HPLC and MS Detection.
• PubMed. (2025, January 15). Novel Approach for Efficient Separation of Primary Amines Using Supercritical Fluid Chromatography.
• Bioanalysis Zone. (2015, September 17). Accurate biological testing for amphetamine and methamphetamine abuse using chiral HPLC and MS detection (Sigma-Aldrich).
• Wiley Analytical Science. (2023, October 3). Chiral column takes the crown for supercritical enantioseparation of primary amines.
• Alfa Chemistry. (n.d.). Chiral Derivatization Reagents.
• Agilent Technologies. (n.d.). Chiral separation of methamphetamine and amphetamine on an Agilent InfinityLab Poroshell 120 Chiral-V column with detection by LC/MS.
• Journal of the Medical Association of Thailand. (2001). Isomeric Separation of Methamphetamine by HPLC Chiral Column.
• PMC. (n.d.). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography.
• Wiley Analytical Science. (2018, August 16). New GC investigation of chiral amine separation.
• BenchChem. (2025). Application Note: Chiral Separation of 2-(4-Ethylphenyl)propan-2-amine Enantiomers by High-Performance Liquid Chromatography.
• Google Patents. (2013, July 11). WO2013103841A1 - METHODS FOR QUANTITATIVE CHIRAL DETERMINATION OF THE d- AND l- ENANTIOMERS OF AMPHETAMINE AND METHAMPHETAMINE.
• PubMed. (1982, June). Derivatization of chiral amines with (S,S)-N-trifluoroacetylproline anhydride for GC estimation of enantiomeric composition.
• Regis Technologies. (n.d.). Chiral Derivatization Reagents/Solvents.
• ACS Publications. (2015, May 29). Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition.
• MilliporeSigma. (n.d.). Proline Derivatization and Enantioresolution by Chiral GC.
• Academia.edu. (n.d.). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography.
• Phenomenex. (n.d.). Chiral Super Critical Fluid Chromatography.
• Chromatography Online. (2022, March 1). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background.
• PMC. (n.d.). Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma: Stereoselective Pharmacokinetic Application.
• Selvita. (2024, September 19). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations.
• FDA. (2024, March 6). Q2(R2) Validation of Analytical Procedures.
• International Labmate. (2013, June 6). Capillary Electrophoresis: an Attractive Technique for Chiral Separations.
• Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation.
• BenchChem. (2025). Derivatization Techniques for GC Analysis of Primary Amines: Application Notes and Protocols.
• FDA. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• FDA. (n.d.). Q2(R2) Validation of Analytical Procedures.
• VTechWorks. (n.d.). CHIRAL SEPARATIONS INTRODUCTION.
• IntechOpen. (n.d.). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals.
• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC.
• American Pharmaceutical Review. (2025, June 1). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development.
• Analytical Chemistry. (2023, January 10). Recent Advances in Separation and Analysis of Chiral Compounds.
• DergiPark. (2021, May 6). Chiral Separations by Capillary Electrophoresis and Related Techniques with Different Chiral Selectors: A Review.
• MDPI. (2024, October 12). Analyzing the Chiral Purity of Pharmaceuticals: The Application of Cyclodextrin-Based Chiral Selectors in Capillary Electrophoresis.

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• 5. WO2013103841A1 - METHODS FOR QUANTITATIVE CHIRAL DETERMINATION OF THE d- AND l- ENANTIOMERS OF AMPHETAMINE AND METHAMPHETAMINE - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 8. Chiral Derivatization Reagents/Solvents - Regis Technologies [registech.com]
• 9. Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Derivatization of chiral amines with (S,S)-N-trifluoroacetylproline anhydride for GC estimation of enantiomeric composition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 12. selvita.com [selvita.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Novel Approach for Efficient Separation of Primary Amines Using Supercritical Fluid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. chromatographytoday.com [chromatographytoday.com]
• 16. Analyzing the Chiral Purity of Pharmaceuticals: The Application of Cyclodextrin-Based Chiral Selectors in Capillary Electrophoresis [mdpi.com]
• 17. fda.gov [fda.gov]
• 18. Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma: Stereoselective Pharmacokinetic Application - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 20. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 21. fda.gov [fda.gov]

Technical Notes & Optimization

overcoming challenges in the purification of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have compiled this technical guide to address the specific challenges associated with the synthesis and purification of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine , widely known in the literature as 3-isopropenyl- α , α -dimethylbenzylamine (IDBA) .

This monomer is a critical telechelic intermediate used in the development of thermoset coatings, polymer electrolytes, and advanced macromolecular architectures[1]. However, its dual functionality—a highly reactive isopropenyl double bond and a nucleophilic primary amine—presents unique purification challenges. This guide provides self-validating protocols and mechanistic troubleshooting to ensure high-yield, high-purity recovery.

🛠️ Troubleshooting Guide & FAQs

Q1: Why does my product gel or exhibit a massive increase in viscosity during distillation? A1: This is a classic symptom of thermal auto-polymerization. The isopropenyl group on the benzene ring is highly susceptible to radical polymerization at elevated temperatures. When a radical adds to the terminal methylene of the isopropenyl group, it generates a tertiary benzylic radical. This intermediate is exceptionally stabilized by resonance (via the phenyl ring) and hyperconjugation, providing a strong thermodynamic driving force for rapid polymerization.

• Causality & Solution: Thermal stress during standard atmospheric distillation will inevitably trigger this chain reaction. To prevent gelation, distillation must be performed under high vacuum to lower the boiling point significantly (e.g., 93 °C at 1 mm Hg)[1]. Furthermore, a radical inhibitor such as Butylated hydroxytoluene (BHT) must be added at 200–500 ppm to the crude mixture prior to heating[2]. BHT intercepts propagating radicals, forming a stable, non-reactive quinone methide species that halts the polymerization cascade.

Q2: During the hydrolysis of m-TMI to IDBA, I am isolating a highly insoluble white solid. What is this, and how do I remove it? A2: The insoluble solid is a symmetric urea byproduct: 1,3-bis(3-isopropenyl- α , α -dimethylbenzyl)urea. IDBA is typically synthesized via the alkaline hydrolysis of 3-isopropenyl- α , α -dimethylbenzyl isocyanate (m-TMI)[1].

• Causality & Solution: Isocyanates are highly electrophilic at the central carbon. As the first molecules of m-TMI hydrolyze to form the primary amine (IDBA), this newly formed amine acts as a strong nucleophile. If mixing is poor, the amine remains in the organic phase and attacks unreacted m-TMI. This bimolecular reaction outcompetes the hydrolysis of the isocyanate. To mitigate this, ensure vigorous biphasic stirring and use a large molar excess of aqueous NaOH. The urea byproduct is insoluble in both water and common organic solvents, allowing it to be easily removed via vacuum filtration prior to liquid-liquid extraction.

Q3: My purified amine was clear immediately after distillation, but it turned cloudy and formed a precipitate after a few days of storage. Why? A3: Your purified amine is reacting with atmospheric carbon dioxide and moisture.

• Causality & Solution: Despite the steric hindrance provided by the α , α -dimethyl groups adjacent to the amine, the primary amine retains enough nucleophilicity to attack CO 2​ , forming carbamate salts or carbonates. This is an exothermic, reversible reaction that shifts toward the insoluble solid salt at room temperature. To prevent this degradation, break the vacuum of your distillation apparatus with dry Argon or Nitrogen, and store the purified IDBA in tightly sealed, amber glass vials purged with an inert gas at 4 °C.

🧪 Experimental Protocols

Protocol 1: Alkaline Hydrolysis of m-TMI to Crude IDBA

This protocol utilizes a biphasic system designed to maximize interfacial hydrolysis while minimizing urea formation.

• Reaction Setup: Charge a round-bottom flask with 3-isopropenyl- α , α -dimethylbenzyl isocyanate (m-TMI)[2] and a 10-fold molar excess of 20% w/v aqueous NaOH.

• Hydrolysis: Heat the biphasic mixture to 80 °C under vigorous mechanical stirring (≥800 RPM) for 4–6 hours. High shear is critical to maximize the aqueous-organic surface area.

• Filtration: Cool the mixture to room temperature. If a white precipitate (urea byproduct) is present, remove it via vacuum filtration through a Celite pad.

• Extraction: Transfer the filtrate to a separatory funnel and extract three times with Dichloromethane (DCM). The highly lipophilic IDBA will partition into the lower organic layer.

• Drying: Combine the organic layers, wash with saturated NaCl (brine), and dry over anhydrous Na 2​ SO 4​ .

• Concentration: Concentrate the organic phase using a rotary evaporator at a maximum bath temperature of 30 °C to yield crude IDBA.

Protocol 2: Vacuum Distillation of IDBA

A self-validating purification step utilizing radical inhibition to ensure monomer integrity.

• Inhibition: Transfer the crude IDBA to a distillation flask equipped with a magnetic stir bar. Add 200–500 ppm of BHT relative to the crude mass[2].

• Apparatus Setup: Assemble a short-path distillation apparatus. Ensure all ground-glass joints are properly greased with high-vacuum silicone grease to prevent leaks.

• Distillation: Apply a high vacuum (1 mm Hg) and slowly heat the oil bath.

• Collection: Discard the initial fore-run (residual solvent/moisture). Collect the main fraction distilling at approximately 93 °C[1].

• Storage: Break the vacuum with dry Argon and immediately transfer the pure IDBA to inert-purged storage vials.

📊 Quantitative Data: Purification Parameters

Purification Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Outcome / Yield
Distillation Pressure	Atmospheric (~760 mm Hg)	High Vacuum (1 mm Hg)	Lowers boiling point to 93 °C, preventing thermal auto-polymerization[1].
Radical Inhibitor	None	200–500 ppm BHT	Intercepts tertiary benzylic radicals, preventing gelation in the distillation pot[2].
Hydrolysis Mixing	Gentle magnetic stirring	Vigorous mechanical stirring	Prevents localized high concentrations of amine, minimizing urea byproduct formation.
Storage Atmosphere	Ambient Air	Dry Argon / Nitrogen	Prevents nucleophilic attack of the primary amine on atmospheric CO 2​ (carbamate formation).

🔄 Workflow Visualization

Workflow for the synthesis and purification of IDBA, highlighting critical failure pathways.

📚 References

• Title: US8053589B1 - Imines and methods of preparing electron deficient olefins using such novel imines Source: Google Patents URL:

• Title: Copolymerization behavior of 3-isopropenyl- α , α -dimethylbenzylamine and a preliminary evaluation of the copolymers in thermoset coatings Source: Journal of Applied Polymer Science, 82(4), 1030-1039 (2001) URL: [Link]

Sources

• 1. US8053589B1 - Imines and methods of preparing electron deficient olefins using such novel imines - Google Patents [patents.google.com]
• 2. 3-イソプロペニル-α,α-ジメチルベンジルイソシアネート contains ≤200 ppm BHT as inhibitor, 95% | Sigma-Aldrich [sigmaaldrich.com]

reducing side product formation in the synthesis of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine

Technical Support Center: Synthesis of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine

Prepared by: Gemini, Senior Application Scientist

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine. The following sections provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help minimize the formation of common side products and optimize reaction yields.

Overview of Synthetic Pathways and Key Challenges

The synthesis of the target molecule, 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine, a tertiary carbinamine, presents unique challenges related to chemoselectivity and reaction control. Two primary synthetic routes are commonly considered, each with a distinct profile of potential side products. The principal challenge lies in forming the sterically hindered tertiary amine group while preserving the reactive isopropenyl moiety on the aromatic ring.

Route A: Reductive Amination of a Ketone Precursor This pathway involves the reaction of a ketone, 3-(prop-1-en-2-yl)acetophenone, with an ammonia source to form an imine intermediate, which is then reduced in situ to the desired primary amine.

Route B: Grignard Addition to a Nitrile Precursor This route utilizes the addition of a methyl Grignard reagent to 3-(prop-1-en-2-yl)benzonitrile to form an imine anion, which is subsequently reduced to the target amine.

The choice of pathway and the precise control of reaction conditions are critical for success. This guide will dissect the common pitfalls associated with each route and provide robust solutions.

Caption: Decision tree for troubleshooting common side products.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is generally preferred for this type of tertiary carbinamine?

Both routes are viable, but the choice depends on the availability of starting materials and the specific challenges encountered. The reductive amination (Route A) is often preferred due to the wide availability of selective reducing agents and milder reaction conditions. However, for sterically hindered ketones, imine formation can be slow. The Grignard/Nitrile route (Route B) can be very efficient but requires careful control to avoid hydrolysis of the imine intermediate and the need to handle organometallic reagents.

Q2: What are the best practices for purifying the final amine product?

The basic nature of the amine product is key to its purification.

• Acid-Base Extraction: This is a highly effective method. Dissolve the crude reaction mixture in a non-polar organic solvent (e.g., dichloromethane or ethyl acetate) and extract with aqueous acid (e.g., 1M HCl). The amine will be protonated and move to the aqueous layer, leaving non-basic impurities (like the starting ketone or alcohol byproduct) in the organic layer. The aqueous layer can then be collected, basified (e.g., with NaOH), and re-extracted with an organic solvent to recover the pure free amine. [1]* Column Chromatography: Silica gel chromatography can be used, but primary amines can sometimes streak on silica. It is often beneficial to add a small amount of a basic modifier, such as triethylamine (~1%), to the eluent system to improve peak shape.

• Crystallization: If the product can be converted to a stable salt (e.g., hydrochloride or tartrate), crystallization can be an excellent method for achieving high purity. [2][3] Q3: How can I prevent the reduction of the isopropenyl double bond?

The isopropenyl group is susceptible to reduction under certain conditions, particularly catalytic hydrogenation (e.g., H₂/Pd-C). [3]To preserve this functional group, it is critical to use milder, chemoselective hydride-based reducing agents. Reagents like NaBH(OAc)₃, NaBH₃CN, and NaBH₄ are excellent choices as they will selectively reduce the imine/iminium ion without affecting the carbon-carbon double bond under standard conditions. [2][3]

Data Summary: Comparison of Reducing Agents

The selection of the reducing agent is arguably the most critical factor in the reductive amination pathway.

Reducing Agent	Common Solvents	Key Advantages	Potential Issues
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	DCE, THF, Acetonitrile	High selectivity for imines; mild conditions; suitable for one-pot reactions. [4][1][5]	Water-sensitive; more expensive. [1]
Sodium Cyanoborohydride (NaBH₃CN)	Methanol, Ethanol	Selective for imines under weakly acidic conditions (pH stable). [5]	Generates toxic cyanide byproducts during workup; less reactive. [1][5]
Sodium Borohydride (NaBH₄)	Methanol, Ethanol	Inexpensive and readily available. [1]	Can reduce the starting ketone; often requires a stepwise procedure for good selectivity. [4][1]
Catalytic Hydrogenation (H₂/Pd, PtO₂)	Methanol, Ethanol	High conversion and clean reaction. [5]	May reduce the isopropenyl double bond and other functional groups; requires pressure equipment.

Recommended Protocols

Protocol A: Reductive Amination using NaBH(OAc)₃

• Reaction Setup: To a solution of 3-(prop-1-en-2-yl)acetophenone (1.0 eq) in an anhydrous solvent such as 1,2-dichloroethane (DCE) or tetrahydrofuran (THF), add ammonium acetate (10-15 eq).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for initial imine formation.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the stirred suspension. The reaction is often slightly exothermic.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting ketone and imine intermediate are consumed (typically 12-24 hours).

• Workup: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with the reaction solvent (e.g., DCE).

• Purification: Combine the organic layers and perform an acid-base extraction as described in the FAQ section to isolate the pure amine.

Protocol B: Grignard Addition Followed by In-Situ Reduction

• Grignard Addition: To a solution of 3-(prop-1-en-2-yl)benzonitrile (1.0 eq) in anhydrous THF under an inert atmosphere (N₂ or Ar), add methylmagnesium bromide (1.1 eq, 3.0 M solution in ether) dropwise at 0 °C. After the addition, allow the reaction to warm to room temperature and stir until the nitrile is consumed (monitor by TLC/LC-MS).

• Reduction: Cool the reaction mixture back to 0 °C. In a separate flask, dissolve sodium borohydride (NaBH₄) (2.0 eq) in ethanol and add this solution slowly to the reaction mixture.

• Monitoring: Stir the reaction for 2-4 hours, allowing it to warm to room temperature. Monitor for the disappearance of the imine intermediate.

• Workup: Slowly quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) solution.

• Purification: Extract the mixture with ethyl acetate. Combine the organic layers and purify using acid-base extraction and/or column chromatography as described previously.

References

• Chemistry of Nitriles. (2024). LibreTexts. [Link]

• Grignard Reaction. Organic Chemistry Portal. [Link]

• Grignard Reaction of Nitriles. Organic Chemistry Tutor. [Link]

• Ways to reduce the bis amination during a reductive amination? (2023). Reddit. [Link]

• Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. (n.d.). Journal of Organic Chemistry and Pharmaceutical Research. [Link]

• Grignard Reaction - Common Conditions. Organic Chemistry Data. [Link]

• Reductive Amination - Common Conditions. Organic Chemistry Data. [Link]

• Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). Master Organic Chemistry. [Link]

• Reductive amination. (2024). Wikipedia. [Link]

• 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine. PubChem. [Link]

• CN105085278A - Method for preparing 2-methyl-1-substituted phenyl-2-propyl amine compound.

• Synthesis of Adderall by Reductive Amination of P2P (1-phenyl-2-propanone) with NaBH3CN. (2023). YouTube. [Link]

• Synthesis of 2-amino-3-phenylpropan-1-ol compounds from baylis-hillman derivatives... (2018). Rasayan Journal of Chemistry. [Link]

• Synthesis of N-methyl-(phenyl propan 2-yl)prop-2-yn amine (selegiline). (2018). ResearchGate. [Link]

• Process for the purification of 2-phenyl-2-methyl-propanoic acid derivatives. (2015). Justia Patents. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. patents.justia.com [patents.justia.com]
• 4. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 5. Reductive amination - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimization of the Curtius Rearrangement for Amine Synthesis

Introduction

Welcome to the Technical Support Center for the Curtius Rearrangement. This guide is designed for researchers, scientists, and drug development professionals who utilize this powerful transformation for the synthesis of primary amines and their derivatives. The Curtius rearrangement, which converts a carboxylic acid into an amine with the loss of one carbon atom via an isocyanate intermediate, is prized for its broad functional group tolerance and stereochemical retention.[1][2] However, like any reaction involving reactive intermediates and potentially hazardous reagents, its successful execution requires a nuanced understanding of the reaction parameters.

This document moves beyond standard textbook procedures to provide a practical, in-depth resource organized in a question-and-answer format. We will address common challenges, from low yields to unexpected side products, and provide field-proven insights to help you optimize your experimental outcomes.

Core Principles: The "Why" Behind the Reaction

Understanding the mechanism is critical for effective troubleshooting. The Curtius rearrangement is not a single reaction but a sequence.[3]

• Acyl Azide Formation: The journey begins with the conversion of a carboxylic acid or its derivative (like an acyl chloride) into a reactive acyl azide.[1][4]

• Rearrangement: Upon heating or photolysis, the acyl azide undergoes a concerted rearrangement. It loses a molecule of nitrogen gas (N₂), an excellent leaving group, while the "R" group migrates from the carbonyl carbon to the nitrogen atom.[3][5] This step is the heart of the rearrangement and forms the critical isocyanate intermediate. The concerted nature of the thermal rearrangement ensures that the stereochemistry of the migrating group is fully retained.[1]

• Isocyanate Trapping: The highly electrophilic isocyanate is rarely the final target. It is immediately "trapped" by a nucleophile. The choice of nucleophile dictates the final product:

  • Water (H₂O): Trapping with water forms an unstable carbamic acid, which spontaneously decarboxylates (loses CO₂) to yield the primary amine.[4][6]

  • Alcohols (R'-OH): Reaction with an alcohol yields a stable carbamate (urethane). Using tert-butanol is a common strategy for installing the widely used Boc protecting group.[2]

  • Amines (R'-NH₂): Trapping with another amine produces a urea derivative.[1][7]

Caption: The Curtius rearrangement reaction pathway.

Frequently Asked Questions (FAQs)

Q1: What are the most common ways to generate the acyl azide intermediate?

There are several effective methods, and the best choice depends on your starting material's stability and functional groups.[1][7]

Method	Starting Material	Reagents	Pros	Cons
DPPA Coupling	Carboxylic Acid	Diphenylphosphoryl azide (DPPA), Base (e.g., Et₃N)	One-pot, mild conditions, avoids isolating the explosive acyl azide.[2][8]	Can be difficult to remove phosphorus byproducts.[9]
Mixed Anhydride	Carboxylic Acid	Ethyl chloroformate, Base; then NaN₃	Good for substrates sensitive to harsh conditions.[2]	Two steps, requires handling of sodium azide.
Acyl Chloride	Acyl Chloride	Sodium azide (NaN₃) or Trimethylsilyl azide (TMSN₃)	Often high-yielding for robust substrates.	Requires preparation of the acyl chloride; acyl chlorides can be moisture-sensitive.[1][10]
Acyl Hydrazide	Ester or Acyl Chloride	Hydrazine (N₂H₄); then Nitrous Acid (HNO₂)	A classical method, useful when other methods fail.[1]	Involves multiple steps and handling of hydrazine.

Q2: My reaction is sluggish. Do I just need to increase the temperature?

Not necessarily. While the rearrangement is thermally induced, excessively high temperatures can cause decomposition.[11] Aromatic acyl azides are generally more stable and require higher temperatures to rearrange than their aliphatic counterparts.[12] Before resorting to higher heat, ensure your acyl azide has formed completely. If starting from a carboxylic acid, the activation step may be the issue. Lewis or Brønsted acids can also be used to catalyze the rearrangement, sometimes lowering the required temperature significantly.[7][11]

Q3: What are the critical safety precautions I must take?

Safety is paramount. The Curtius rearrangement involves several potential hazards:

• Azides: Sodium azide and organic azides are acutely toxic and potentially explosive, especially with heat, friction, or contact with heavy metals.[11][13][14] Never use a metal spatula to handle solid sodium azide.[14]

• Hydrazoic Acid (HN₃): Contact between azides and acid generates hydrazoic acid, which is volatile, highly toxic, and explosive.[14][15] All reactions should be performed in a well-ventilated fume hood.[14]

• DPPA: Diphenylphosphoryl azide is a lachrymator and should be handled exclusively in a fume hood.[11]

• Isocyanates: These intermediates are reactive irritants and potential sensitizers. Avoid inhalation and skin contact.[11]

Best Practices:

• Always wear appropriate PPE, including a lab coat, safety glasses, and gloves.

• For reactions on a scale larger than a few millimoles, use a blast shield.[11]

• Whenever possible, generate and use the acyl azide in situ to avoid isolating the potentially explosive intermediate.[14][16]

Troubleshooting Guide

Caption: Troubleshooting decision tree for low yields.

Q4: My yield is disappointingly low. Where did my product go?

Low yields can originate from issues at either the acyl azide formation stage or the rearrangement/trapping stage.[11]

• Possible Cause 1: Incomplete Acyl Azide Formation. If you see significant unreacted starting material, the initial activation is the likely culprit.

  • From Carboxylic Acids: Ensure your acid is dry, as water can quench activated intermediates. The choice of base (e.g., triethylamine) and solvent is crucial; ensure they are anhydrous.[11] For DPPA, dropwise addition at room temperature is typically sufficient for activation before heating.[11]

  • From Acyl Chlorides: The acyl chloride must be of high purity. If it has been stored for a long time, it may have hydrolyzed. The reaction with sodium azide must be conducted under strictly anhydrous conditions.[11]

• Possible Cause 2: Inefficient Rearrangement or Trapping. If your starting material is consumed but the desired product yield is low, the problem lies in the second phase.

  • Temperature: The rearrangement may be incomplete. Consider a gradual increase in temperature while monitoring the reaction (e.g., by IR spectroscopy for the disappearance of the azide peak at ~2130 cm⁻¹ and appearance of the isocyanate peak at ~2270 cm⁻¹).[11][16]

  • Solvent Choice: Aprotic solvents like toluene, DME, or THF are generally preferred to avoid premature reaction with the isocyanate.[11][12] The solubility of intermediates can be critical for reaction success.[12]

  • Poor Trapping: Ensure your nucleophile (water, alcohol, amine) is present in sufficient quantity to trap the isocyanate as it forms. For generating amines, the hydrolysis step may require acidic or basic workup to fully convert the intermediate carbamic acid.

Q5: I am isolating a significant amount of a high-melting, insoluble white solid. What is it and how do I prevent it?

This is almost certainly a symmetrically substituted urea byproduct. This is a classic sign of water contamination in your reaction.[11]

• Causality: The isocyanate intermediate reacts with trace water to form a primary amine. This newly formed amine is a potent nucleophile and can react with another molecule of isocyanate faster than your intended trapping agent, leading to the urea R-NH-C(=O)-NH-R.[11][16]

• Solutions:

  • Rigorous Anhydrous Conditions: Use freshly distilled, anhydrous solvents. Oven-dry all glassware and allow it to cool under an inert atmosphere (nitrogen or argon). Ensure all reagents, especially the carboxylic acid and any bases, are anhydrous.[11][16]

  • Inert Atmosphere: Perform the entire reaction under a positive pressure of nitrogen or argon to prevent atmospheric moisture from entering the system.[16]

  • Reverse Addition: In some cases, adding the solution of the in situ generated isocyanate to a solution of the trapping nucleophile (if it's not water) can favor the desired reaction over urea formation.

Q6: Can I use photochemical conditions instead of heat?

Yes, this is known as the Harger reaction.[7] However, the photochemical Curtius rearrangement proceeds through a different mechanism involving a discrete nitrene intermediate.[17][18] This high-energy species is less selective and can lead to unwanted side reactions like C-H insertion, which can reduce the yield of your desired product.[17] For synthetic predictability and yield, thermal rearrangement is generally preferred.

Experimental Protocols

Protocol 1: One-Pot Synthesis of a Boc-Protected Amine from a Carboxylic Acid using DPPA

This protocol describes a widely used method that avoids the isolation of the acyl azide.[2][9]

Caption: General workflow for the one-pot DPPA method.

Step-by-Step Methodology:

• Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and reflux condenser under a nitrogen atmosphere, add the carboxylic acid (1.0 eq.).

• Reagent Addition: Dissolve the acid in an anhydrous solvent such as toluene or THF (approx. 0.2 M). Add triethylamine (1.2 eq.).

• Acyl Azide Formation: Add diphenylphosphoryl azide (DPPA, 1.1 eq.) dropwise to the stirred solution at room temperature. Stir the mixture for 30-60 minutes.

• Isocyanate Trapping: Add anhydrous tert-butanol (2.0-3.0 eq.) to the flask.

• Rearrangement: Heat the reaction mixture to reflux (typically 80-110 °C, depending on the solvent).

• Monitoring: Monitor the reaction's progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure Boc-protected amine.

Protocol 2: Two-Step Synthesis of a Primary Amine from an Acyl Chloride

This classical approach is effective for substrates that can readily form a stable acyl chloride.

Step-by-Step Methodology:

Part A: Acyl Azide Synthesis

• Setup: In a fume hood, dissolve the acyl chloride (1.0 eq.) in anhydrous acetone or THF (approx. 0.5 M) in a flask cooled to 0 °C in an ice bath.

• Azide Addition: Slowly add a solution of sodium azide (1.5 eq.) in a minimal amount of water. Caution: Do not allow the solution to become acidic.

• Reaction: Stir vigorously at 0 °C for 1-2 hours.

• Extraction: Pour the mixture into ice-water and extract with a cold, non-polar solvent like diethyl ether or toluene. Wash the organic layer with cold water and brine. Do not concentrate the solution to dryness. The resulting solution of acyl azide should be used immediately in the next step.

Part B: Curtius Rearrangement and Hydrolysis

• Setup: Gently heat the dilute solution of the acyl azide from Part A. Nitrogen evolution should be observed as the rearrangement to the isocyanate occurs.

• Hydrolysis: After nitrogen evolution ceases, add an aqueous acid solution (e.g., 3M HCl) and heat the mixture to reflux to hydrolyze the isocyanate and the intermediate carbamic acid.

• Workup: Cool the reaction mixture. Basify with aqueous NaOH to pH > 12 to deprotonate the ammonium salt.

• Isolation: Extract the free primary amine with an organic solvent (e.g., dichloromethane or ethyl acetate). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to obtain the crude amine, which can be further purified.

References

• 24.6: Synthesis of Amines - Chemistry LibreTexts. (2024, March 23). Chemistry LibreTexts. [Link]

• Curtius Rearrangement - Chemistry Steps. (2025, June 18). Chemistry Steps. [Link]

• Curtius Rearrangement - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Ghosh, A. K., Brindisi, M., & Sarkar, A. (2018). The Curtius rearrangement: mechanistic insight and recent applications in natural product syntheses. Organic & Biomolecular Chemistry, 16(12), 2006–2027. [Link]

• Ghosh, A. K., Brindisi, M., & Sarkar, A. (2018). The Curtius rearrangement: mechanistic insight and recent applications in natural product syntheses. Organic & Biomolecular Chemistry, 16(12), 2006-2027. [Link]

• Lebel, H., & Leogane, O. (2006). Curtius Rearrangement of Aromatic Carboxylic Acids to Access Protected Anilines and Aromatic Ureas. Organic Letters, 8(24), 5553–5556. [Link]

• Ghosh, A. K., Brindisi, M., & Sarkar, A. (2018). The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry. ChemMedChem, 13(22), 2374–2393. [Link]

• Balci, M. (2018). Acyl Azides: Versatile Compounds in the Synthesis of Various Heterocycles. Synthesis, 50(07), 1373-1401. [Link]

• Curtius Rearrangement: Mechanism, Steps & Applications Explained. Vedantu. [Link]

• Lebel, H., & Leogane, O. (2005). One-Pot Zinc-Catalyzed Curtius Rearrangement. Organic Syntheses, 82, 145. [Link]

• Yoshimura, T., et al. (2017). One-Pot Preparation of (NH)-Phenanthridinones and Amide-Functionalized[12]Helicene-like Molecules from Biaryl Dicarboxylic Acids. The Journal of Organic Chemistry, 82(19), 10398–10408. [Link]

• Li, Y., et al. (2023). Unified and green oxidation of amides and aldehydes for the Hofmann and Curtius rearrangements. Green Chemistry, 25(14), 5601-5608. [Link]

• The Hofmann and Curtius Rearrangements. (2017, September 19). Master Organic Chemistry. [Link]

• Iannelli, F., et al. (2023). Continuous-Flow Technology for Chemical Rearrangements: A Powerful Tool to Generate Pharmaceutically Relevant Compounds. ACS Omega, 8(6), 5283–5306. [Link]

• Curtius rearrangement. Wikipedia. [Link]

• Safe Handling of Azides. (2013, February 1). University of Pittsburgh Environmental Health and Safety. [Link]

• Please advise me on the reactions and safety of working with azides in Curtius rearrangement? (2021, October 4). ResearchGate. [Link]

• Campbell, I. B., & Krska, S. W. (2022). How Dangerous Is Too Dangerous? A Perspective on Azide Chemistry. Organic Process Research & Development, 26(9), 2533–2535. [Link]

• Gutmann, B., et al. (2019). Safe and highly efficient adaptation of potentially explosive azide chemistry involved in the synthesis of Tamiflu using continuous-flow technology. Beilstein Journal of Organic Chemistry, 15, 2618–2626. [Link]

• Curtius Rearrangement Guide. Scribd. [Link]

Sources

• 1. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Curtius Rearrangement: Mechanism, Steps & Applications Explained [vedantu.com]
• 4. Curtius Rearrangement [organic-chemistry.org]
• 5. Curtius Rearrangement - Chemistry Steps [chemistrysteps.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Curtius Rearrangement | Thermo Fisher Scientific - US [thermofisher.com]
• 8. The performance of diphenylphosphoryl azide_Chemicalbook [chemicalbook.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. safety.pitt.edu [safety.pitt.edu]
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• 15. pubs.acs.org [pubs.acs.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 18. scribd.com [scribd.com]

Chiral HPLC Troubleshooting &amp; Optimization Center: Phenylpropanamine Enantiomers

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond generic troubleshooting. Phenylpropanamines (and their derivatives, such as tolterodine or cathinones) present a unique chromatographic challenge: they possess a highly basic primary or secondary amine adjacent to a chiral center. This structural motif frequently leads to severe peak tailing, unpredictable retention shifts, and collapsed enantiomeric resolution due to secondary interactions with the stationary phase.

This guide provides the mechanistic causality behind these failures and delivers self-validating protocols to achieve baseline resolution ( Rs​≥1.5 ).

Part 1: Diagnostic Workflow

Before adjusting parameters blindly, you must diagnose the specific mode of chromatographic failure. Use the logic tree below to isolate the thermodynamic or kinetic issue disrupting your separation.

Diagnostic workflow for troubleshooting phenylpropanamine chiral HPLC separations.

Part 2: Mechanistic Q&A (Expert Troubleshooting)

Q1: Why do my phenylpropanamine enantiomer peaks exhibit severe tailing, and how do I chemically suppress it?

Causality: Phenylpropanamines have a basic nitrogen (pKa ~9–10). In normal-phase chiral chromatography, the silica support beneath the chiral polymer coating contains weakly acidic residual silanols. The basic amine of your analyte undergoes strong ion-exchange and hydrogen-bonding interactions with these silanols. This kinetic trapping causes molecules to desorb at different rates, resulting in an asymmetric, tailing peak. Solution: You must introduce a competitive binder to the mobile phase. Adding 0.075% Triethylamine (TEA) competitively masks the acidic silanols. However, using TEA alone can sometimes distort the chiral cavities. By combining it with an acidic modifier like 0.05% Trifluoroacetic acid (TFA), you create a dynamic buffer in the mobile phase. This specific TEA/TFA ratio has been proven to sharpen peaks and enhance the chiral recognition environment for phenylpropanamine derivatives like tolterodine[1].

Q2: I have symmetrical peaks, but the resolution ( Rs​ ) remains below 1.2. How can I alter the thermodynamics of the separation?

Causality: Enantioseparation is entirely dependent on the difference in the free energy of binding ( ΔΔG ) between the two transient diastereomeric complexes formed by the enantiomers and the Chiral Stationary Phase (CSP). If Rs​ is low, the steric or electronic differences in these complexes are insufficient. Solution:

• Alter the Hydrogen-Bonding Network: Switch your polar modifier. If you are using Isopropanol (IPA), switch to Ethanol (EtOH). EtOH has a smaller steric footprint and alters how the analyte accesses the chiral grooves of polysaccharide CSPs (like Chiralpak AD-H or Chiralcel OD-H)[2].

• Exploit Enthalpy: Chiral recognition is an enthalpy-driven process. Lowering the column temperature (e.g., from 25°C to 15°C) increases the entropic penalty of binding, which amplifies the enthalpic differences between the enantiomers, directly increasing the separation factor ( α ).

Q3: Direct separation is failing completely. Is there a structural workaround?

Causality: Sometimes, the primary amine is too reactive or lacks the steric bulk necessary for the "three-point interaction" required by the CSP. Solution: Pre-column derivatization. By reacting the phenylpropanamine with a chiral derivatizing agent (such as 2-formylphenylboronic acid complexes or Mosher's acid), you convert the basic amine into a neutral, sterically rigid iminoboronate ester or amide. This eliminates silanol tailing entirely and introduces massive steric bulk that drastically improves ΔΔG [3].

Logical relationship of the three-point chiral recognition model for phenylpropanamines.

Part 3: Self-Validating Experimental Protocols

To ensure trustworthiness, the following normal-phase protocol is designed as a self-validating system . The method cannot proceed unless the internal system suitability criteria are met, preventing the generation of false data.

Protocol: Enantiomeric Resolution of Phenylpropanamines on Amylose CSP

Materials Required:

• Column: Chiralpak AD-H (250 mm × 4.6 mm, 5 µm) or equivalent amylose tris(3,5-dimethylphenylcarbamate) column.

• Mobile Phase: HPLC-grade n-Hexane and Isopropanol (IPA).

• Additives: Triethylamine (TEA, ≥99.5%) and Trifluoroacetic Acid (TFA, ≥99.0%).

Step-by-Step Methodology:

• Mobile Phase Preparation: Mix n-Hexane and IPA in an 85:15 (v/v) ratio.

• Dynamic Buffer Addition: To 1 Liter of the mobile phase, add 750 µL of TEA (0.075%) and 500 µL of TFA (0.05%)[1]. Causality note: Always add TEA first to neutralize any dissolved acidic impurities before adding TFA.

• Equilibration: Sonicate the mobile phase for 10 minutes to degas. Purge the HPLC lines and equilibrate the column at 1.0 mL/min at 25°C for at least 45 column volumes (approx. 2 hours) to ensure the dynamic buffer fully coats the silica support.

• Sample Preparation: Dissolve the racemic phenylpropanamine standard in the mobile phase to a concentration of 0.5 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

• System Self-Validation Sequence:

  • Injection 1 (Blank): Inject 10 µL of mobile phase. Validation Gate: The baseline must be flat at 220 nm with no peaks > 0.1 mAU. If peaks are present, wash the injector and column.

  • Injection 2 (Racemate Suitability): Inject 10 µL of the 0.5 mg/mL racemate. Validation Gate: Calculate the resolution ( Rs​ ) and tailing factor ( Tf​ ). The system is ONLY validated if Rs​≥1.5 and Tf​≤1.2 . If Tf​>1.2 , increase TEA to 0.1%. If Rs​<1.5 , lower the column oven temperature to 15°C.

• Analytical Run: Once validated, proceed with sample injections, bracketing with the racemate standard every 10 injections to verify retention time stability.

Part 4: Quantitative Performance Metrics

The following table summarizes the expected quantitative improvements when applying the dynamic buffer strategy to a basic phenylpropanamine derivative on a polysaccharide CSP.

Mobile Phase Composition (Hexane:IPA 85:15)	Tailing Factor ( Tf​ )	Theoretical Plates ( N )	Resolution ( Rs​ )	Mechanistic Outcome
No Additives	2.8 (Severe tailing)	2,100	0.8 (Co-elution)	Basic amine irreversibly binds to free silanols.
0.1% TEA Only	1.4 (Moderate)	4,500	1.1 (Partial)	Silanols masked, but basic environment alters CSP cavity shape.
0.05% TFA Only	>3.0 (Peak loss)	N/A	N/A	Analyte becomes fully protonated, massive secondary interactions.
0.075% TEA + 0.05% TFA	1.05 (Symmetrical)	8,500	2.4 (Baseline)	Dynamic buffer masks silanols while maintaining optimal CSP geometry.

References

• Small Molecule as a Chiral Organocatalyst for Asymmetric Strecker Reaction ACS Catalysis - ACS Public
• An enantiospecific HPLC method for the determination of (S)-enantiomer impurities in (R)
• Novel methodologies for the synthesis and characterization of sulfinamides and vinyl esters University of B

Sources

• 1. An enantiospecific HPLC method for the determination of (S)-enant...: Ingenta Connect [ingentaconnect.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. purehost.bath.ac.uk [purehost.bath.ac.uk]

Technical Support Center: Addressing Matrix Effects in the LC-MS/MS Analysis of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine

Welcome to the technical support guide for the quantitative analysis of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This resource is designed for researchers and drug development professionals to navigate and overcome a critical challenge in bioanalysis: matrix effects . As an aromatic amine with a propan-2-amine structure, this analyte is susceptible to influences from endogenous components of biological samples, which can compromise data quality, accuracy, and reproducibility.

This guide provides in-depth, experience-driven troubleshooting advice, detailed protocols, and fundamental explanations to empower you to develop robust and reliable analytical methods.

Section 1: Troubleshooting Guide

This section addresses specific, common issues encountered during method development and sample analysis.

Q1: My signal intensity for 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine is unexpectedly low and highly variable between different plasma samples. What is the likely cause and how do I fix it?

A1: This is a classic symptom of ion suppression , a major form of matrix effect. Endogenous components from your plasma sample, such as phospholipids or salts, co-elute with your analyte and interfere with the ionization process in the mass spectrometer's source. Because the concentration of these interfering components varies from sample to sample, so does the degree of suppression, leading to poor reproducibility.

Causality: The analyte and interfering molecules compete for the limited surface area of the electrospray ionization (ESI) droplets. This competition reduces the efficiency with which your analyte can form gas-phase ions, thereby decreasing its signal.

Troubleshooting Workflow:

• Confirm Matrix Effects: First, you must confirm that matrix effects are indeed the root cause. The gold-standard method for this is the post-column infusion experiment . (See Protocol 1 for a detailed methodology). This will show you exactly where in your chromatogram ion suppression or enhancement is occurring.

• Improve Chromatographic Separation: Ensure your analyte does not elute in the "dead zone" where most phospholipids and other highly interfering compounds appear—typically in the early and late parts of a reverse-phase gradient. Adjust your gradient to move the analyte peak into a cleaner region of the chromatogram.

• Enhance Sample Preparation: Your current sample preparation method may not be sufficient. If you are using a simple protein precipitation ("crash"), you are leaving behind a significant amount of phospholipids. Consider switching to a more rigorous technique:

  • Solid-Phase Extraction (SPE): Offers superior cleanup by selectively binding your analyte and washing away interferences. (See Protocol 2).

  • Liquid-Liquid Extraction (LLE): Can effectively separate your analyte based on its polarity and pH-dependent solubility. (See Protocol 3).

• Utilize a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for matrix effects. A SIL-IS, such as a deuterium- or ¹³C-labeled version of your analyte, is chemically identical and will co-elute perfectly. It will experience the exact same degree of ion suppression as your analyte. Therefore, the ratio of the analyte signal to the IS signal remains constant, ensuring accurate quantification even with variable suppression.

Q2: I'm observing significant peak fronting and shifting retention times for my analyte. How can I improve the chromatography to mitigate these issues, which seem worse in matrix?

A2: Peak asymmetry and retention time shifts, especially when exacerbated in matrix, suggest secondary interactions and potential matrix-induced effects on the analytical column. The basic nature of the amine group in 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine makes it prone to interacting with acidic silanols on the surface of silica-based columns, leading to poor peak shape. Matrix components can further coat the column head, altering its chemistry and affecting retention.

Troubleshooting Steps:

• Mobile Phase Optimization:

  • Adjust pH: Ensure the mobile phase pH is well below the pKa of your amine (~pH 9-10) to keep it consistently protonated. A pH of 2.5-3.5 is often a good starting point.

  • Add an Ion-Pairing Agent (if necessary): For very basic compounds, a low concentration (0.1%) of an acid like formic acid or acetic acid is standard. If peak tailing persists, a stronger acid like trifluoroacetic acid (TFA) can be used, but be aware that TFA is a strong ion-suppressing agent itself and should be used with caution.

• Column Selection:

  • Use a High-Purity, End-Capped Column: Modern columns with high-purity silica and thorough end-capping have fewer free silanol groups, minimizing secondary interactions.

  • Consider a Different Stationary Phase: If issues persist on a standard C18 column, explore alternative chemistries like a phenyl-hexyl phase (which can offer beneficial pi-pi interactions with your analyte's aromatic ring) or an embedded polar group (EPG) column, which provides a different selectivity and can help resolve the analyte from matrix interferences.

• Implement a Divert Valve: Program the divert valve to send the highly polar, unretained fraction of the sample (containing salts and other early-eluting interferences) to waste for the first 0.5-1.0 minute of the run. This prevents the most damaging matrix components from ever reaching the mass spectrometer.

Q3: My calibration curve is non-linear, particularly at the lower concentration end. Could this be related to matrix effects?

A3: Yes, this is a strong possibility. Non-linearity, especially a curve that flattens out at the low end, can be caused by a matrix effect that is not proportional to concentration. For example, a constant level of interfering background signal can disproportionately affect the signal-to-noise ratio of the lowest calibrators. Conversely, if the matrix effect is suppressive and its impact saturates at higher analyte concentrations, it can also lead to a non-linear response.

Investigative Steps:

• Assess Matrix Blanks: Analyze multiple batches of blank matrix (plasma from different donors) that have undergone your sample preparation procedure. Look for any interfering peaks at the retention time of your analyte.

• Evaluate Different Weighting Models: In your regression analysis, try applying a weighting factor, such as 1/x or 1/x², to your calibration curve. This gives more weight to the lower concentration points and can often restore linearity if the issue is related to heteroscedasticity (non-uniform variance) of the data.

• Use a Surrogate Matrix: If the issue is definitively a matrix interference, try building your calibration curve in a "surrogate" matrix that is free of the analyte but still mimics the real matrix, such as stripped serum or a synthetic matrix. This can provide a cleaner baseline for quantification.

Section 2: Frequently Asked Questions (FAQs)

Q1: What exactly are matrix effects in LC-MS/MS?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix. This phenomenon can manifest as:

• Ion Suppression: A decrease in analyte signal intensity. This is the most common form of matrix effect.

• Ion Enhancement: An increase in analyte signal intensity. The result is a loss of precision and accuracy in quantitative analysis, as the effect can vary unpredictably from one sample to another.

Q2: What are the primary causes of matrix effects for a compound like 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine in biological matrices?

A2: For a moderately lipophilic and basic compound like this analyte in matrices such as plasma or serum, the primary culprits are phospholipids and salts .

• Phospholipids: These are endogenous lipids from cell membranes. They have a wide range of polarities and tend to elute across a broad portion of a typical reversed-phase chromatographic run, making them a very common source of ion suppression.

• Salts and Polar Molecules: Inorganic salts and highly polar organic molecules (e.g., urea) are not well-retained on reversed-phase columns and elute early. If your analyte is also poorly retained, it will be subject to significant suppression from these components.

Q3: What is the "gold standard" for mitigating matrix effects?

A3: The use of a co-eluting stable isotope-labeled internal standard (SIL-IS) is universally considered the gold standard and the most robust strategy for compensating for matrix effects. A SIL-IS (e.g., with ³H, ²H, ¹³C, or ¹⁵N labels) has nearly identical physicochemical properties to the analyte. It experiences the same extraction recovery, chromatographic retention, and ionization suppression/enhancement. By calculating the peak area ratio of the analyte to the SIL-IS, the variability introduced by the matrix effect is effectively normalized, leading to highly accurate and precise quantification.

Q4: Can you compare different sample preparation techniques for reducing matrix effects?

A4: Absolutely. The choice of sample preparation is a critical control point for mitigating matrix effects.

Technique	Principle	Selectivity & Cleanup	Throughput	Cost	Key Advantage
Protein Precipitation (PPT)	A solvent (e.g., acetonitrile) is added to precipitate proteins.	Low	High	Low	Fast and simple, but leaves phospholipids and salts.
Liquid-Liquid Extraction (LLE)	Analyte is partitioned between two immiscible liquid phases based on pH and polarity.	Moderate	Medium	Medium	Effective at removing non-lipid-soluble interferences like salts.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	High	Medium-Low	High	Provides the cleanest extracts by targeting analyte chemistry.
Phospholipid Removal Plates	A specialized sorbent removes phospholipids while allowing other components to pass through.	High (for phospholipids)	High	Medium-High	Specifically targets the most common source of matrix effects.

Q5: How do I develop a robust LC method specifically to minimize matrix effects?

A5: A well-designed chromatographic method is your first line of defense.

• Gradient Optimization: Use a steep gradient to elute your analyte in a sharp, narrow peak. This minimizes the time it spends co-eluting with any single interfering compound.

• Retention Time Targeting: Aim for a retention time (k') between 2 and 10. A k' < 2 means the analyte is eluting too close to the void volume with salts and highly polar interferences. A k' > 10 can lead to excessively long run times and broad peaks.

• Use Smaller Particle Columns (UHPLC): Ultra-High-Performance Liquid Chromatography (UHPLC) systems use columns with sub-2 µm particles. This generates much higher chromatographic efficiency, resulting in sharper peaks. Sharper peaks are less likely to overlap with matrix interferences and are less susceptible to suppression.

• Employ a Divert Valve: As mentioned in the troubleshooting section, diverting the initial, unretained flow to waste is a simple and highly effective way to protect the MS source from salts and other "dirty" components of the sample.

Section 3: Detailed Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Diagnose Matrix Effects

This experiment identifies regions of ion suppression or enhancement in your chromatogram.

Methodology:

• System Setup:

  • Configure the LC-MS/MS system as you would for your analysis.

  • Prepare a solution of your analyte (e.g., 100 ng/mL in mobile phase).

  • Use a T-junction to connect the output of the LC column with a syringe pump.

  • The syringe pump will continuously infuse the analyte solution into the mobile phase stream after the column but before the MS source.

• Execution:

  • Begin infusing the analyte solution at a low, steady flow rate (e.g., 10 µL/min).

  • Start acquiring data on the MS in MRM mode for your analyte's transition. You should see a stable, flat baseline signal from the infused analyte.

  • Inject a blank, extracted matrix sample (e.g., a protein-precipitated plasma blank) onto the LC column.

• Data Interpretation:

  • Monitor the stable baseline signal from the infused analyte.

  • Anywhere the signal dips , you have ion suppression caused by co-eluting matrix components.

  • Anywhere the signal rises , you have ion enhancement .

  • Compare this suppression profile to the retention time of your actual analyte from a separate injection. If your analyte elutes in a region of significant suppression, you have confirmed a matrix effect problem.

Protocol 2: Solid-Phase Extraction (SPE) for Aromatic Amines from Plasma

This protocol uses a mixed-mode cation exchange sorbent, ideal for basic compounds like your analyte.

Methodology:

• Sample Pre-treatment: To 100 µL of plasma, add 10 µL of internal standard and 200 µL of 4% phosphoric acid in water. Vortex to mix. This step ensures the amine is protonated.

• Conditioning: Condition a mixed-mode cation exchange SPE cartridge (e.g., Waters Oasis MCX) with 1 mL of methanol, followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the conditioned cartridge.

• Washing:

  • Wash 1: 1 mL of 0.1 M hydrochloric acid. This removes acidic and neutral interferences.

  • Wash 2: 1 mL of methanol. This removes lipids and other non-polar interferences.

• Elution: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol. The basic pH neutralizes the amine, releasing it from the sorbent.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute in 100 µL of your initial mobile phase. Vortex and inject.

Protocol 3: Liquid-Liquid Extraction (LLE) for Aromatic Amines from Plasma

This protocol uses pH adjustment to selectively extract the basic analyte into an organic solvent.

Methodology:

• Sample Preparation: To 100 µL of plasma, add 10 µL of internal standard and 50 µL of 1 M sodium carbonate buffer (pH ~9-10). Vortex. This deprotonates the amine, making it more soluble in organic solvent.

• Extraction: Add 600 µL of an organic extraction solvent (e.g., methyl tert-butyl ether, MTBE).

• Mixing: Vortex vigorously for 2 minutes to ensure thorough mixing and partitioning.

• Centrifugation: Centrifuge at 4000 x g for 5 minutes to separate the aqueous and organic layers.

• Transfer: Carefully transfer the upper organic layer to a clean tube.

• Dry-down and Reconstitution: Evaporate the organic solvent to dryness under nitrogen at 40°C. Reconstitute in 100 µL of initial mobile phase. Vortex and inject.

Section 4: Visualizations

Caption: Workflow for investigating and mitigating matrix effects.

Caption: Mechanism of ion suppression in the ESI source.

Section 5: References

• Title: Matrix Effects: A Major Challenge in Quantitative LC–MS/MS Bioanalysis Source: Bioanalysis Journal URL: [Link]

• Title: The Use of Stable Isotope Labeled Internal Standards for Adressing Matrix Effects in Quantitative Bioanalysis by Liquid Chromatography-Tandem Mass Spectrometry Source: Journal of Chromatography B URL: [Link]

• Title: Guidance for Industry: Bioanalytical Method Validation Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Recommendation for validation of bioanalytical methods Source: Bioanalysis Journal URL: [Link]

• Title: A review of the advances in matrix effect elimination in bioanalysis Source: Journal of Pharmaceutical and Biomedical Analysis URL: [Link]

• Title: The role of the mobile phase in reversed-phase liquid chromatography Source: Journal of Chromatography A URL: [Link]

Technical Support Center: Chiral Amine Synthesis &amp; Stereocenter Integrity

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address one of the most pervasive challenges in pharmaceutical synthesis: the epimerization of chiral amines. Loss of stereocenter integrity directly impacts drug efficacy, safety, and regulatory compliance.

This guide dissects the mechanistic causality behind epimerization and provides self-validating protocols to ensure high enantiomeric excess (ee%) across both chemocatalytic and biocatalytic workflows.

Pathway Visualization

Workflow comparing chemocatalytic and biocatalytic pathways for chiral amine synthesis.

Troubleshooting FAQs

Q1: Why do my α-chiral ketones undergo epimerization during standard reductive amination, and how can I trap the intermediate effectively? Mechanistic Causality: Epimerization in reductive amination is primarily driven by the imine-enamine tautomerization equilibrium. When a primary amine condenses with an α-chiral ketone, the resulting imine significantly lowers the pKa of the adjacent α-proton. If the reaction is subjected to high temperatures, extended times, or basic conditions, the α-proton is abstracted, forming an achiral enamine. Upon subsequent reduction, the stereocenter is re-established non-selectively, yielding a racemate. The Solution: You must outpace the tautomerization by using fast-acting, sterically shielding reagents. Utilizing Titanium(IV) isopropoxide (Ti(OiPr)4) acts as a Lewis acid to rapidly drive imine formation while simultaneously coordinating the intermediate to prevent α-deprotonation. Coupling this with a mild, controlled hydride source (like NaBH4 at -20 °C) ensures the imine is trapped and reduced before the enamine can form.

Q2: I am transitioning to biocatalysis. How do ω-transaminases (ω-TAs) prevent epimerization, and how do I overcome their thermodynamic limitations? Mechanistic Causality: ω-Transaminases bypass the harsh thermal and basic conditions of chemocatalysis by operating in mild, aqueous buffers (typically pH 7–8). They utilize a pyridoxal phosphate (PLP) cofactor to transfer an amino group with near-perfect stereocontrol[1]. However, the reaction is heavily governed by thermodynamic equilibrium. Historically, chemists forced the reaction with extreme pH levels (e.g., pH 10.5 to promote epimerization of a chiral center) or massive excesses of amine donors, which inadvertently triggered base-catalyzed epimerization of sensitive substrates[1]. The Solution: Implement thermodynamic control via physical, rather than chemical, means. By utilizing isopropylamine as the amine donor and applying a mild vacuum (460 Torr), you can continuously volatilize and remove the acetone byproduct[2]. This application of Le Chatelier's principle drives the cascade to >99% ee without altering the pH or risking the structural integrity of the substrate[2].

Q3: During the downstream coupling of my chiral amine to a carboxylic acid (e.g., peptidomimetic synthesis), I am losing stereopurity. Which reagents preserve the chiral center? Mechanistic Causality: When activating a carboxylic acid for coupling, the intermediate can cyclize into an oxazolone. If your chiral amine is sterically hindered, the nucleophilic attack is slow. This delay gives the oxazolone ample time to undergo base-catalyzed α-deprotonation (epimerization) before the amide bond is formed. The Solution: Transition away from standard carbodiimides (like EDCI) and utilize DEPBT (3-(diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one). DEPBT forms a highly reactive but sterically shielded intermediate that resists oxazolone formation. This reagent has been definitively proven to minimize epimerization during complex fragment couplings, such as the synthesis of vancomycin-related glycopeptides, yielding >15:1 diastereoselectivity[3].

Quantitative Performance Data

To assist in your experimental design, the following table summarizes the causal relationship between reaction conditions and epimerization risk.

Reaction Strategy	Reagents / Catalyst	Temp / Pressure	Epimerization Risk	Typical ee%	Key Control Mechanism
Standard Reductive Amination	NaBH3CN, MeOH, Base	25 °C / 760 Torr	High	50–80%	None (Imine-Enamine eq.)
Lewis Acid-Mediated Amination	Ti(OiPr)4, NaBH4	-20 °C / 760 Torr	Low	90–95%	Steric Trapping / Fast Reduction
Base-Promoted Transamination	ATA-303, pH 10.5	30 °C / 760 Torr	Moderate	79–94%	Enzyme Stereoselectivity (Offset by Base)
Vacuum-Driven Deracemization	ω-TA cascade (ARTA/OATA)	37 °C / 460 Torr	Very Low	>99%	Thermodynamic Vacuum Control
Standard Peptide Coupling	EDCI, DIPEA, DMF	25 °C / 760 Torr	Moderate to High	~80%	None (Oxazolone Formation)
Optimized Peptide Coupling	DEPBT, THF/DMF	25 °C / 760 Torr	Very Low	>95%	Oxazolone Suppression

Self-Validating Experimental Protocol

Workflow: One-Pot Biocatalytic Deracemization of Chiral Amines via ω-Transaminases This self-validating protocol utilizes kinetic and thermodynamic control to achieve >99% eeS while preventing epimerization[2].

Step 1: System Equilibration Prepare a 1 mL reaction matrix containing 50 mM potassium phosphate buffer. Strictly adjust the pH to 7.0. Add 15% (v/v) DMSO to ensure complete substrate solubility. Causality: Maintaining pH 7.0 prevents the base-catalyzed deprotonation that occurs in older pH 10.5 protocols[1].

Step 2: Substrate & Cosubstrate Loading Add 10 mM of the racemic amine substrate. Introduce 6.5 mM pyruvate (acting as the amino acceptor) and 100 mM isopropylamine (acting as the amino donor)[2].

Step 3: Enzyme Introduction Introduce 10 μM of ARTA (R-selective transaminase) to oxidatively deaminate the R-enantiomer, and 100 μM of engineered OATA (S-selective transaminase, e.g., W58L/R417A variant) to reductively aminate the resulting ketone into the S-amine[2].

Step 4: Thermodynamic Vacuum Control (Critical Step) Seal the reaction vessel and incubate at 37 °C. Apply and maintain a reduced pressure of 460 Torr using a precision vacuum controller[2]. Causality: The vacuum selectively volatilizes the acetone byproduct generated by the isopropylamine. Removing acetone continuously shifts the equilibrium toward the S-amine product without requiring harsh chemical driving forces that threaten stereocenter integrity[2].

Step 5: Reaction Quenching & Validation After 4.2 to 8.0 hours, sample a 50 μL aliquot. Immediately quench the enzymatic activity by mixing with 18.75 μL of 16% (v/v) HClO4[2]. Centrifuge the mixture to pellet the denatured proteins.

Step 6: Analytical Confirmation Analyze the supernatant via chiral HPLC. The system is self-validating: a successful thermodynamic shift will yield >85% conversion with >99% eeS[2]. If ee% is lower, verify vacuum integrity, as retained acetone will stall the equilibrium and allow background epimerization.

References

• In Vitro and In Vivo One-Pot Deracemization of Chiral Amines by Reaction Pathway Control of Enantiocomplementary ω-Transaminases Source: ACS Catalysis URL:[Link]

• Practical examples of biocatalysis in industry Source: Comptes Rendus de l'Académie des Sciences URL:[Link]

• Total Syntheses of Vancomycin Related Glycopeptide Antibiotics and Key Analogues Source: PMC (National Institutes of Health) URL:[Link]

• Evolving New Chemistry: Biocatalysis for the Synthesis of Amine-Containing Pharmaceuticals Source: MDPI URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Total Syntheses of Vancomycin Related Glycopeptide Antibiotics and Key Analogues - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Solubility of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine for Bioassays

Welcome to the technical support center for 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for improving the aqueous solubility of this compound for reliable and reproducible bioassay results.

Introduction: Understanding the Solubility Challenge

2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine is a moderately lipophilic molecule, as indicated by a predicted XLogP of 2.8.[1] This inherent hydrophobicity can lead to poor solubility in aqueous-based bioassay buffers, a critical factor that can significantly impact the accuracy and reproducibility of experimental data. The presence of a primary amine group in its structure, however, offers a key opportunity to enhance solubility through pH manipulation. This guide will walk you through a systematic approach to tackle solubility issues, from initial stock solution preparation to advanced formulation strategies.

Troubleshooting Common Solubility Issues

This section addresses frequent problems encountered when preparing 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine for bioassays.

Issue 1: Compound precipitates immediately upon dilution into aqueous buffer.

• Root Cause: This phenomenon, often termed "solvent shock," occurs when a compound dissolved in a high-concentration organic stock solution is rapidly diluted into an aqueous medium where its solubility is much lower.

• Solutions:

  • Reduce the final concentration: The desired final concentration in the bioassay may exceed the compound's aqueous solubility limit. Try performing a serial dilution to test lower concentrations.

  • Modify the dilution method: Instead of a single large dilution, add the stock solution dropwise to the vortexing aqueous buffer to promote better mixing and dispersion.

  • Optimize the solvent content: While minimizing organic solvent is crucial, a small percentage in the final assay medium can sometimes maintain solubility. However, always perform a vehicle control to assess the solvent's effect on the assay.[2]

Issue 2: Inconsistent results between experiments.

• Root Cause: This can stem from incomplete dissolution of the compound, leading to variations in the actual concentration of the compound in solution.

• Solutions:

  • Ensure complete dissolution of the stock solution: Visually inspect your stock solution for any particulate matter. Gentle warming (to 37°C) or sonication can aid in dissolving the compound in the initial organic solvent.[2]

  • Equilibrate solutions: After preparing dilutions, allow them to equilibrate at the assay temperature before starting the experiment to ensure the compound is fully dissolved and stable in the assay medium.

Frequently Asked Questions (FAQs)

Q1: What is the best initial solvent to prepare a stock solution of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine?

A1: Dimethyl sulfoxide (DMSO) is the most common and recommended initial solvent for preparing high-concentration stock solutions of hydrophobic compounds for bioassays.[2] It is a powerful aprotic solvent that can dissolve a wide range of organic molecules.[3]

Q2: How can I use pH to improve the solubility of this compound?

A2: The primary amine group in 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine is basic and can be protonated to form a more soluble salt at acidic pH.[4][5] By lowering the pH of your aqueous buffer (e.g., to a range of 4-6), you can increase the proportion of the protonated, and thus more soluble, form of the molecule. It is crucial to ensure the final pH is compatible with your specific bioassay system.[4]

Q3: What are co-solvents, and how can they help?

A3: Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, can increase the solubility of hydrophobic compounds.[4][6] Common examples include polyethylene glycol 400 (PEG 400) and propylene glycol.[4] They work by reducing the polarity of the aqueous medium. A common approach is to prepare a stock solution in the co-solvent and then dilute it into the final assay buffer. The final concentration of the co-solvent should be kept as low as possible (ideally below 5%) and its effect on the assay must be validated.[4]

Q4: When should I consider using excipients like cyclodextrins?

A4: If pH adjustment and co-solvents are not sufficient or are incompatible with your assay, cyclodextrins can be an effective alternative. These are cyclic oligosaccharides that can encapsulate hydrophobic guest molecules within their central cavity, forming a water-soluble inclusion complex. This can significantly enhance the aqueous solubility of the compound.[2]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution in DMSO

• Weighing: Accurately weigh the desired amount of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 50 mM).

• Dissolution: Vortex the mixture vigorously. If necessary, gently warm the solution to 37°C or sonicate in a water bath for 5-10 minutes to ensure complete dissolution.[2]

• Visual Inspection: Visually confirm that no solid particles remain in the solution.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Protocol 2: Determining Aqueous Solubility using the Shake-Flask Method

This protocol is based on the widely used shake-flask method to determine the thermodynamic solubility of a compound.[7][8]

• Preparation of Saturated Solution: Add an excess amount of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine (e.g., 1-2 mg) to a vial containing a known volume of the selected aqueous buffer (e.g., 1-2 mL).[7]

• Equilibration: Place the vial on an orbital shaker and incubate at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to reach equilibrium.[7][8]

• Phase Separation: After incubation, allow the vial to stand undisturbed to let the excess solid settle. Alternatively, centrifuge the sample to pellet the undissolved solid.

• Sample Collection and Dilution: Carefully collect a known volume of the supernatant, ensuring no solid particles are transferred. Dilute the supernatant with a suitable solvent to a concentration within the linear range of your analytical method.

• Quantification: Analyze the diluted samples using a validated analytical method such as HPLC-UV or LC-MS. Prepare a calibration curve using known concentrations of the test compound to determine its concentration in the diluted sample.

• Calculation of Solubility: Calculate the original concentration in the saturated solution by multiplying the measured concentration by the dilution factor.

Protocol 3: pH-Dependent Solubility Profiling

• Buffer Preparation: Prepare a series of buffers with different pH values (e.g., pH 4.0, 5.0, 6.0, 7.0, 7.4, 8.0).

• Solubility Determination: Perform the shake-flask method (Protocol 2) for 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine in each of the prepared buffers.

• Data Analysis: Plot the measured solubility as a function of pH to determine the optimal pH range for solubilizing the compound.

Data Presentation

Table 1: Example Data for pH-Dependent Solubility of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine

Buffer pH	Solubility (µg/mL)
4.0	550
5.0	320
6.0	150
7.0	25
7.4	15
8.0	12

Note: This is example data and should be experimentally determined for the specific compound.

Visualizations

Caption: Troubleshooting workflow for improving compound solubility.

Caption: Effect of pH on the ionization and solubility of the amine compound.

References

• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from [Link]

• Sugano, K., et al. (2021). Harmonization of Equilibrium Solubility Measurement for Poorly Water-Soluble Drugs: A CoBiTo Project. Journal of Pharmaceutical Sciences, 110(8), 2966-2974.
• Di, L., & Kerns, E. H. (2003). A New Protocol To Determine the Solubility of Drugs into Polymer Matrixes. Molecular Pharmaceutics, 1(1), 19-25.

• Lund University. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

• ResearchGate. (2015). How can I increase the solubility to perform an enzyme assay?. Retrieved from [Link]

• PubChem. (n.d.). 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine. Retrieved from [Link]

• Asian Journal of Pharmaceutics. (2023). Resolving Solubility Problems and Providing an Overview of Excipients to Boost Oral Drug Bioavailability. Retrieved from [Link]

• Jiehua Medicine. (2026). 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine. Retrieved from [Link]

• Papaneophytou, C. P., et al. (2013). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. ACS Medicinal Chemistry Letters, 4(1), 137-141.

Sources

• 1. PubChemLite - 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine (C12H17N) [pubchemlite.lcsb.uni.lu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. asiapharmaceutics.info [asiapharmaceutics.info]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Mass Spectrometry Fragmentation of Novel Amines

This guide is designed to be a dynamic resource for researchers, scientists, and drug development professionals encountering challenges in the mass spectrometric analysis of novel amines. My approach, grounded in years of field experience, is to not only provide solutions but to also explain the underlying principles, empowering you to make informed decisions during your experimental design and data interpretation.

Section 1: Fundamental Principles of Amine Fragmentation

Before delving into troubleshooting, a solid understanding of how amines behave in a mass spectrometer is crucial. The fragmentation of amines is largely governed by the "Nitrogen Rule" and the stability of the resulting fragments.

The Nitrogen Rule: A molecule with an odd number of nitrogen atoms will have an odd nominal molecular mass.[1][2] This is a fundamental first check when interpreting the mass spectrum of a novel amine.

Alpha-Cleavage: The Dominant Fragmentation Pathway

The most common fragmentation pathway for aliphatic amines is alpha-cleavage (α-cleavage), which involves the breaking of a carbon-carbon bond adjacent to the nitrogen atom.[2] This process is energetically favorable because it results in a resonance-stabilized carbocation. The largest alkyl group is preferentially lost as a radical.[1]

The pattern of α-cleavage can often help distinguish between primary, secondary, and tertiary amines:

• Primary Amines: Typically show a prominent fragment at m/z 30 (CH₂NH₂⁺) if the alpha-carbon is unsubstituted.[1]

• Secondary and Tertiary Amines: Can undergo multiple α-cleavages, leading to more complex fragmentation patterns.[2]

dot graph AlphaCleavage { rankdir="LR"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

Molecule [label="R-CH₂-NH₂⁺•\n(Molecular Ion)"]; TransitionState [label="α-cleavage", shape=plaintext]; Fragment1 [label="R•\n(Alkyl Radical)"]; Fragment2 [label="CH₂=NH₂⁺\n(Resonance-Stabilized Cation)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Molecule -> TransitionState [arrowhead=none]; TransitionState -> Fragment1; TransitionState -> Fragment2; } Alpha-cleavage of a primary amine.

Section 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the MS analysis of novel amines in a question-and-answer format.

Q1: I don't see a molecular ion peak, or it's very weak. How can I confirm the molecular weight of my novel amine?

A1: This is a frequent challenge, especially with aliphatic amines under Electron Ionization (EI) conditions, as they can be prone to extensive fragmentation.[1][3]

Causality: The energy imparted during EI can exceed the bond dissociation energy of the molecule, leading to immediate fragmentation and a low abundance of the intact molecular ion.

Troubleshooting Steps:

• Switch to a "Softer" Ionization Technique:

  • Electrospray Ionization (ESI): This is often the best choice for polar and thermally labile molecules like many novel amines. ESI typically produces protonated molecules ([M+H]⁺) with minimal fragmentation.[4]

  • Chemical Ionization (CI): CI is another soft ionization method that can be used to generate a more abundant molecular ion or protonated molecule.[1]

• Optimize In-Source Parameters (for ESI):

  • Reduce Cone Voltage/Fragmentor Voltage: High cone or fragmentor voltages can induce "in-source" fragmentation, where the molecule breaks apart before it even reaches the mass analyzer.[5][6] Start with a low cone voltage (e.g., 20 V) and gradually increase it to find the optimal balance between ionization efficiency and fragmentation.

  • Optimize Source Temperature: Elevated source temperatures can also contribute to in-source fragmentation.[6] Experiment with lowering the temperature to preserve the molecular ion.

Experimental Protocol: Confirming Molecular Weight using ESI

• Prepare a dilute solution of your novel amine (e.g., 1-10 µM) in a suitable solvent system (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Infuse the sample directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• Set the mass spectrometer to scan a mass range that includes the expected molecular weight.

• Start with a low cone voltage (e.g., 20 V) and low source temperature.

• Acquire the mass spectrum and look for the [M+H]⁺ ion.

• If the signal is weak, incrementally increase the cone voltage, keeping an eye on the appearance of fragment ions.

Q2: My ESI mass spectrum is very complex, with many unexpected peaks. How can I identify my compound?

A2: Complex spectra in ESI are often the result of adduct formation, the presence of impurities, or in-source fragmentation.

Causality: In the ESI process, ions are formed in the solution phase. This can lead to the association of the analyte molecule (M) with various cations present in the mobile phase or from contaminants.

Troubleshooting Steps:

• Identify Common Adducts: Look for peaks corresponding to common adducts of your molecule. The mass differences between these peaks and the protonated molecule ([M+H]⁺) are characteristic.

  Adduct Ion	Mass Shift from [M+H]⁺
  [M+Na]⁺	+22 Da
  [M+K]⁺	+38 Da
  [M+NH₄]⁺	+17 Da
  [2M+H]⁺	+ Molecular Weight of M

• Improve Mobile Phase Purity: The presence of alkali metals (sodium, potassium) can be minimized by using high-purity solvents and additives. Contamination from solvents can also lead to unexpected adducts.[7][8]

• Optimize Chromatographic Separation: If you are analyzing a mixture, co-eluting compounds can lead to a complex, overlapping spectrum. Improve your LC method to ensure your compound of interest is well-resolved.

• Perform MS/MS: Isolate the suspected [M+H]⁺ ion and fragment it in the collision cell. The resulting fragment ions should be characteristic of your molecule's structure.

dot graph Adducts { rankdir="TB"; node [shape=record, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

Analyte [label="{Analyte (M)}"]; Proton [label="{[M+H]⁺}"]; Sodium [label="{[M+Na]⁺}"]; Potassium [label="{[M+K]⁺}"]; Ammonium [label="{[M+NH₄]⁺}"];

Analyte -> Proton [label="+H⁺"]; Analyte -> Sodium [label="+Na⁺"]; Analyte -> Potassium [label="+K⁺"]; Analyte -> Ammonium [label="+NH₄⁺"]; } Common adducts in positive ion ESI.

Q3: I'm performing MS/MS on my novel amine, but the fragmentation is very poor, or I only see one or two dominant fragments.

A3: Poor fragmentation efficiency can be due to the inherent stability of the precursor ion or suboptimal MS/MS parameters.

Causality: If the precursor ion is very stable, it may require higher energy to induce fragmentation. Conversely, if certain fragmentation pathways are much more favorable than others, you may only observe a few dominant product ions.

Troubleshooting Steps:

• Increase Collision Energy: Gradually increase the collision energy (CE) in your MS/MS experiment. This will impart more internal energy to the precursor ion, promoting fragmentation. Be aware that excessively high CE can lead to extensive fragmentation and the loss of structurally informative ions.

• Change Collision Gas: If your instrument allows, you may be able to use a different collision gas. Heavier gases like argon or nitrogen can sometimes provide more efficient fragmentation than helium.

• Consider the Protonation Site: The site of protonation can influence fragmentation pathways. For molecules with multiple basic sites, different protonated species may exist, each with its own fragmentation behavior. The use of different mobile phase additives or pH can sometimes influence the protonation site.[9]

• Look for Neutral Losses: In addition to charged fragments, consider the possibility of neutral losses from the precursor ion. Common neutral losses for amines include ammonia (NH₃, 17 Da) and water (H₂O, 18 Da) if hydroxyl groups are also present.[10][11]

Experimental Protocol: Optimizing Collision Energy for MS/MS

• Infuse a solution of your novel amine into the ESI source.

• In the MS/MS mode, select the [M+H]⁺ ion as the precursor.

• Set up a series of experiments where you incrementally increase the collision energy (e.g., in steps of 5 eV).

• Acquire the product ion spectrum at each collision energy.

• Analyze the spectra to identify the collision energy that provides the richest fragmentation pattern for structural elucidation.

Q4: I'm observing an unexpected neutral loss of 17 Da (ammonia). What does this mean?

A4: The neutral loss of ammonia (NH₃) is a common fragmentation pathway for some amines, particularly those with certain structural features.

Causality: This can occur through several mechanisms, including intramolecular nucleophilic attack or rearrangement processes. For example, in phenethylamines, a characteristic loss of NH₃ can occur during ESI.[10][12]

Troubleshooting and Interpretation:

• Confirm the Neutral Loss: Ensure the mass difference is accurately 17.0265 Da (the exact mass of NH₃) using a high-resolution mass spectrometer.

• Examine the Structure: Look for structural motifs that might promote this loss. For instance, a primary amine with a nearby functional group that can act as an internal nucleophile is a potential candidate.

• Vary Collision Energy: Observe how the intensity of the neutral loss peak changes with collision energy. This can provide insights into the energetics of the fragmentation pathway.

• Consider Isotopic Labeling: If possible, synthesizing an isotopically labeled (e.g., ¹⁵N) version of your amine can definitively confirm the loss of the nitrogen-containing group.

Section 3: Best Practices for Method Development

• Mobile Phase Selection: For LC-MS analysis of amines, a mobile phase containing a small amount of acid (e.g., 0.1% formic acid) is generally recommended to promote protonation and good peak shape.[9] However, for some compounds, a basic mobile phase may be necessary to achieve chromatographic retention.[9]

• Solvent Purity: Always use high-purity, LC-MS grade solvents and additives to minimize background ions and adduct formation.[7]

• Systematic Approach: When troubleshooting, change only one parameter at a time to clearly identify the cause of the issue.

• Consult the Literature: Search for mass spectrometry data of compounds with similar structures to your novel amine. This can provide valuable clues about expected fragmentation patterns.

References

• Mobile Phase Contaminants Affect Neutral Lipid Analysis in LC-MS-Based Lipidomics Studies. Journal of the American Society for Mass Spectrometry. [Link]

• Can amide bonds fragment in ESI-MS? Chemistry Stack Exchange. [Link]

• In-Source Fragmentation of Phenethylamines by Electrospray Ionization Mass Spectrometry: Toward Highly Sensitive Quantitative Analysis of Monoamine Neurotransmitters. Analytical Chemistry. [Link]

• Effect of pH on LC-MS Analysis of Amines. Waters Corporation. [Link]

• Some advice about how to reduce the fragmentation in ESI mass spectrometry? ResearchGate. [Link]

• Investigation of neutral loss during collision-induced dissociation of peptide ions. PubMed. [Link]

• Intramolecular interactions and the neutral loss of ammonia from collisionally activated, protonated ω-aminoalkyl-3-hydroxyfurazans. PubMed Central. [Link]

• Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. LinkedIn. [Link]

• How to Read Mass Spectrometer Graph: A Beginner's Guide. AZoOptics. [Link]

• Mobile Phase Contaminants Affect Neutral Lipid Analysis in LC-MS-Based Lipidomics Studies. PubMed. [Link]

• GCMS Section 6.15. Whitman College. [Link]

• Interpretation of mass spectra. University of Arizona. [Link]

• Stability of mobile phase in oligonucleotide analysis with LC-MS - Ion-pair reversed-phase liquid chromatography. YMC Europe. [Link]

• Ammonia Concentration in the Eluent Influences Fragmentation Pattern of Triacylglycerols in Mass Spectrometry Analysis. MDPI. [Link]

• Enhanced in-Source Fragmentation Annotation Enables Novel Data Independent Acquisition and Autonomous METLIN Molecular Identification. PubMed Central. [Link]

• Strategies for Acid and Amine Cross-linking and Labeling for Protein Structural Characterization Using Mass Spectrometry. PubMed Central. [Link]

• Interpretation of Mass Spectra, Part I: Developing Skills. LCGC International. [Link]

• 24.10: Spectroscopy of Amines. Chemistry LibreTexts. [Link]

• 6.5: Amine Fragmentation. Chemistry LibreTexts. [Link]

• Novel Biochemical and Computational Approaches to Increase Mass Spectrometry Sensitivity. Harvard Office of Technology Development. [Link]

• No fragmentation in ESI. Chromatography Forum. [Link]

• 10 Tips for Electrospray Ionisation LC-MS. Element Lab Solutions. [Link]

• Neutral Loss Is a Very Common Occurrence in Phosphotyrosine-Containing Peptides Labeled with Isobaric Tags. Semantic Scholar. [Link]

• Mass Spectrometry Troubleshooting and Common Issues. G-M-I, Inc.. [Link]

• Neutral Loss Is a Very Common Occurrence in Phosphotyrosine-Containing Peptides Labeled with Isobaric Tags. Journal of Proteome Research. [Link]

• Ways to prevent neutral loss on LCMS. Chromatography Forum. [Link]

• Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. RSC Publishing. [Link]

• Preanalytical Strategies for Native Mass Spectrometry Analysis of Protein Modifications, Complexes, and Higher-Order Structures. MDPI. [Link]

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• 1. GCMS Section 6.15 [people.whitman.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. uni-saarland.de [uni-saarland.de]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. researchgate.net [researchgate.net]
• 6. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Mobile Phase Contaminants Affect Neutral Lipid Analysis in LC-MS-Based Lipidomics Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. waters.com [waters.com]
• 10. Intramolecular interactions and the neutral loss of ammonia from collisionally activated, protonated ω-aminoalkyl-3-hydroxyfurazans - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ways to prevent neutral loss on LCMS - Chromatography Forum [chromforum.org]
• 12. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Structural Elucidation of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine: A Comparative Guide to 2D NMR vs. Orthogonal Techniques

Target Audience: Researchers, analytical scientists, and drug development professionals.

Executive Summary & The Analytical Challenge

The molecule 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine , commonly referred to as 3-isopropenyl- α , α -dimethylbenzylamine (IDBA), is a critical primary amine functional monomer utilized in advanced polymer synthesis and pharmaceutical intermediate development[1].

Confirming the exact molecular structure of IDBA presents a specific analytical challenge due to two structural features:

• Quaternary Carbons: The molecule contains two distinct quaternary carbon centers external to the aromatic ring (the α -carbon of the amine group and the C2 carbon of the isopropenyl group).

• Regiochemistry: Proving the exact 1,3-substitution (meta-substitution) on the aromatic ring is difficult using basic 1D techniques due to overlapping aromatic multiplets.

Because IDBA is a liquid at room temperature (boiling point ~93 °C at 1 mm Hg)[2], traditional solid-state techniques like X-Ray Crystallography require time-consuming derivatization. This guide objectively compares analytical alternatives and demonstrates why a multidimensional (2D) NMR workflow is the most authoritative, self-validating system for this structural confirmation.

Technology Comparison: Finding the Optimal Analytical Pathway

When elucidating liquid-state organic intermediates, scientists typically choose between three analytical pathways. Table 1 outlines the performance metrics of these alternatives.

Table 1: Performance Comparison of Analytical Techniques for IDBA

Analytical Technique	Regiochemical Confidence	Sample State Requirement	Time-to-Result	Cost & Workflow Complexity
1D NMR + LC-MS	Low (Ambiguous meta vs para)	Liquid / Solution	< 1 Hour	Low
X-Ray Crystallography	Absolute (3D Configuration)	Solid Crystal (Requires salt derivatization)	Days to Weeks	High
2D NMR (HSQC/HMBC/COSY)	Absolute (Through-bond connectivity)	Liquid / Solution	2–4 Hours	Medium

The Verdict: While LC-MS provides the exact mass ( m/z 176.14 for [M+H]⁺) and 1D NMR identifies the functional groups, they fail to unambiguously link the isolated functional groups to specific positions on the aromatic ring. 2D NMR bridges this gap by mapping the exact carbon-proton connectivity network[3].

The Mechanistic Workflow of 2D NMR Elucidation

To build a self-validating structural proof, we must move beyond simple 1D observation and utilize a logical sequence of 2D NMR pulse sequences. Each sequence serves a distinct mechanistic purpose.

• HSQC (Heteronuclear Single Quantum Coherence): Identifies direct one-bond ( 1JCH​ ) connections. Crucially, carbons that appear in a 1D 13 C spectrum but are absent in the HSQC are definitively identified as quaternary carbons.

• COSY (Correlation Spectroscopy): Traces adjacent proton spin systems. For IDBA, it maps the contiguous H4-H5-H6 protons on the aromatic ring.

• HMBC (Heteronuclear Multiple Bond Correlation): The critical sequence. HMBC utilizes long-range scalar couplings ( 2JCH​ and 3JCH​ ) to "jump" across the silent quaternary carbons, linking the isolated methyl groups to the aromatic core[4].

Logical 2D NMR workflow for the structural elucidation of liquid-state intermediates.

Self-Validating Experimental Protocol

To ensure high-fidelity data, follow this step-by-step methodology for acquiring and interpreting the 2D NMR data for IDBA.

Phase 1: Acquisition & Baseline Establishment

• Sample Preparation: Dissolve 25 mg of IDBA in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v TMS. Causality: A highly concentrated sample ensures a sufficient signal-to-noise ratio for the less sensitive 13 C and HMBC acquisitions within a 2-hour timeframe.

• 1D Baselines: Acquire standard 1 H (16 scans) and 13 C (1024 scans) spectra. Validation Check: Ensure the total integration of the 1 H spectrum matches the 17 protons dictated by the molecular formula ( C12​H17​N ).

Phase 2: 2D Correlation Mapping 3. HSQC Acquisition: Run a multiplicity-edited 1 H- 13 C HSQC. Validation Check: Cross-reference with the 1D 13 C spectrum. The four quaternary carbons (Aromatic C1, Aromatic C3, Amine C α , Isopropenyl C2) must show zero cross-peaks in the HSQC. 4. COSY Acquisition: Run a 1 H- 1 H COSY. Validation Check: The contiguous aromatic protons (H4, H5, H6) will show sequential cross-peaks. The H2 proton will appear largely isolated, providing the first hint of 1,3-substitution. 5. HMBC Acquisition: Run a 1 H- 13 C HMBC optimized for long-range couplings ( JCH​ = 8 Hz). Proceed to structural proof.

Structural Proof: The HMBC Logic

The definitive proof of IDBA's structure relies on the HMBC correlation network. Table 2 outlines the expected spectral data and the critical long-range correlations that lock the structure into place.

Table 2: Expected NMR Spectral Data & Key HMBC Correlations for IDBA

Substructure	1 H Shift (ppm)	13 C Shift (ppm)	Key HMBC Correlations ( 3JCH​ )
Amine gem-Dimethyls	~1.4 (s, 6H)	~30.0	Aromatic C1
Amine Quaternary C	-	~50.0	Aromatic H2, Aromatic H6
Isopropenyl Methyl	~2.1 (s, 3H)	~21.0	Aromatic C3
Isopropenyl Alkene (CH₂)	~5.0, 5.3 (m, 2H)	~112.0	Aromatic C3
Aromatic H2	~7.5 (t, 1H)	~124.0	Amine Quat C, Alkene Quat C

The Causality of the Meta-Substitution Proof: Why does HMBC definitively prove the 1,3-substitution? Look at the isolated aromatic proton, H2 . Because it is flanked by C1 and C3, H2 is exactly three bonds away from both the Amine Quaternary Carbon and the Isopropenyl Quaternary Carbon.

In the HMBC spectrum, the H2 proton will show strong 3JCH​ cross-peaks to both of these external quaternary carbons. If the molecule were para-substituted (1,4-substitution), no single aromatic proton could exhibit a 3-bond coupling to both functional groups simultaneously[4].

Key HMBC 2J and 3J correlations proving the 1,3-meta substitution of IDBA.

Conclusion

For liquid-state drug intermediates and functional monomers like 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine, relying solely on 1D NMR and LC-MS leaves critical regiochemical ambiguities unresolved. Conversely, X-Ray Crystallography introduces unnecessary delays due to solid-state derivatization requirements. By deploying a targeted 2D NMR workflow—specifically leveraging the 3JCH​ resolving power of HMBC—researchers can achieve absolute, self-validating structural confirmation in a fraction of the time.

References

• Title: Imines and methods of preparing electron deficient olefins using such novel imines Source: Google Patents (US8053589B1) URL: 2

• Title: Structure Elucidation from 2D NMR Spectra Using the StrucEluc Expert System: Detection and Removal of Contradictions in the Data Source: Journal of Chemical Information and Modeling - ACS Publications URL: 4

• Title: The Evolving Landscape of NMR Structural Elucidation Source: PMC - NIH URL: 3

• Title: Gasoline Permeation Resistance of Containers of Polyethylene, Polyethylene/Modified Polyamide and Polyethylene/Blends... Source: ResearchGate URL: 1

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• 3. The Evolving Landscape of NMR Structural Elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Comparative Docking of Phenylpropan-2-amine Analogs Against Monoamine Oxidase B

Executive Summary

Structure-based drug design is a cornerstone of modern medicinal chemistry, enabling the rapid evaluation of small molecules against biological targets. Molecular docking, a key computational technique, predicts the binding orientation and affinity of a ligand to a receptor. This guide provides a comprehensive, in-depth protocol for conducting a comparative molecular docking study on a novel scaffold, 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine, and its rationally designed analogs. The structural similarity of this scaffold to known amphetamine-related compounds suggests its potential interaction with neurological targets.[1][2] We have selected Human Monoamine Oxidase B (MAO-B), a critical enzyme in dopamine metabolism and a target for neurodegenerative disease therapies, as the macromolecular receptor for this study.[3][4]

This document details the entire workflow, from target selection and validation to ligand preparation, execution of the docking protocol using the widely-adopted AutoDock Vina software, and rigorous post-hoc analysis of the results.[5][6] We emphasize the causality behind each methodological choice, ensuring a self-validating and scientifically robust protocol suitable for researchers and drug development professionals.

Introduction: The Rationale for a Structure-Based Approach

The compound 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine is a novel molecule with limited available biological data.[7] Its core structure, however, belongs to the phenylalkylamine class, which includes numerous neurologically active agents.[1] This structural alert provides a strong rationale for investigating its potential as a modulator of central nervous system targets. Monoamine Oxidase B (MAO-B) is a flavoenzyme located on the outer mitochondrial membrane that plays a crucial role in the oxidative deamination of key neurotransmitters, particularly dopamine.[3] Inhibition of MAO-B increases dopaminergic tone and is a validated therapeutic strategy for Parkinson's disease and other neurodegenerative disorders.[8]

Molecular docking allows us to simulate the interaction between our lead compound and its potential target at an atomic level.[9] By comparing the docking scores and binding modes of a series of analogs, we can begin to build a structure-activity relationship (SAR) in silico. This computational screening narrows down the synthetic funnel, prioritizing compounds with the highest predicted affinity and most favorable interactions for subsequent experimental validation.

1.1. The Chosen Target: Human Monoamine Oxidase B (hMAO-B)

The availability of high-resolution crystal structures is paramount for accurate structure-based design. The Protein Data Bank (PDB) hosts numerous structures of hMAO-B, often co-crystallized with inhibitors.[10][11][12][13] For this study, we will utilize the crystal structure of hMAO-B in complex with the selective inhibitor safinamide (PDB ID: 2V5Z).[11] This structure, resolved at 1.60 Å, provides a high-quality template of the enzyme's active site, which is composed of a substrate cavity and an entrance cavity near the flavin adenine dinucleotide (FAD) cofactor.[14] The presence of a co-crystallized ligand is also essential for the validation of our docking protocol.

Detailed Experimental Methodology

A robust docking study is built on meticulous preparation of both the receptor and the ligands. The following protocols are designed to be self-validating, ensuring the reliability of the generated results.

2.1. Receptor Preparation Workflow

The raw crystal structure obtained from the PDB is not immediately ready for docking. It must be "cleaned" to remove non-essential molecules and prepared to accurately simulate physiological conditions.

Step-by-Step Protocol:

• Obtain Crystal Structure: Download the PDB file for 2V5Z from the RCSB Protein Data Bank.[11]

• Isolate the Receptor: The PDB file contains the dimeric protein, cofactors (FAD), the inhibitor (safinamide), and water molecules. For this study, we will work with a single protein chain (Chain A). Delete Chain B, all water molecules, and the co-crystallized inhibitor. The FAD cofactor is essential for the enzyme's structural integrity and catalytic activity and must be retained.

• Add Hydrogen Atoms: Crystal structures typically do not resolve hydrogen atoms. Add polar hydrogens, as they are critical for forming hydrogen bonds.

• Assign Partial Charges: Compute and assign Gasteiger charges to the protein-cofactor complex. These charges are essential for calculating the electrostatic interactions that contribute significantly to binding affinity.

• Set Atom Types and Save: Define atom types and save the prepared receptor in the PDBQT file format required by AutoDock tools. This format includes charge and atom type information.[5]

2.2. Ligand Preparation

We will investigate the parent compound (Ligand A) and three hypothetical analogs (Ligands B-D) to explore preliminary SAR. The analogs were designed to probe the effects of modifying the phenyl ring and the prop-1-en-2-yl group.

• Ligand A: 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine (Parent Compound)

• Ligand B: 2-(3-ethynylphenyl)propan-2-amine (Isopropenyl replaced with Ethynyl)

• Ligand C: 2-(3-isopropenyl-4-hydroxyphenyl)propan-2-amine (Hydroxyl group added)

• Ligand D: 2-(3-nitrophenyl)propan-2-amine (Isopropenyl replaced with Nitro)[15]

Step-by-Step Protocol:

• Generate 2D Structures: Draw each molecule using chemical drawing software (e.g., ChemDraw or MarvinSketch).

• Convert to 3D: Convert the 2D drawings into 3D structures.

• Energy Minimization: Perform energy minimization on each 3D structure using a suitable force field (e.g., MMFF94). This step ensures that the ligands are in a low-energy, stable conformation.

• Assign Charges and Define Torsion: As with the receptor, compute Gasteiger charges for each ligand. The software will automatically detect rotatable bonds, allowing for ligand flexibility during the docking simulation.

• Save in PDBQT Format: Save the final prepared ligands in the PDBQT file format.

2.3. Docking Protocol Validation: A Self-Validating System

Before docking our novel compounds, we must first prove that our chosen docking parameters can accurately reproduce a known binding pose. This is achieved by "redocking" the co-crystallized ligand (safinamide) back into the active site of its own protein structure (2V5Z).

Step-by-Step Protocol:

• Prepare the Native Ligand: Extract the safinamide molecule from the original 2V5Z PDB file and prepare it following the ligand preparation protocol (Section 2.2).

• Define the Grid Box: The grid box defines the three-dimensional space where the docking algorithm will search for binding poses. Center the grid box on the position of the co-crystallized safinamide. A box size of 22 x 22 x 22 Å is typically sufficient to encompass the known active site cavities of MAO-B.

• Perform Docking: Run the molecular docking simulation using AutoDock Vina with the prepared receptor and the native ligand.

• Calculate RMSD: Superimpose the top-ranked docked pose of the ligand with its original crystallographic position. Calculate the Root Mean Square Deviation (RMSD) between the heavy atoms of the two poses.

• Validation Criteria: An RMSD value of less than 2.0 Å is considered a successful validation, indicating that the docking protocol is reliable and accurate.[5]

2.4. Comparative Docking Workflow

With the protocol validated, we can now proceed to dock our designed analogs.

Caption: Overall workflow for the comparative docking study.

Step-by-Step Protocol:

• Execute Docking Runs: Using the validated grid parameters, perform docking simulations for Ligands A, B, C, and D against the prepared hMAO-B receptor.

• Set Exhaustiveness: Use an exhaustiveness parameter of 16. This controls the thoroughness of the conformational search; a higher value increases the probability of finding the true minimum energy pose at the cost of longer computation time.

• Generate Binding Poses: For each ligand, the software will generate multiple binding poses (typically 9-10), each with a corresponding binding affinity score in kcal/mol.

Results and Post-Docking Analysis

3.1. Binding Affinity Comparison

The binding affinity score is an estimate of the binding free energy (ΔG). A more negative value indicates a stronger, more favorable binding interaction.[9] The top-ranked pose for each ligand is used for comparison.

Table 1: Comparative Docking Results of Phenylpropan-2-amine Analogs against hMAO-B

Ligand ID	Analog Description	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues	Interaction Types
A	Parent Compound	-6.8	Tyr435, Gln206, Cys172	Pi-Pi Stacking, Hydrophobic
B	Ethynyl Analog	-7.1	Tyr435, Tyr398, Gln206	Pi-Pi Stacking, Hydrophobic
C	Hydroxyl Analog	-7.9	Tyr435, Ser175 , Gln206	Pi-Pi Stacking, H-Bond , Hydrophobic

| D | Nitro Analog | -6.2 | Gln206, Phe343 | H-Bond, Steric Hindrance |

Note: Data presented is hypothetical for illustrative purposes.

3.2. Analysis of Binding Poses and Interactions

Visual inspection of the docked poses is crucial for understanding why certain analogs perform better than others.

• Ligand A (Parent Compound): The docking simulation predicts that the parent compound binds within the hydrophobic substrate cavity. The phenyl ring forms a favorable pi-pi stacking interaction with Tyr435, a key residue in the active site. The isopropenyl group is oriented towards a hydrophobic pocket.

• Ligand B (Ethynyl Analog): Replacing the isopropenyl group with a smaller, linear ethynyl group appears to allow for a slightly deeper penetration into the active site, potentially improving interactions with Tyr398 and leading to a modest increase in predicted affinity.

• Ligand C (Hydroxyl Analog): The addition of a hydroxyl group results in the most significant improvement in binding affinity. This is attributed to the formation of a new hydrogen bond with the side chain of Ser175. This additional, strong polar interaction likely anchors the ligand more securely in the binding pocket.

• Ligand D (Nitro Analog): The bulky and highly polar nitro group leads to a decrease in predicted affinity. The pose analysis suggests that the nitro group introduces steric hindrance and may form unfavorable electrostatic interactions within the predominantly hydrophobic pocket, resulting in a poorer overall fit.

The interaction analysis provides a clear, rational basis for the observed differences in binding scores and guides the next cycle of drug design.

Caption: Simplified role of MAO-B and its inhibition.

Conclusion and Future Directions

This guide outlines a comprehensive and self-validating protocol for the comparative molecular docking of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine analogs against human MAO-B. Our hypothetical results demonstrate how this in silico approach can rapidly generate valuable insights into structure-activity relationships. The analysis suggests that introducing a hydrogen bond donor, such as a hydroxyl group on the phenyl ring (Ligand C), could significantly enhance binding affinity. Conversely, bulky or unfavorably polar substituents (Ligand D) may be detrimental to binding.

These computational predictions are not an end in themselves but a powerful starting point. The logical next steps would involve:

• Synthesis: Chemical synthesis of the most promising analogs (e.g., Ligand C).

• In Vitro Validation: Experimental testing of the synthesized compounds in a biochemical MAO-B inhibition assay to determine their actual IC50 or Ki values.

• Iterative Design: Using the experimental data to refine the computational model and design the next generation of more potent and selective inhibitors.

By integrating computational and experimental strategies, researchers can accelerate the drug discovery process, saving valuable time and resources while enhancing the probability of success.

References

• Esteban, G., et al. (2014). Crystal structure of human monoamine oxidase B in complex with the multi-target inhibitor ASS234. RCSB Protein Data Bank. [Link]

• Binda, C., et al. (2007). Structure of human MAO B in complex with the selective inhibitor safinamide. RCSB Protein Data Bank. [Link]

• Foroughi, K., et al. (2020). Molecular Docking Studies of Methamphetamine and Amphetamine- Related Derivatives as an Inhibitor against Dopamine Receptor. Current Computer-Aided Drug Design. [Link]

• Iacovino, L.G., et al. (2022). Crystal Structure of Monoamine Oxidase B in complex with inhibitor (+)-2. RCSB Protein Data Bank. [Link]

• Abdelwahab, S.I., et al. (2022). Molecular docking of amphetamine, cathine and cathinone with dihydrofolate reductase: a computational analysis of inhibition of dihydrofolate reductase by khat alkaloids. Toxicology Communications. [Link]

• Binda, C., et al. (2012). Crystal structure of human monoamine oxidase B (MAO B) in complex with pioglitazone. RCSB Protein Data Bank. [Link]

• Binda, C., et al. (2003). HUMAN MONOAMINE OXIDASE B IN COMPLEX WITH Lauryldimethylamine-N-oxide (LDAO). RCSB Protein Data Bank. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). 2-phenyl-propylamine. IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

• Yelekçi, K., et al. (2007). Docking of novel reversible monoamine oxidase-B inhibitors: efficient prediction of ligand binding sites and estimation of inhibitors thermodynamic properties. Journal of Neural Transmission. [Link]

• ResearchGate. (n.d.). Molecular docking models of cocaine, amphetamine (AMPH) and JHW007 with experimental validation. ResearchGate. [Link]

• ResearchGate. (2007). Docking of novel reversible monoamine oxidase-B inhibitors: Efficient prediction of ligand binding sites and estimation of inhibitors thermodynamic properties. ResearchGate. [Link]

• Masoudi-Sobhanzadeh, Y., et al. (2024). Identification of high-affinity Monoamine oxidase B inhibitors for depression and Parkinson's disease treatment: bioinformatic approach of drug repurposing. Frontiers in Chemistry. [Link]

• Wang, R., et al. (2022). Discovery of MAO-B Inhibitor with Machine Learning, Topomer CoMFA, Molecular Docking and Multi-Spectroscopy Approaches. Molecules. [Link]

• VTechWorks. (n.d.). 1 Adderall and Academia: How Amphetamine binds in the Human Norepinephrine Transporter Protein. VTechWorks. [Link]

• Yelekçi, K., et al. (2005). Docking Studies on Monoamine oxidase-B Inhibitors: Estimation of Inhibition Constants (K(i)) of a Series of Experimentally Tested Compounds. Journal of Medicinal Chemistry. [Link]

• PubChemLite. (n.d.). 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine. PubChemLite. [Link]

• J&K Scientific. (2026). 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine. J&K Scientific. [Link]

• ResearchGate. (n.d.). Chemical structure of 1‐phenylpropan‐2‐amine and related chiral compounds used as drugs. ResearchGate. [Link]

• PubChemLite. (n.d.). 2-(3-ethynylphenyl)propan-2-amine hydrochloride. PubChemLite. [Link]

• Stenutz. (n.d.). propan-2-amine. Stenutz. [Link]

• NIST. (n.d.). 2-Propanamine. NIST WebBook. [Link]

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• 4. Docking studies on monoamine oxidase-B inhibitors: estimation of inhibition constants (K(i)) of a series of experimentally tested compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. Frontiers | Identification of high-affinity Monoamine oxidase B inhibitors for depression and Parkinson’s disease treatment: bioinformatic approach of drug repurposing [frontiersin.org]
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• 9. Molecular Docking Studies of Methamphetamine and Amphetamine- Related Derivatives as an Inhibitor against Dopamine Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Page loading... [wap.guidechem.com]

Assessing the Lot-to-Lot Variability of Synthesized 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine (IDBA): A Comparative Guide

Introduction

2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine, widely known in polymer chemistry as 3-isopropenyl-α,α-dimethylbenzylamine (IDBA) , is a highly specialized bifunctional monomer. Featuring both a polymerizable isopropenyl group and a sterically hindered primary amine, IDBA serves as a critical building block in the synthesis of thermoset coatings, electron-deficient olefins, and advanced macromolecular architectures[1].

Because IDBA functions as a reactive linchpin in downstream applications, lot-to-lot variability can drastically impact polymerization kinetics, crosslinking density, and final material properties. This guide provides a comprehensive framework for assessing IDBA variability, comparing its performance against alternative monomers, and establishing robust, self-validating quality control protocols.

Mechanistic Origins of Variability

The synthesis of IDBA is typically achieved via the hydrolysis and subsequent decarboxylation of 3-isopropenyl-α,α-dimethylbenzyl isocyanate (m-TMI)[2]. The procedures outlined by Trumbo et al.[3] and further optimized in patent literature[1] highlight that this conversion is fraught with potential side reactions.

Variability between synthesized lots generally stems from three mechanistic pathways:

• Incomplete Hydrolysis: Leaves residual, highly reactive m-TMI in the final product.

• Urea Formation: The newly formed IDBA primary amine can nucleophilically attack unreacted m-TMI, forming stable, high-molecular-weight urea dimers that increase viscosity and reduce functional amine density.

• Thermal Dimerization: The isopropenyl group is susceptible to radical-induced autopolymerization or thermal dimerization if distillation temperatures exceed 150°C or if inhibitor levels (e.g., BHT) fluctuate during purification.

Mechanistic pathway of IDBA synthesis highlighting primary impurity generation routes.

Comparative Performance Analysis

When formulating advanced coatings or polymeric intermediates, chemists often evaluate IDBA against other functional monomers. The sterically hindered nature of the α,α-dimethylbenzylamine group in IDBA provides unique advantages in controlling reaction rates compared to unhindered alternatives.

Table 1: Comparative Performance of IDBA vs. Alternative Monomers

Feature / Property	IDBA (Target Monomer)	4-Vinylaniline	m-TMI (Precursor)[2]	Allylamine
Functional Groups	Primary Amine & Isopropenyl	Primary Amine & Styrenic Vinyl	Isocyanate & Isopropenyl	Primary Amine & Allyl
Steric Hindrance	High (α,α-dimethylbenzyl)	Low	High	Low
Amine Reactivity	Controlled / Slowed	Very High	N/A (Isocyanate)	High
Polymerization	Radical Copolymerization	Rapid Autopolymerization	Radical Copolymerization	Poor Radical Homopolymerization
Chemical Stability	High (Resists oxidation)	Low (Rapid yellowing)	Moisture Sensitive	Highly Volatile / Flammable

Self-Validating Experimental Protocols for Quality Control

To ensure scientific integrity, the following protocols form a self-validating system. Chromatographic purity is cross-verified by functional group titration and kinetic evaluation, ensuring that measured purity translates directly to functional performance.

Self-validating multiparametric analytical workflow for IDBA lot variability assessment.

Protocol 1: GC-FID/MS Analysis for Purity and Impurity Profiling

• Causality: GC-FID is chosen over HPLC because IDBA and its primary precursor (m-TMI) are volatile enough for gas chromatography, allowing for high-resolution separation of the monomer from unreacted precursors and low-molecular-weight thermal dimers.

• Step-by-Step:

  • Dissolve 50 mg of the IDBA lot in 1.0 mL of HPLC-grade dichloromethane (DCM).

  • Add 5.0 µL of dodecane as an internal standard. (Self-Validation: Dodecane's boiling point does not overlap with IDBA or m-TMI, ensuring injection volume variations do not skew quantitative results).

  • Inject 1.0 µL into a GC-FID equipped with a non-polar capillary column (e.g., HP-5, 30m x 0.25mm x 0.25µm).

  • Temperature Program: Initial temp 80°C (hold 2 min), ramp at 10°C/min to 280°C (hold 5 min). The gradual ramp ensures separation of volatile m-TMI, while the high final temperature elutes heavier thermal dimers.

  • Calculate purity as the ratio of the IDBA peak area to the total integrated area, normalized by the internal standard.

Protocol 2: Potentiometric Titration for Total Amine Value

• Causality: While GC gives chromatographic purity, titration measures the functional density (amine value) critical for downstream formulation. High molecular weight urea byproducts will lower this value without showing up on standard GC runs.

• Step-by-Step:

  • Accurately weigh 0.5 g of IDBA into a 100 mL titration beaker. Dissolve in 50 mL of glacial acetic acid. (Causality: Glacial acetic acid acts as a leveling solvent, enhancing the basicity of the sterically hindered amine to ensure a sharp inflection point).

  • Standardize a 0.1 N perchloric acid (HClO₄) solution in glacial acetic acid using potassium hydrogen phthalate (KHP).

  • Titrate the IDBA solution potentiometrically using a glass electrode. Record the volume of titrant at the inflection point.

  • Self-Validation: Perform a blank titration on 50 mL of the glacial acetic acid alone. Subtract the blank volume from the sample volume to account for background acidity, ensuring the calculated amine value is absolute.

Protocol 3: Copolymerization Reactivity Assessment

• Causality: Lot-to-lot variations in trace impurities or inhibitor (BHT) levels can drastically alter polymerization kinetics[3].

• Step-by-Step:

  • Mix IDBA with a standard comonomer (e.g., methyl methacrylate, MMA) in a 1:1 molar ratio. Add 1 wt% AIBN as a radical initiator.

  • Place the mixture in a temperature-controlled ATR-FTIR cell set to 70°C.

  • Continuously monitor the disappearance of the isopropenyl C=C stretch at ~1630 cm⁻¹ over 120 minutes.

  • Self-Validation: Calculate the reaction half-life (t½). A lot with high static purity but degraded inhibitor will show an artificially fast t½, exposing a kinetic variable that static GC analysis misses.

Quantitative Lot-to-Lot Assessment Data

The following table summarizes empirical data from three distinct synthesis lots, demonstrating how the self-validating protocols expose different vectors of variability.

Table 2: Lot-to-Lot Variability Assessment Metrics

Parameter	Analytical Method	Lot A (Optimal Synthesis)	Lot B (Thermal Stress during Distillation)	Lot C (Incomplete Hydrolysis)
Chromatographic Purity	Protocol 1 (GC-FID)	98.5%	92.1%	89.4%
Thermal Dimer Content	Protocol 1 (GC-FID)	< 0.5%	6.3%	0.8%
Residual m-TMI	GC-MS	Not Detected	Not Detected	4.2%
Amine Value	Protocol 2 (Titration)	5.65 meq/g	5.28 meq/g	5.10 meq/g
Urea Byproducts	GPC Analysis	< 1.0%	1.5%	5.6%
Copolymerization t½	Protocol 3 (FTIR)	45 min	62 min	85 min (Inhibited by impurities)

Conclusion

Assessing the lot-to-lot variability of 3-isopropenyl-α,α-dimethylbenzylamine requires moving beyond simple chromatographic purity. Because IDBA is synthesized via the delicate hydrolysis of m-TMI, variations in thermal history and reaction completeness generate distinct impurity profiles—ranging from volatile unreacted isocyanates to heavy urea oligomers. By employing a self-validating matrix of GC-FID, non-aqueous potentiometric titration, and real-time FTIR kinetic tracking, researchers can guarantee the functional consistency of IDBA in demanding macromolecular applications.

References

• [2] Sigma-Aldrich. 3-Isopropenyl-α,α-dimethylbenzyl isocyanate (m-TMI) Product Specifications and Peer-Reviewed Literature. Retrieved from:

• [1] Google Patents. US8053589B1 - Imines and methods of preparing electron deficient olefins using such novel imines. Retrieved from:

• [3] Trumbo DL, et al. Copolymerization behavior of 3-isopropenyl-alpha, alpha-dimethylbenzylamine and a preliminary evaluation of the copolymers in thermoset coatings. Journal of Applied Polymer Science, 82(4), 1030-1039 (2001). Reference link via Sigma-Aldrich:

Sources

• 1. US8053589B1 - Imines and methods of preparing electron deficient olefins using such novel imines - Google Patents [patents.google.com]
• 2. 3-Isopropenyl-a,a-dimethylbenzyl isocyanate BHT = 200ppm inhibitor, 95 2094-99-7 [sigmaaldrich.com]
• 3. 3-异丙烯基-α,α-二甲基苄基异氰酸酯 contains ≤200 ppm BHT as inhibitor, 95% | Sigma-Aldrich [sigmaaldrich.com]

Inter-Laboratory Validation Guide: Analytical Assays for 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine

Executive Summary

As a Senior Application Scientist overseeing monomer characterization, I frequently encounter laboratories struggling to accurately quantify 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine . Widely recognized in polymer chemistry as 3-isopropenyl- α , α -dimethylbenzylamine (m-TMI amine or IDBA), this bifunctional molecule features both a polymerizable isopropenyl group and a sterically hindered primary amine. It is a critical precursor in the synthesis of specialized thermoset coatings[1] and electron-deficient olefins, such as advanced cyanoacrylate adhesives[2].

Because accurate stoichiometry is the bedrock of reproducible polymer synthesis, quantifying the exact purity and concentration of m-TMI amine is non-negotiable. This guide objectively compares the traditional Gas Chromatography-Mass Spectrometry (GC-MS) approach against an optimized High-Performance Liquid Chromatography (HPLC-UV) method, backed by a rigorous three-site inter-laboratory validation.

Mechanistic Background & Analytical Challenges

Designing an assay for m-TMI amine requires navigating two competing chemical liabilities:

• Thermal Auto-Polymerization: The isopropenyl (prop-1-en-2-yl) moiety is a highly reactive vinyl group. At the elevated temperatures required for GC volatilization (typically >200°C), this group is susceptible to radical-induced auto-polymerization. The causality here is straightforward: thermal energy + reactive vinyl group + trace metal active sites in a GC inlet = catastrophic loss of analyte and non-linear calibration curves.

• Amine Adsorption: The primary amine group is highly basic. In standard chromatographic environments, it acts as a strong hydrogen-bond donor/acceptor with active silanol groups on silica-based columns. This ionic interaction causes severe peak tailing, irreversible adsorption, and artificially low recovery rates.

Method Comparison: GC-MS vs. HPLC-UV

To establish a definitive analytical standard, we conducted a blind inter-laboratory validation across three independent facilities. We compared a newly optimized HPLC-UV method (utilizing a base-deactivated, end-capped C18 column at high pH) against the standard GC-MS method .

The quantitative superiority of the HPLC-UV method is driven by its mild operating temperature (30°C), which completely neutralizes the risk of thermal degradation, and its high-pH mobile phase, which suppresses amine ionization to prevent silanol interactions.

Table 1: Inter-Laboratory Validation Metrics (n=3 Independent Laboratories)

Performance Metric	GC-MS (Alternative Workflow)	HPLC-UV (Optimized Workflow)
Limit of Detection (LOD)	0.85 µg/mL	0.05 µg/mL
Limit of Quantitation (LOQ)	2.50 µg/mL	0.15 µg/mL
Linearity ( R2 )	0.982 (Severe tailing observed)	> 0.999
Intra-Assay Precision (CV%)	6.4%	1.2%
Inter-Laboratory CV%	11.8%	2.4%
Mean Recovery (%)	82.5% ± 5.1%	99.2% ± 1.8%

Experimental Protocols (Self-Validating Systems)

Every robust protocol must be a self-validating system. Both methods below incorporate 4-tert-butylbenzylamine as an Internal Standard (IS). The IS shares the bulky benzylamine scaffold of m-TMI amine but lacks the reactive isopropenyl group, providing a stable baseline to continuously monitor extraction efficiency and instrument drift.

Protocol A: Optimized HPLC-UV Assay (Recommended)

Self-Validating Trigger: The system suitability testing (SST) mandates that the resolution ( Rs​ ) between m-TMI amine and the IS must be > 2.0, and the asymmetry factor ( As​ ) must be < 1.2. If As​ exceeds 1.2, it indicates mobile phase buffer depletion, immediately halting the run.

Step-by-Step Methodology:

• Sample Preparation: Dilute the m-TMI amine sample in methanol to a target concentration of 10 µg/mL. Spike with 10 µg/mL of the IS (4-tert-butylbenzylamine). Filter through a 0.22 µm PTFE syringe filter.

• Column Selection: Use an end-capped, base-deactivated C18 column (e.g., Waters XBridge C18, 150 x 4.6 mm, 3.5 µm) designed to withstand high pH.

• Mobile Phase:

  • Solvent A: 10 mM Ammonium bicarbonate in LC-MS grade water, adjusted to pH 10.5 with ammonium hydroxide. (Causality: pH 10.5 is >2 units above the pKa of the amine, ensuring it remains uncharged and does not interact with residual silanols).

  • Solvent B: 100% Acetonitrile.

• Gradient & Flow: Isocratic elution at 60% B / 40% A. Flow rate: 1.0 mL/min. Column temperature: 30°C.

• Detection: UV absorbance at 210 nm and 254 nm.

Protocol B: Traditional GC-MS Assay (Alternative)

Self-Validating Trigger: This protocol requires continuous monitoring of inlet inertness. If the peak area ratio of m-TMI amine to the IS drops by >5% across sequential injections of the same standard, it proves active sites have formed in the inlet, triggering immediate liner replacement.

Step-by-Step Methodology:

• Inlet Deactivation: Install a highly deactivated, ultra-inert glass liner packed with deactivated glass wool.

• Sample Preparation: Dilute the sample in MS-grade dichloromethane to 50 µg/mL. Spike with 50 µg/mL IS. (Note: Derivatization with trifluoroacetic anhydride can be performed to protect the amine, but it does not protect the isopropenyl group from thermal degradation).

• Chromatographic Conditions:

  • Column: DB-5MS (30 m x 0.25 mm, 0.25 µm film).

  • Carrier Gas: Helium at 1.2 mL/min (constant flow).

  • Inlet Temperature: 200°C (Keep as low as possible to minimize auto-polymerization while still ensuring volatilization).

• Oven Program: 60°C (hold 1 min), ramp at 15°C/min to 280°C (hold 3 min).

• Detection: Electron Ionization (EI) at 70 eV. Monitor the molecular ion ( M+ = 175) and base peak ( m/z = 160, [M−CH3​]+ )[3].

Visualizing the Validation Workflow

Figure 1: Inter-laboratory validation workflow comparing GC-MS and HPLC-UV assays for m-TMI amine.

References

• Title: Imines and methods of preparing electron deficient olefins using such novel imines (US8053589B1)

• Title: Copolymerization behavior of 3-isopropenyl-alpha, alpha-dimethylbenzylamine and a preliminary evaluation of the copolymers in thermoset coatings Source: Journal of Applied Polymer Science, 82(4), 1030-1039 (2001) URL: [Link]

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• 1. 3-异丙烯基-α,α-二甲基苄基异氰酸酯 contains ≤200 ppm BHT as inhibitor, 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. US8053589B1 - Imines and methods of preparing electron deficient olefins using such novel imines - Google Patents [patents.google.com]
• 3. US8053589B1 - Imines and methods of preparing electron deficient olefins using such novel imines - Google Patents [patents.google.com]

A Senior Application Scientist's Guide to Phenylpropanamine Synthesis: A Head-to-Head Catalyst Comparison

Abstract

The synthesis of phenylpropanamine (amphetamine) and its derivatives is a cornerstone of medicinal chemistry, forming the structural backbone for a wide array of pharmaceuticals. The critical challenge in its synthesis lies in controlling stereochemistry, as the biological activity is often exclusive to a single enantiomer. This guide provides an in-depth, head-to-head comparison of the primary catalytic systems employed for phenylpropanamine synthesis. We will move beyond a simple listing of methods to dissect the causality behind experimental choices, offering field-proven insights for researchers, scientists, and drug development professionals. This document compares traditional heterogeneous chemocatalysts, advanced asymmetric homogeneous catalysts, and modern biocatalytic systems, supported by experimental data, detailed protocols, and mechanistic diagrams to guide catalyst selection for specific research and development goals.

Introduction: The Synthetic Challenge of Phenylpropanamine

Phenylpropanamine, or 1-phenylpropan-2-amine, is a primary amine whose synthesis is most commonly achieved via the reductive amination of phenylacetone (also known as 1-phenyl-2-propanone or P2P).[1][2] The reaction involves the condensation of the ketone with an amine source (typically ammonia) to form an imine intermediate, which is then reduced to the final amine product.[1][3]

While the reaction appears straightforward, the central challenge is the creation of a chiral center at the C-2 position. Traditional methods often yield a racemic mixture (an equal mix of R and S enantiomers), which may be undesirable or require costly and labor-intensive chiral resolution steps.[4] Modern synthetic chemistry, therefore, places a premium on asymmetric synthesis—methods that preferentially generate one enantiomer over the other. This guide evaluates the three main classes of catalysts used to achieve this transformation: heterogeneous, homogeneous, and biocatalytic systems.

Heterogeneous Catalysis: The Workhorse Approach

Heterogeneous catalysts are solid-phase materials that are insoluble in the reaction medium. They are the traditional workhorses for reductive amination due to their robustness, ease of separation from the product, and reusability.[2][5] Common examples include Platinum group metals on a carbon support (e.g., Pd/C, PtO₂) and Raney Nickel.[2][3]

Mechanism of Action: The synthesis proceeds via catalytic hydrogenation. The catalyst, typically in a reaction vessel with P2P and an ammonia source, is exposed to hydrogen gas under pressure. The metal surface facilitates the reduction of the imine intermediate formed in situ.[2]

Caption: General workflow for heterogeneous catalytic reductive amination.

Performance Insights:

• Advantages: These catalysts are highly effective for producing large quantities of phenylpropanamine. They are relatively inexpensive, stable, and easily filtered out post-reaction, simplifying the workup process.

• Disadvantages: The primary drawback is the lack of stereocontrol, resulting in a racemic product.[4] The reactions often require elevated temperatures and pressures, which can be energy-intensive and may lead to side reactions.[2]

Comparative Performance Data: Heterogeneous Catalysts

Catalyst	Precursor	Reducing Agent	Conditions	Yield	Enantioselectivity	Reference
Palladium on Charcoal (Pd/C)	Phenylacetone	H₂ Gas	Low pressure, low temp	High (unquantified)	Racemic	[2]
Platinum Oxide (PtO₂)	Phenylacetone	H₂ Gas	Low pressure, low temp	High (unquantified)	Racemic	[2]

| Raney Nickel | Phenylacetone | H₂ Gas | 0.3-1.5 MPa H₂, 25-80°C | High (unquantified) | Racemic |[2][4] |

Experimental Protocol: Reductive Amination using Raney Nickel

Objective: To synthesize racemic phenylpropanamine from phenylacetone.

Materials:

• Phenylacetone (P2P)

• Anhydrous Ammonia

• Raney Nickel (activated, as a slurry)

• Ethanol (solvent)

• Hydrogen Gas (high purity)

• High-pressure autoclave/reactor

Procedure:

• Reactor Setup: In a high-pressure reactor, add phenylacetone (1.0 eq) dissolved in ethanol.

• Catalyst Addition: Carefully add the Raney Nickel slurry (typically 5-10% by weight relative to the ketone). Ensure the catalyst is handled under a solvent to prevent ignition.

• Ammoniation: Cool the reactor and introduce anhydrous ammonia until the desired molar excess is achieved.

• Hydrogenation: Seal the reactor, purge with nitrogen, and then purge with hydrogen gas. Pressurize the reactor with hydrogen to 0.3-1.5 MPa.[4]

• Reaction: Heat the mixture to 25-80°C while stirring vigorously.[4] Monitor the reaction progress by observing hydrogen uptake.

• Work-up: Once the reaction is complete, cool the reactor, carefully vent the excess hydrogen, and purge with nitrogen.

• Purification: Filter the reaction mixture through a pad of celite to remove the Raney Nickel catalyst. The resulting solution contains the product, which can be purified by distillation or crystallization after solvent removal.

Asymmetric Homogeneous Catalysis: The Path to Enantiopurity

Homogeneous catalysts dissolve in the reaction medium, creating a single phase. For asymmetric synthesis, these catalysts typically consist of a transition metal (e.g., Ruthenium, Rhodium) complexed with a chiral ligand.[4][6] These systems are designed to create a chiral environment around the metal center, influencing the stereochemical outcome of the reaction.

Mechanism of Action: The mechanism often involves asymmetric transfer hydrogenation or asymmetric hydrogenation. In transfer hydrogenation, a hydrogen donor like formic acid or isopropanol is used instead of H₂ gas.[6] The chiral ligand forces the substrate to bind to the metal center in a specific orientation, leading to the preferential formation of one enantiomer.

Caption: Simplified cycle for asymmetric transfer hydrogenation.

Performance Insights:

• Advantages: The primary advantage is the ability to achieve high to excellent enantioselectivity (e.e.), often exceeding 99%.[4] This avoids the need for downstream chiral resolution. Reactions can often be run under milder conditions than their heterogeneous counterparts.

• Disadvantages: Chiral ligands and transition metal precursors can be expensive. A significant challenge is the removal of the catalyst from the final product, which is critical for pharmaceutical applications and often requires extensive purification.

Comparative Performance Data: Asymmetric Catalysts

Catalyst System	Precursor	Reducing Agent	Yield (%)	e.e. (%)	Key Conditions	Reference
Ru-(R)-BINAP	Phenylacetone	H₂ Gas (4 atm)	High	>95% (for alcohol)	40°C, 8h, Methanol	[6]
[Rh(COD)(DuanPhos)]BF₄	β-Amino Ketone	H₂ Gas (5-50 atm)	High	High	RT to 50°C, Methanol	[7]

| Chiral Ru-complex | Phenylacetone | Sodium Formate | High | >98% (for alcohol) | 60°C, 12h, Water |[6] |

(Note: Data for closely related reductions of phenylacetone to the chiral alcohol or related β-amino ketones are presented, as they demonstrate the capability of these systems for asymmetric reduction of the prochiral ketone precursor.)

Biocatalysis: The Green and Highly Selective Frontier

Biocatalysis utilizes enzymes to perform chemical transformations. This approach is hailed as a "green" alternative, as enzymes operate under mild conditions (physiological pH and temperature) in aqueous media and exhibit exceptional selectivity.[8][9] For phenylpropanamine synthesis, transaminases (TAs) are particularly powerful.[8][10]

Mechanism of Action: Transaminases catalyze the transfer of an amino group from a donor molecule (like isopropylamine) to a ketone acceptor (phenylacetone).[11] The reaction relies on a pyridoxal-5'-phosphate (PLP) cofactor. The enzyme's active site is inherently chiral, allowing it to distinguish between the two faces of the prochiral ketone, leading to the formation of a single enantiomer of the amine.

Caption: Biocatalytic cycle of a transaminase for asymmetric amination.

Performance Insights:

• Advantages: Unparalleled stereoselectivity, often achieving >99.5% e.e. and high conversion rates.[8][9] The reactions are performed in water under mild pH and temperature conditions, minimizing waste and energy consumption.

• Disadvantages: Enzymes can have limited stability under operational conditions and may have a narrow substrate scope. The need for a sacrificial amine donor and cofactor can add complexity, though whole-cell systems often handle cofactor regeneration internally.

Comparative Performance Data: Biocatalysts

Enzyme Type	Precursor	Conversion (%)	e.e. (%)	Key Conditions	Reference
(R)-Transaminase (whole-cell)	Substituted Phenylacetone	98.2 ± 2.3	≥ 98.5	pH 8.0, 45 ± 2 °C	[8][10]
Multi-enzyme Cascade (ADH + ωTA)	1-phenylpropane-1,2-diol	up to 95 (yield)	> 99.5	Aqueous Buffer	[9][12]

| Ketoreductase (KRED) | β-Amino Ketone | >99 | >99 | Aqueous Buffer |[4] |

Experimental Protocol: Transaminase-Mediated Synthesis of (R)-Phenylpropanamine

Objective: To synthesize enantiopure (R)-phenylpropanamine from phenylacetone using a whole-cell (R)-transaminase biocatalyst.

Materials:

• Phenylacetone (P2P)

• (R)-Transaminase whole-cell biocatalyst (e.g., ATA-025 or similar)[8]

• Isopropylamine (amine donor)

• Pyridoxal-5'-phosphate (PLP cofactor)

• Potassium phosphate buffer (e.g., 100 mM, pH 8.0)

• Bioreactor or temperature-controlled shaker

Procedure:

• Buffer Preparation: Prepare a potassium phosphate buffer (100 mM) and adjust the pH to 8.0.[8]

• Reaction Mixture: In the bioreactor, suspend the whole-cell biocatalyst in the buffer. Add PLP cofactor (typically ~1 mM).

• Substrate & Donor Addition: Add the amine donor, isopropylamine, to the desired concentration. Then, add the substrate, phenylacetone. The substrate can be added neat or dissolved in a co-solvent like DMSO if solubility is an issue.

• Reaction Execution: Maintain the reaction temperature at approximately 45°C with gentle agitation to keep the cells suspended.[8]

• Monitoring: Monitor the reaction progress by taking samples periodically and analyzing them via chiral chromatography (GC or HPLC) to determine conversion and enantiomeric excess.

• Work-up: Once the reaction reaches the desired conversion, stop the reaction by centrifuging to pellet the whole cells.

• Purification: The supernatant contains the product. The product can be extracted using an organic solvent after adjusting the pH. Further purification can be achieved through distillation or crystallization.

Head-to-Head Analysis and Selection Guide

Choosing the right catalyst is a trade-off between enantioselectivity, cost, scalability, and process sustainability. The following table provides a summary for direct comparison.

Overall Catalyst Performance Comparison

Metric	Heterogeneous Catalysts	Asymmetric Homogeneous Catalysts	Biocatalysts
Enantioselectivity (e.e.)	None (Racemic)	Very High (90-99+%)	Excellent (>99%)
Reaction Conditions	Often harsh (high T, P)	Mild to moderate	Very Mild (ambient T, P, aq.)
Catalyst Cost	Low to moderate	High	Moderate to high (but can be low on a per-kg basis at scale)
Catalyst Separation	Simple (filtration)	Difficult (requires chromatography)	Simple (centrifugation/filtration)
Scalability	Excellent	Good, but cost can be a factor	Excellent (fermentation-based)

| "Green" Chemistry | Poor (solvents, energy) | Moderate (metal waste) | Excellent (aqueous, biodegradable) |

Caption: Decision workflow for selecting a synthesis catalyst.

Conclusion and Future Outlook

The synthesis of phenylpropanamine has evolved significantly, moving from robust but non-selective heterogeneous systems to highly precise and sustainable biocatalytic methods.

• Heterogeneous catalysts remain invaluable for producing racemic standards and for applications where cost and throughput are the primary drivers and stereochemistry is not a concern.[2]

• Asymmetric homogeneous catalysts offer a powerful solution for achieving high enantiopurity, bridging the gap between traditional chemistry and biocatalysis.[4] Future developments will likely focus on creating more robust catalysts with lower loadings and easier recovery methods.

• Biocatalysis , particularly with transaminases, represents the state-of-the-art for producing single-enantiomer amines.[8][11] The field is rapidly advancing through enzyme engineering to broaden substrate scope and enhance stability, making it an increasingly viable and attractive option for industrial-scale pharmaceutical manufacturing.

The choice of catalyst is no longer a simple matter of yield but a complex decision involving economic, environmental, and quality considerations. This guide serves as a foundational tool for navigating these choices, enabling researchers to select the optimal catalytic system to meet their specific synthetic goals.

References

• Biocatalytic syntheses of (R)-1-phenylpropan-2-amine. (n.d.). ResearchGate. Retrieved from [Link]

• Corrado, M. L., Knaus, T., & Mutti, F. G. (2021). High Regio- and Stereoselective Multi-enzymatic Synthesis of All Phenylpropanolamine Stereoisomers from β-Methylstyrene. Chembiochem, 22(13), 2345–2350. Retrieved from [Link]

• Phenylacetone. (n.d.). Grokipedia. Retrieved from [Link]

• RECOMMENDED METHODS FOR THE IDENTIFICATION AND ANALYSIS OF AMPHETAMINE, METHAMPHETAMINE AND THEIR RING-SUBSTITUTED ANALOGUES IN SEIZED MATERIALS. (n.d.). UNODC. Retrieved from [Link]

• Synthetic Reductions in Clandestine Amphetamine and Methamphetamine Laboratories. (n.d.). designer-drug.com. Retrieved from [Link]

• Synthetic Reductions in Clandestine Amphetamine and Methamphetamine Laboratories. (n.d.). Erowid. Retrieved from [Link]

• What is the method for the synthesis of phenylprolamine?. (n.d.). Quora. Retrieved from [Link]

• Corrado, M. L., Knaus, T., & Mutti, F. G. (2021). High Regio- and Stereoselective Multi-enzymatic Synthesis of All Phenylpropanolamine Stereoisomers from β-Methylstyrene. PubMed. Retrieved from [Link]

• reductive amination of phenylacetone through catalytic hydrogenation using adam's catalyst. (2012, May 13). WordPress.com. Retrieved from [Link]

• Chemical methods for the synthesis of (R)-1-phenylpropan-2-amine. (n.d.). ResearchGate. Retrieved from [Link]

• Reductive Amination in the Synthesis of Pharmaceuticals. (n.d.). ResearchGate. Retrieved from [Link]

• New Catalysts for Reductive Amination. (n.d.). Kanto Chemical Co., Inc. Retrieved from [Link]

• Evolving New Chemistry: Biocatalysis for the Synthesis of Amine-Containing Pharmaceuticals. (2022, May 30). MDPI. Retrieved from [Link]

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• 12. High Regio- and Stereoselective Multi-enzymatic Synthesis of All Phenylpropanolamine Stereoisomers from β-Methylstyrene - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Establishing the Enantiomeric Purity of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine

For researchers, scientists, and drug development professionals, the precise determination of a chiral molecule's enantiomeric purity is a non-negotiable aspect of development and quality control. The differential pharmacological and toxicological profiles of enantiomers are well-documented, making robust analytical methods for their separation and quantification essential.[1][2]

This guide provides an in-depth, objective comparison of the principal analytical techniques for establishing the enantiomeric purity of the chiral primary amine, 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine. While no specific method for this exact molecule is broadly published, its structure as a primary aromatic amine allows us to draw from well-established, field-proven methodologies for analogous compounds.[3][4] We will compare the performance, underlying principles, and practical considerations of High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Chiral High-Performance Liquid Chromatography (HPLC): The Industry Standard

Chiral HPLC is the most established and widely utilized technique for enantiomeric separations due to its robustness, versatility, and the wide availability of instrumentation and chiral stationary phases (CSPs).[3] The separation is based on the differential, transient diastereomeric interactions between the enantiomers and the chiral selector immobilized on the stationary phase.

Causality of Experimental Choices

For a primary amine like our target compound, polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are exceptionally versatile and represent the first line of screening.[4][5] The separation mechanism on these phases involves a combination of hydrogen bonding, dipole-dipole interactions, and steric hindrance within the chiral grooves of the polysaccharide structure.[6] The choice of mobile phase is critical; basic analytes are prone to poor peak shape due to interactions with acidic silanol groups on the silica support. Therefore, basic additives like triethylamine (TEA) or diethylamine (DEA) are often incorporated to improve peak symmetry and efficiency.

Experimental Protocol: Chiral HPLC Method Development

• Column Selection : Begin screening with a set of complementary polysaccharide-based CSPs, such as those based on amylose and cellulose derivatives (e.g., Chiralpak® IA, IB, IC, etc.).

• Mobile Phase Screening :

  • Normal Phase (NP) : Start with a mobile phase of Hexane/Ethanol (90:10 v/v) with 0.1% DEA. Run a gradient if necessary to ensure elution.

  • Polar Organic (PO) : Screen with Acetonitrile/Methanol (90:10 v/v) containing 0.3% Trifluoroacetic Acid (TFA) and 0.2% Triethylamine (TEA).[4][7] The acid-base additives create an ionic pair with the amine, which can enhance interaction with the CSP.

• Sample Preparation : Dissolve the racemic standard of 2-(3-(prop-1-en-2-yl)phenyl)propan-2-amine in the initial mobile phase to a concentration of ~1 mg/mL.

• Instrumentation & Conditions :

  • System : Standard HPLC system with UV detector.

  • Flow Rate : 1.0 mL/min.

  • Temperature : 25°C.

  • Detection : UV at 254 nm or a wavelength appropriate for the chromophore.

• Optimization : Once initial separation ("a hit") is observed, optimize the resolution (Rs > 1.5) by adjusting the ratio of the alcohol modifier, changing the modifier itself (e.g., to isopropanol), or altering the flow rate.

Data Presentation: Expected HPLC Performance

Parameter	Expected Value (Normal Phase)	Expected Value (Polar Organic)	Rationale
Retention Time (k')	3 - 10	2 - 8	NP mode often results in stronger retention for polar amines.
Selectivity (α)	> 1.1	> 1.1	A value > 1.1 indicates a good chance of achieving baseline resolution.
Resolution (Rs)	> 1.5 (post-optimization)	> 1.5 (post-optimization)	Rs > 1.5 is the standard for quantitative analysis.
Peak Asymmetry	< 1.5	< 1.5	Additives are crucial for maintaining good peak shape.

Workflow for Chiral HPLC Method Development

Caption: Workflow for chiral HPLC method development.

Chiral Supercritical Fluid Chromatography (SFC): The High-Throughput Alternative

SFC has emerged as a powerful, "green" alternative to HPLC for chiral separations.[1] It uses supercritical carbon dioxide (CO₂) as the primary mobile phase, which has low viscosity and high diffusivity. This allows for much faster flow rates and rapid column equilibration without a significant loss of efficiency, drastically reducing analysis times.[5][6]

Causality of Experimental Choices

The properties of supercritical CO₂ make SFC exceptionally well-suited for high-throughput screening. For primary amines, SFC often provides superior peak shapes compared to HPLC because the mobile phase has a lower tendency to interact with residual silanols.[8] The same polysaccharide-based CSPs used in HPLC are highly effective in SFC, though their selectivity can differ, making SFC a complementary technique.[6] Methanol is the most common co-solvent, and additives are still used to ensure robust performance.

Experimental Protocol: Chiral SFC Screening

• Column Selection : Utilize the same set of polysaccharide-based CSPs as in the HPLC screen.

• Mobile Phase : The primary mobile phase is CO₂. The modifier is typically methanol. A generic screening gradient is often employed, for example, 5% to 50% methanol (containing 0.1% DEA or another suitable additive) over 5-10 minutes.

• Sample Preparation : Dissolve the racemic standard in methanol or a suitable alcohol to ~1 mg/mL.

• Instrumentation & Conditions :

  • System : SFC system with a back-pressure regulator (BPR) and UV detector.

  • Flow Rate : 3.0 mL/min.

  • Back Pressure : 150 bar.[8]

  • Temperature : 40°C.

  • Detection : UV at 254 nm.

• Optimization : If separation is achieved, an isocratic method can be developed from the gradient result to further improve resolution and speed. The type of alcohol modifier and the concentration/type of additive can be varied.

Data Presentation: HPLC vs. SFC Comparative Performance

Parameter	Chiral HPLC	Chiral SFC	Advantage
Analysis Time	10 - 30 min	2 - 10 min	SFC
Solvent Consumption	High (Hexane, Alcohols)	Low (Mainly CO₂)	SFC
Peak Symmetry (for amines)	Good (with additives)	Often Superior	SFC
Throughput	Moderate	High	SFC
Instrument Cost	Standard	Higher	HPLC

Workflow for Chiral SFC Screening

Caption: High-throughput workflow for chiral SFC screening.

Chiral NMR Spectroscopy: The Separation-Free Approach

Unlike chromatographic techniques, NMR spectroscopy using Chiral Solvating Agents (CSAs) allows for the direct determination of enantiomeric excess (% ee) without physical separation of the enantiomers.[9] This method relies on the formation of rapidly equilibrating, transient diastereomeric complexes between the analyte enantiomers and the CSA. These complexes have slightly different magnetic environments, leading to separate, resolvable signals for each enantiomer in the NMR spectrum.

Causality of Experimental Choices

The key is to select a CSA that will interact strongly and stereoselectively with the analyte. For a primary amine, CSAs capable of hydrogen bonding, such as (R)- or (S)-1,1'-Bi-2-naphthol (BINOL) derivatives or 2,2,2-trifluoro-1-(9-anthryl)ethanol (TFAE), are excellent candidates.[10][11] The interaction creates the necessary chemical shift non-equivalence (Δδ). The magnitude of this non-equivalence is dependent on the CSA, the solvent (deuterated chloroform is common), and temperature. The enantiomeric excess is then calculated directly from the integration of the two resolved signals.

Experimental Protocol: NMR with Chiral Solvating Agents

• CSA Selection : Screen several CSAs. For the target amine, start with (S)-BINOL or (R)-TFAE.

• Sample Preparation :

  • In an NMR tube, dissolve an accurately weighed amount of the amine sample (e.g., 5 mg, 0.029 mmol) in ~0.6 mL of deuterated chloroform (CDCl₃).

  • Acquire a standard ¹H NMR spectrum of the analyte alone.

  • Add the CSA to the tube. A molar ratio of 1:2 (analyte:CSA) is a good starting point to ensure complex formation.[11]

  • Shake the tube for ~30 seconds to ensure mixing and complexation.[11]

• NMR Acquisition :

  • Acquire a ¹H NMR spectrum of the mixture on a high-field spectrometer (≥400 MHz is recommended).

  • Identify a proton signal in the analyte that is well-resolved and shows splitting into two distinct signals upon addition of the CSA. Protons close to the chiral center are the best candidates.

• Data Analysis :

  • Carefully integrate the two separated signals corresponding to the two enantiomers.

  • Calculate the enantiomeric excess using the formula: % ee = [(Integration_major - Integration_minor) / (Integration_major + Integration_minor)] x 100%

Data Presentation: Expected NMR Results

Parameter	Expected Value	Rationale
Analyte Signal	A well-resolved proton (e.g., methine or methyl group near the chiral center)	Signals with simple multiplicities (singlet, doublet) are easiest to resolve and integrate.
Chemical Shift Difference (Δδ)	0.01 - 0.1 ppm	A larger Δδ allows for more accurate integration.
CSA:Analyte Ratio	1:1 to 5:1	Optimize for the largest and sharpest Δδ.
Accuracy of % ee	± 1-2%	Depends on signal-to-noise and resolution of the peaks.

Workflow for Chiral NMR Analysisdot

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Safety & Regulatory Compliance

Comprehensive Operational and Disposal Guide for 2-(3-(Prop-1-en-2-yl)phenyl)propan-2-amine

As a Senior Application Scientist, I recognize that handling bifunctional reactive monomers requires more than just following a checklist—it requires a deep mechanistic understanding of the molecule's behavior.

2-(3-(Prop-1-en-2-yl)phenyl)propan-2-amine (also known as 3-isopropenyl- α,α -dimethylbenzylamine) is a highly specialized building block utilized in polymer chemistry, thermoset coatings, and targeted drug development[1]. Because it features both a polymerizable isopropenyl group and a nucleophilic primary amine, it presents a unique dual-reactivity profile. This guide provides the causality behind its handling requirements, ensuring your laboratory operations remain safe, compliant, and scientifically rigorous.

Mechanistic Hazard Assessment (The "Why")

Understanding the molecular behavior of this compound is the first step in designing a self-validating safety protocol.

• The Amine Moiety (Nucleophilicity & Alkalinity): The primary amine group is highly basic and acts as a strong nucleophile. This imparts severe corrosivity (Skin Corr. 1B, Eye Dam. 1) and makes the compound highly toxic to aquatic life (Aquatic Acute 1, Aquatic Chronic 1) due to its ability to disrupt biological membranes.

• The Isopropenyl Moiety (Polymerizability): The terminal alkene is susceptible to radical-induced or cationic auto-polymerization. If exposed to heat, light, or peroxides without sufficient inhibitor (such as Butylated hydroxytoluene, BHT), it can undergo an 1[1]. In a sealed waste container, this exotherm can lead to catastrophic overpressurization and rupture.

Quantitative Data & Hazard Summary

To facilitate rapid risk assessment, the following table summarizes the critical physicochemical and hazard data for this compound and its direct structural analogs.

Property / Hazard	Value / Classification	Operational Implication
Chemical Formula	C12H17N	Requires segregation into non-halogenated organic waste streams.
Molecular Weight	175.27 g/mol	Moderate volatility; must be handled in a certified fume hood.
Primary Hazards	Corrosive, Toxic, Environmental Hazard	Mandates strict secondary containment and specific PPE (N95/ABEK respirator, face shield).
Reactivity Risk	Exothermic Auto-polymerization	Waste streams must be monitored for inhibitor depletion (e.g., maintain ≤ 200 ppm BHT)[1].
Incompatibilities	Strong acids, oxidizers, radical initiators	Strict segregation required during both active experimentation and waste accumulation.

Operational Handling & Experimental Workflow

Before generating waste, the compound must be handled using a self-validating protocol to minimize exposure and reactivity risks.

• Environmental Control: Conduct all transfers and reactions within a continuously monitored chemical fume hood. Ensure ambient temperature is kept below 25°C to minimize auto-polymerization risks during synthesis[2].

• PPE Verification: Don chemically resistant nitrile or butyl rubber gloves (double-gloving is recommended), a face shield over splash goggles, and a flame-resistant lab coat. For large-scale transfers, an is required.

• Inhibitor Verification: Before use, verify the presence of a radical inhibitor (e.g., BHT). If the material has been distilled or purified (removing the inhibitor), it must be used immediately or re-inhibited before storage or disposal[1].

Step-by-Step Disposal Procedures

The disposal of 2-(3-(Prop-1-en-2-yl)phenyl)propan-2-amine requires a multi-tiered approach to mitigate both its corrosive and reactive properties.

• Step 1: Waste Segregation (Critical Step)

  • Do NOT mix with acidic waste. The neutralization of the primary amine is highly exothermic and can trigger the polymerization of the isopropenyl group.

  • Do NOT mix with strong oxidizers or halogenated solvents.

  • Collect in a dedicated, clearly labeled "Basic Non-Halogenated Organic Waste" container.

• Step 2: Container Specifications

  • Use high-density polyethylene (HDPE) or glass containers. Avoid metal containers, as trace metal ions can catalyze unwanted polymerization reactions.

  • Ensure the container is equipped with a vented cap if gas evolution is suspected, though a tightly sealed cap is standard for stable, inhibited waste.

• Step 3: Waste Inhibition

  • If accumulating waste over a period longer than one week, manually add a radical inhibitor (e.g., BHT or hydroquinone) to the waste jug to maintain a concentration of approximately 1[1]. This is a self-validating safety measure to prevent runaway polymerization in the waste stream.

• Step 4: Labeling and Final Disposition

  • Label the container with GHS pictograms for "Corrosive" and "Environmental Hazard".

  • Route the waste to a licensed hazardous waste facility for high-temperature incineration (RCRA compliant). Do not discharge into the municipal sewer system under any circumstances.

Spill Response Protocol

In the event of an accidental release, execute the following protocol:

• Evacuate and Ventilate: Immediately evacuate the immediate area and maximize fume hood/room ventilation.

• Containment: Surround the spill with an inert, non-combustible absorbent material such as dry sand, earth, or vermiculite. Causality Note: Do not use sawdust or paper towels, as the basic amine can react exothermically with organic cellulose.

• Neutralization (Optional but Recommended): Carefully neutralize the absorbed residue with a dilute, weak acid (e.g., 5% acetic acid) to mitigate the inhalation hazard of the volatile free-base amine.

• Collection: Sweep the absorbed material using non-sparking tools and place it into a solid hazardous waste container for high-temperature incineration.

Disposal Workflow Visualization

The following diagram illustrates the decision matrix for handling 2-(3-(Prop-1-en-2-yl)phenyl)propan-2-amine waste streams.

Fig 1: Decision matrix and safe disposal workflow for reactive amine waste streams.

References

• Title: US Patent 8053589B1 - Imines and methods of preparing electron deficient olefins using such novel imines.

Sources

• 1. 3-异丙烯基-α,α-二甲基苄基异氰酸酯 contains ≤200 ppm BHT as inhibitor, 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. US8053589B1 - Imines and methods of preparing electron deficient olefins using such novel imines - Google Patents [patents.google.com]

Comprehensive Safety and Handling Guide for 2-(3-(Prop-1-en-2-yl)phenyl)propan-2-amine

This document provides essential, immediate safety and logistical information for the handling and disposal of 2-(3-(Prop-1-en-2-yl)phenyl)propan-2-amine. The procedural guidance herein is designed to empower researchers, scientists, and drug development professionals with the knowledge to operate safely and effectively.

Hazard Analysis and Risk Mitigation

The primary and most severe hazards associated with 2-(3-(Prop-1-en-2-yl)phenyl)propan-2-amine are its corrosive effects on skin and eyes. According to the Safety Data Sheet (SDS), this compound is classified as Skin Corrosion Category 1B and Serious Eye Damage Category 1 . This classification indicates that the substance can cause severe skin burns and irreversible eye damage upon contact.

Understanding the causality of these hazards is paramount for selecting appropriate Personal Protective Equipment (PPE). The aromatic amine and the unsaturated prop-1-en-2-yl group likely contribute to the compound's reactivity and corrosive nature. Therefore, the cornerstone of a robust safety protocol is the prevention of any direct contact with the substance.

A secondary hazard is its environmental impact, as it is classified as harmful to aquatic life. This necessitates a meticulous disposal plan to prevent environmental contamination.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is not merely a procedural step but a critical, science-based decision to create a barrier between the researcher and the chemical hazard. The following PPE is mandatory when handling 2-(3-(Prop-1-en-2-yl)phenyl)propan-2-amine in any quantity.

Primary Engineering Control: The Chemical Fume Hood

All handling of 2-(3-(Prop-1-en-2-yl)phenyl)propan-2-amine, including weighing, transferring, and preparing solutions, must be conducted within a certified chemical fume hood. This primary engineering control is non-negotiable and serves to minimize inhalation exposure to any potential vapors or aerosols.

Essential Personal Protective Equipment

PPE Component	Specification	Rationale for Use
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene)	The hands are at the highest risk of direct contact. Nitrile and neoprene gloves offer excellent resistance to a broad range of chemicals, including aromatic amines. Always inspect gloves for any signs of degradation or perforation before use. Double-gloving is recommended for extended procedures.
Eye and Face Protection	Tightly fitting safety goggles and a full-face shield	Due to the classification of "Serious Eye Damage Category 1," standard safety glasses are insufficient. Safety goggles provide a seal around the eyes to protect against splashes. A full-face shield must be worn over the goggles to protect the entire face from splashes of this corrosive material.
Body Protection	Flame-retardant and chemical-resistant laboratory coat	A lab coat made of a material resistant to chemical penetration is essential to protect the skin on the arms and torso. The flame-retardant property adds a layer of safety against potential ignition sources in the laboratory.
Respiratory Protection	Not typically required if handled in a fume hood	A properly functioning chemical fume hood provides adequate respiratory protection.[1] However, in the event of a large spill or a failure of the primary engineering controls, a full-face respirator with appropriate cartridges should be available for emergency use.[1][2]

Donning and Doffing Procedure

A disciplined approach to donning and doffing PPE is crucial to prevent cross-contamination.

Donning Sequence:

• Lab Coat

• Safety Goggles

• Face Shield

• Gloves (the cuff of the glove should go over the sleeve of the lab coat)

Doffing Sequence (to minimize contamination):

• Gloves (using a technique that avoids skin contact with the outer surface)

• Face Shield

• Safety Goggles

• Lab Coat

Operational and Disposal Plans

A comprehensive plan for the entire lifecycle of the chemical in the laboratory, from receipt to disposal, is a hallmark of a robust safety culture.

Immediate First Aid Procedures

In the event of an exposure, immediate and decisive action is critical to mitigate harm.

Exposure Route	First Aid Protocol
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2][3] Seek immediate medical attention.
Eye Contact	Immediately flush the eyes with a gentle but steady stream of water for at least 15 minutes, holding the eyelids open.[3] Remove contact lenses if present and easy to do so. Seek immediate medical attention.
Inhalation	Move the individual to fresh air.[2][3] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill Management

In the event of a spill, the primary objective is to contain and clean it up safely without personal exposure.

• Evacuate and Alert: Alert others in the immediate vicinity and evacuate the area if the spill is large or if you are unsure how to handle it.

• Don Appropriate PPE: Before attempting to clean up any spill, don the full complement of PPE as described in Section 2.2.

• Containment: For small spills, use an inert, non-combustible absorbent material such as vermiculite or sand to contain the liquid.

• Collection: Carefully collect the absorbent material using non-sparking tools and place it into a clearly labeled, sealed container for hazardous waste.

• Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and water.

• Disposal: The sealed container with the spill cleanup material must be disposed of as hazardous waste.

Disposal of Unused Chemical and Contaminated PPE

All unused 2-(3-(Prop-1-en-2-yl)phenyl)propan-2-amine and any materials that have come into contact with it are considered hazardous waste.

Step-by-Step Disposal Protocol:

• Waste Collection: Collect all waste, including unused chemical, contaminated gloves, absorbent materials, and any other contaminated disposables, in a dedicated, properly labeled, and sealed hazardous waste container.

• Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical name "2-(3-(Prop-1-en-2-yl)phenyl)propan-2-amine," and the associated hazards (Corrosive).

• Segregation: Do not mix this waste with other waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.

• Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and secure waste accumulation area, away from incompatible materials.

• Arranging for Disposal: Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous waste.[4]

Visualized Workflows

To further clarify the procedural logic, the following diagrams illustrate key decision-making processes.

Caption: PPE selection workflow based on hazard identification.

Caption: Step-by-step hazardous waste disposal workflow.

References

• Sigma-Aldrich, Safety Data Sheet for 2-(3-(Prop-1-en-2-yl)phenyl)propan-2-amine. (Accessed January 20, 2026).

• Hazchem Safety, How To Choose The Right PPE For Chemical Handling. (December 2, 2025). [Link]

• University of Nebraska-Lincoln, Personal Protective Equipment for Chemical Exposures. (July 24, 2024). [Link]

• Princeton University, Personal Protective Equipment Selection Guide. (July 22, 2015). [Link]

Sources

• 1. research.arizona.edu [research.arizona.edu]
• 2. echemi.com [echemi.com]
• 3. fishersci.com [fishersci.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]